Demethyleneberberine chloride

Core Science & Biosynthesis

The Synthesis of Demethyleneberberine Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethyleneberberine (B150084), a primary metabolite of the isoquinoline (B145761) alkaloid berberine (B55584), is a compound of burgeoning interest in pharmacological research due to its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1] This technical guide provides a comprehensive overview of the synthesis of demethyleneberberine chloride, focusing on the core process of demethylenation of berberine. While a detailed, step-by-step experimental protocol for its synthesis is not extensively documented in publicly available literature, this document consolidates the current understanding of its synthesis, presents generalized experimental procedures, and details methods for its characterization.[1] This guide is intended to serve as a foundational resource for researchers and professionals engaged in the study and development of this promising therapeutic agent.

Introduction

Berberine is a well-known natural product with a long history of use in traditional medicine.[2] Its therapeutic potential is, however, sometimes limited by factors such as bioavailability.[3] Emerging evidence suggests that its metabolites, particularly demethyleneberberine, play a crucial role in mediating its therapeutic effects.[3] Demethyleneberberine is formed in vivo through the cleavage of the methylenedioxy bridge of berberine, a biotransformation primarily catalyzed by cytochrome P450 enzymes in the liver.[3] The structural modification, the absence of the methylenedioxy group, significantly influences its physicochemical and biological properties.[1] The laboratory synthesis of demethyleneberberine chloride primarily relies on the chemical demethylenation of its parent compound, berberine.

Synthesis Pathway: Demethylenation of Berberine

The principal route for the synthesis of demethyleneberberine is the cleavage of the methylenedioxy bridge of berberine. This transformation is a key step and can be conceptually approached through methods employed for the cleavage of methylenedioxy protecting groups in organic synthesis.[1] Such methods often involve the use of strong Lewis acids or other specific reagents to achieve the desired transformation.[1]

A generalized workflow for the synthesis of demethyleneberberine chloride is depicted below:

A generalized workflow for the synthesis of Demethyleneberberine Chloride.

Quantitative Data Summary

While comprehensive quantitative data for various synthesis routes are scarce in the literature, the following table summarizes available information on a specific demethylation method and the purity of the final product.

Parameter	Value	Source
Starting Material	Berberine	[2]
Reaction Type	Thermal Demethylenation under Vacuum	[2]
Intermediate Yield	80% (for the initial demethylated product)	[2]
Final Product Purity (HPLC)	>98% to 99.01%	[][5]
Molecular Formula	C₁₉H₁₈NO₄⁺	[1]
Molecular Weight	324.3 g/mol	[1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of demethyleneberberine chloride.

Synthesis of Demethyleneberberine from Berberine

This protocol is based on a method involving thermal demethylenation. Researchers should note that optimization of reaction conditions may be necessary to achieve desired yields and purity.

Objective: To synthesize demethyleneberberine by cleaving the methylenedioxy bridge of berberine.

Materials:

• Berberine (BBR)

• Ethanol (B145695)

• Concentrated Hydrochloric Acid (HCl)

• Silica (B1680970) gel for column chromatography

• Dichloromethane (B109758) (CH₂Cl₂)

• Methanol (B129727) (CH₃OH)

• Vacuum pump

• Heating mantle

• Round-bottom flask

• Standard glassware for organic synthesis

Procedure:

• Demethylenation:

  • Place berberine (e.g., 10 mmol) in a round-bottom flask.

  • Heat the flask to 195-210 °C under vacuum (30-40 mmHg) for 10-15 minutes. The solid should melt and turn into a black oil.[2]

• Acidification:

  • Cool the reaction mixture to room temperature.

  • Acidify the resulting black oil with a solution of ethanol and concentrated HCl (95:5 v/v).[2]

• Isolation of Crude Product:

  • Remove the solvent by evaporation under reduced pressure.

  • The residue collected is the crude demethyleneberberine product.[2]

• Purification:

  • Purify the crude product by flash chromatography over a silica gel column.

  • Elute with a gradient of dichloromethane and methanol to obtain the purified demethyleneberberine.[2] The resulting product is an orange solid.[2]

Characterization of Demethyleneberberine Chloride

The definitive identification and purity assessment of the synthesized demethyleneberberine chloride are crucial and can be accomplished through a combination of spectroscopic and chromatographic techniques.[1]

4.2.1. High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized demethyleneberberine chloride.

Method:

• Column: C18 reversed-phase column.[1]

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% formic acid.[1]

• Detector: UV detector set at the maximum absorbance wavelength for demethyleneberberine.

• Procedure:

  • Prepare a standard solution of the synthesized compound in a suitable solvent (e.g., methanol).

  • Inject the sample into the HPLC system.

  • Analyze the resulting chromatogram to identify the main peak and any impurities.

  • Calculate the purity based on the relative area of the main peak.

4.2.2. Mass Spectrometry (MS)

Objective: To confirm the molecular weight of demethyleneberberine.

Method:

• Technique: High-Resolution Mass Spectrometry (HRMS) is recommended for determining the exact mass and elemental composition.[1]

• Ionization: Electrospray Ionization (ESI) in positive mode is typically used.[3]

• Observation: The protonated molecule [M+H]⁺ is generally observed.[1] The expected m/z for the protonated molecule is approximately 324.1235.[1]

4.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure of demethyleneberberine.

Method:

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or methanol (CD₃OD).[1]

• Spectra: Acquire ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra.[1]

• Analysis:

  • The ¹H NMR spectrum will show characteristic signals for aromatic protons, methoxy (B1213986) groups, and protons of the dihydroisoquinolinium core.[1]

  • The ¹³C NMR spectrum will display signals for all 19 carbon atoms in the structure.[1]

  • 2D NMR spectra are essential for the unambiguous assignment of all proton and carbon signals, confirming the connectivity of atoms.[1]

Signaling Pathways and Biological Context

Demethyleneberberine has been shown to modulate several key signaling pathways, which is crucial for understanding its mechanism of action and therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Identification of Novel Berberine Derivatives as Potent Inhibitors against TNF-α-Induced NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]

Demethyleneberberine Chloride: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethyleneberberine (B150084) chloride (DMB), a primary metabolite of berberine (B55584), is emerging as a compound of significant pharmacological interest. Possessing a distinct chemical structure, DMB exhibits a spectrum of biological activities, including anti-inflammatory, anti-cancer, antioxidant, and antimicrobial effects. This technical guide provides an in-depth overview of the core biological activities of DMB, presenting quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved. The information compiled herein is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and development of novel therapeutics.

Core Biological Activities

Demethyleneberberine chloride demonstrates a range of biological activities, primarily attributed to its ability to modulate key cellular signaling pathways. As a mitochondria-targeted antioxidant, it plays a crucial role in mitigating oxidative stress, a common factor in various pathologies.[1]

Anti-inflammatory Activity

DMB exhibits potent anti-inflammatory effects by targeting key inflammatory pathways. It has been shown to alleviate inflammatory conditions such as colitis in animal models.[2] The primary mechanism involves the inhibition of the NF-κB signaling pathway, a central regulator of inflammation.[2][3] By inhibiting NF-κB, DMB reduces the production of pro-inflammatory cytokines like TNF-α and IL-6.[1] Furthermore, DMB has been found to regulate T-helper cell homeostasis, contributing to its anti-inflammatory profile.[2][3]

Anti-Cancer Activity

DMB has demonstrated promising anti-cancer properties in various cancer cell lines. Its mechanisms of action are multifaceted and include the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and suppression of metastasis.[4] Key signaling pathways implicated in DMB's anti-cancer effects include the TGF-β/Smads pathway and the c-Myc/HIF-1α pathway.[4] By modulating these pathways, DMB can arrest the cell cycle and induce cellular senescence in cancer cells.[4]

Antioxidant Activity

As a natural mitochondria-targeted antioxidant, DMB plays a significant role in combating oxidative stress.[5] This activity is crucial in protecting cells from damage induced by reactive oxygen species (ROS), which are implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant properties of DMB are attributed to its chemical structure, which allows it to scavenge free radicals effectively.

Antimicrobial Activity

Preliminary evidence suggests that DMB possesses antimicrobial properties, inhibiting the growth of various microorganisms. This activity, inherited from its parent compound berberine, is an area of ongoing research. The potential for DMB to act as an antimicrobial agent, particularly against drug-resistant strains, warrants further investigation.

Quantitative Data

Quantitative data on the biological activity of demethyleneberberine chloride is still emerging. Much of the available literature focuses on its parent compound, berberine. The following tables summarize the available quantitative data for DMB and related compounds.

Table 1: Anti-inflammatory and Antioxidant Activity of Demethyleneberberine Derivatives

Compound	Assay	Model System	IC50 / EC50	Reference
2,3,9,10-tetra-hydroxyberberine chloride	DPPH radical scavenging	Cell-free	10.7 ± 1.76 µM	[6]
Berberrubine chloride	DPPH radical scavenging	Cell-free	55.2 ± 2.24 µM	[6]
Berberrubine	DPPH radical scavenging	Cell-free	87.4 ± 6.65 µM	[6]

Table 2: In Vitro Anti-inflammatory Effects of Demethyleneberberine (DMB)

Concentration	Cell Line	Parameter Measured	Result	Reference
10, 20, 40 µM	RAW264.7 macrophages	ROS production	Markedly inhibited	[1]
10, 20, 40 µM	RAW264.7 macrophages	Pro-inflammatory cytokine production	Markedly inhibited	[1]

Table 3: In Vivo Anti-inflammatory Effects of Demethyleneberberine (DMB) in DSS-Induced Colitis in Mice

Dosage	Parameter Measured	Result	Reference
150 and 300 mg/kg	Weight loss	Significantly alleviated	[1]
150 and 300 mg/kg	Myeloperoxidase (MPO) activity	Diminished	[1]
150 and 300 mg/kg	Production of IL-6 and TNF-α	Significantly reduced	[1]

Table 4: Anti-cancer Effects of Berberine (Parent Compound of DMB)

Note: Specific IC50 values for demethyleneberberine chloride in cancer cell lines are not widely reported in the currently available literature. The following data for berberine is provided for comparative context.

Cell Line	Cancer Type	IC50 (µM)	Reference
HCC70	Triple Negative Breast Cancer	0.19	[7]
BT-20	Triple Negative Breast Cancer	0.23	[7]
MDA-MB-468	Triple Negative Breast Cancer	0.48	[7]
MDA-MB-231	Triple Negative Breast Cancer	16.7	[7]

Table 5: Antimicrobial Activity of Berberine (Parent Compound of DMB)

Note: Specific MIC values for demethyleneberberine chloride against various microbial strains are not extensively documented. The following data for berberine is provided for context.

Microorganism	Strain	MIC (µg/mL)	Reference
Escherichia coli	ATCC 11775	1024	[8]
Escherichia coli	CL1	1024	[8]
Escherichia coli	DSM 22312	2048	[8]
Escherichia coli	CL2	2048	[8]
Cutibacterium acnes	Multiple strains	6.25 - 12.5	[9]

Signaling Pathways

The biological activities of demethyleneberberine chloride are mediated through its interaction with several key intracellular signaling pathways.

NF-κB Signaling Pathway

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References

• 1. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine (chloride) | Heptest [heptest.nl]
• 3. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 4. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Demethyleneberberine Chloride: A Comprehensive Technical Guide on its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) chloride (DMB), a primary metabolite of the well-known isoquinoline (B145761) alkaloid berberine (B55584), has emerged as a compound of significant pharmacological interest.[1] This technical guide provides an in-depth overview of the core pharmacological properties of DMB, focusing on its anti-inflammatory, hepatoprotective, and anti-cancer activities. The document summarizes key quantitative data, details relevant experimental protocols, and visualizes the intricate signaling pathways through which DMB exerts its effects. While berberine has been extensively studied, this guide will focus on the available data for DMB, noting where information is limited and drawing comparisons to its parent compound where relevant.

Quantitative Pharmacological Data

The following tables summarize the available quantitative data for the pharmacological effects of demethyleneberberine chloride. It is important to note that specific IC50 values for DMB are not as widely reported in the literature as for its parent compound, berberine.

Table 1: Anti-inflammatory Activity

Assay	Cell Line/Model	Effect	Quantitative Data	Reference
Nitric Oxide (NO) Production	LPS-stimulated RAW264.7 macrophages	Inhibition of NO production	IC50 values for some berberine derivatives have been reported in the range of 9-12 µM, but specific values for DMB are not consistently available.[2]	[2]
Pro-inflammatory Cytokine Production (TNF-α, IL-6)	LPS-stimulated RAW264.7 macrophages	Reduction of cytokine levels	Dose-dependent reduction observed at concentrations of 10, 20, and 40 µM.[3]	[3]
Colitis Model (DSS-induced)	Mice	Amelioration of colitis symptoms	Oral administration of 150 and 300 mg/kg significantly alleviated weight loss and reduced myeloperoxidase (MPO) activity.[3]	[3]

Table 2: Hepatoprotective Activity

Model	Biomarker	Effect	Quantitative Data	Reference
Thioacetamide (TAA)-induced hepatic fibrosis	Serum ALT	Reduction	48.4% reduction with high dose DMB.	[3]
Thioacetamide (TAA)-induced hepatic fibrosis	Serum AST	Reduction	47.6% reduction with high dose DMB.	[3]
Thioacetamide (TAA)-induced hepatic fibrosis	Survival Rate	Increase	80% survival with DMB treatment compared to 40% with berberine.	[3]

Table 3: Anti-Cancer Activity

Cell Line	Assay	Effect	Quantitative Data	Reference
Non-Small Cell Lung Cancer (NSCLC)	CCK8 Assay, Colony Formation	Inhibition of proliferation and colony formation	Efficient inhibition observed.[4]	[4]
NSCLC Xenograft Model	In vivo	Inhibition of tumor growth	DMB exhibits an efficient inhibitory effect on tumor xenograft growth.[4]	[4]

Signaling Pathways and Mechanisms of Action

Demethyleneberberine chloride exerts its pharmacological effects by modulating several key signaling pathways.

Inhibition of the NF-κB Signaling Pathway

DMB has been shown to inhibit the activation of the NF-κB pathway, a critical regulator of inflammation.[1][6] This inhibition is achieved by preventing the degradation of the inhibitory protein IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.

DMB inhibits the NF-κB signaling pathway.

Activation of the AMPK Signaling Pathway

Demethyleneberberine chloride is an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[7][8] Activation of AMPK by DMB contributes to its beneficial effects in metabolic disorders like non-alcoholic fatty liver disease (NAFLD).

DMB activates the AMPK signaling pathway.

Downregulation of the c-Myc/HIF-1α Pathway

In the context of cancer, DMB has been shown to inhibit the c-Myc/HIF-1α pathway, which is crucial for cancer cell proliferation and survival.[4] This inhibition leads to cell cycle arrest and senescence in non-small cell lung cancer (NSCLC) cells.

DMB downregulates the c-Myc/HIF-1α pathway.

Inhibition of TLR4 Signaling by Targeting MD-2

Recent studies have revealed that DMB can directly target the myeloid differentiation protein-2 (MD-2), a co-receptor of Toll-like receptor 4 (TLR4). By binding to the hydrophobic pocket of MD-2, DMB competitively blocks the binding of lipopolysaccharide (LPS), thereby inhibiting both MyD88-dependent and -independent TLR4 signaling pathways and subsequent inflammatory responses.[6][9]

DMB inhibits TLR4 signaling by targeting MD-2.

Experimental Protocols

This section provides an overview of key experimental methodologies used to study the pharmacological properties of demethyleneberberine chloride.

In Vivo Model of Dextran Sulfate Sodium (DSS)-Induced Colitis

• Objective: To evaluate the anti-inflammatory effects of DMB in a mouse model of colitis.

• Animal Model: Female C57BL/6 mice (6-8 weeks old).

• Induction of Colitis: Administration of 3% (w/v) DSS in drinking water for 7 consecutive days.[3]

• DMB Administration:

  • Route: Oral gavage.

  • Dosage: 150 and 300 mg/kg/day.[3]

  • Vehicle: 0.5% carboxymethylcellulose sodium (CMC-Na) solution.

• Outcome Measures:

  • Body weight changes.

  • Myeloperoxidase (MPO) activity in colon tissue to quantify neutrophil infiltration.

  • Histological analysis of the colon for inflammation and tissue damage.

  • Cytokine analysis (e.g., TNF-α, IL-6) in colon tissue homogenates via ELISA or qPCR.

In Vivo Model of Thioacetamide (TAA)-Induced Hepatic Fibrosis

• Objective: To investigate the hepatoprotective and anti-fibrotic effects of DMB.

• Animal Model: Mice.

• Induction of Fibrosis: Intraperitoneal injection of TAA.

• DMB Administration:

  • Route: Intraperitoneal injection.

  • Dosage: Low and high doses (specific concentrations may vary between studies).

• Outcome Measures:

  • Serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST).

  • Serum albumin (ALB) levels.

  • Liver hydroxyproline (B1673980) content to quantify collagen deposition.

  • Histological analysis of liver sections (e.g., H&E and Masson's trichrome staining) to assess fibrosis.

  • Survival rate.

Western Blot Analysis of NF-κB Pathway Proteins

• Objective: To determine the effect of DMB on the activation of the NF-κB pathway in vitro.

• Cell Culture: RAW264.7 murine macrophages or other relevant cell lines.

• Treatment:

  • Pre-treatment with DMB (e.g., 10, 20, 40 µM) for a specified time (e.g., 2 hours).

  • Stimulation with an NF-κB activator, such as lipopolysaccharide (LPS).

• Protocol:

  • Protein Extraction: Prepare cytoplasmic and nuclear protein extracts from cell lysates.

  • Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE: Separate proteins by size on a polyacrylamide gel.

  • Protein Transfer: Transfer separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of IκBα and p65. A loading control antibody (e.g., β-actin for cytoplasmic extracts, Lamin B1 for nuclear extracts) should also be used.

  • Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody.

  • Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensities to determine the relative protein levels.

In Vitro Anti-Cancer Assays

• Objective: To assess the effect of DMB on cancer cell viability and proliferation.

• Cell Lines: Non-small cell lung cancer (NSCLC) cell lines (e.g., A549, H1299).

• Assays:

  • CCK8 Assay: To measure cell viability. Cells are treated with various concentrations of DMB for different time points.

  • Colony Formation Assay: To assess the long-term proliferative capacity of cells. Cells are seeded at a low density and treated with DMB. The number and size of colonies are evaluated after a period of incubation.

  • Western Blot Analysis: To investigate the effect of DMB on the expression of proteins involved in cell cycle regulation and apoptosis, as well as the c-Myc/HIF-1α pathway.[4]

Clinical Trials

A thorough search of clinical trial registries indicates that there are currently no registered clinical trials specifically investigating demethyleneberberine chloride.[10][11][12] Clinical trials have been conducted on its parent compound, berberine, for various conditions, including non-alcoholic fatty liver disease.[13]

Conclusion

Demethyleneberberine chloride is a promising pharmacological agent with demonstrated anti-inflammatory, hepatoprotective, and anti-cancer properties in preclinical studies. Its mechanisms of action involve the modulation of key signaling pathways, including NF-κB, AMPK, c-Myc/HIF-1α, and TLR4. While the available quantitative data is still emerging, particularly in comparison to its extensively studied parent compound berberine, the existing evidence warrants further investigation into the therapeutic potential of DMB. Future research should focus on elucidating more precise quantitative measures of its activity, such as IC50 values across a broader range of cell lines and conditions, and exploring its efficacy and safety in more advanced preclinical models to pave the way for potential clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromatin Immunoprecipitation Assays for Myc and N-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 8. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 9. Berberine chloride suppresses non-small cell lung cancer by deregulating Sin3A/TOP2B pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Update on Berberine in Nonalcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Phase 1b Study of the Safety, Pharmacokinetics, and Preliminary Antitumor Activity of ACY-241 in Combination With Paclitaxel in Patients With Advanced Solid Tumors | Dana-Farber Cancer Institute [dana-farber.org]
• 13. The Effect of Berberine on Lipid Profile, Liver Enzymes, and Fasting Blood Glucose in Patients with Non-alcoholic Fatty Liver Disease (NAFLD): A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide for Researchers

CAS Number: 16705-03-6

Chemical Formula: C₁₉H₁₈ClNO₄

Molecular Weight: 359.81 g/mol

Abstract

Demethyleneberberine (B150084) chloride is a protoberberine alkaloid and a principal active metabolite of berberine, a compound extensively studied for its therapeutic potential.[1] Unlike its parent compound, which has limited oral bioavailability, demethyleneberberine exhibits enhanced absorption and demonstrates a wide array of pharmacological activities.[1][2] This technical guide provides a comprehensive overview of demethyleneberberine chloride, including its chemical and physical properties, synthesis and characterization, detailed experimental protocols, and its mechanisms of action involving key signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development exploring the therapeutic applications of this promising natural compound.

Chemical and Physical Properties

Demethyleneberberine chloride is a solid, yellow powder with a purity typically exceeding 98%.[3][] Its structure is characterized by the absence of the methylenedioxy bridge found in berberine, a modification that significantly influences its biological and pharmacokinetic properties.[5]

Property	Value	Reference(s)
CAS Number	16705-03-6	[3]
Molecular Formula	C₁₉H₁₈ClNO₄	[3]
Molecular Weight	359.81 g/mol	[3]
Appearance	Solid	[3]
Purity	>98%	[3]
IUPAC Name	2,3-dihydroxy-9,10-dimethoxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium chloride	[3]
Synonyms	Dehydrostepholidine chloride, NSC 627882	[3]
Solubility	Soluble in DMSO	[6]
Storage	0-4 °C for short term, -20 °C for long term, protect from light	[3]

Synthesis and Chemical Characterization

The primary method for obtaining demethyleneberberine is through the demethylenation of berberine, which involves the cleavage of the methylenedioxy bridge.[5]

Generalized Synthesis Workflow

A generalized workflow for the synthesis of Demethyleneberberine chloride.

Chemical Characterization

The definitive identification and purity assessment of demethyleneberberine chloride are achieved through various spectroscopic techniques.

2.2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and determine the elemental composition. The protonated molecule [M+H]⁺ is typically observed.[5]

Ion	m/z (Observed)	Reference(s)
[M+H]⁺	324.1236	[7]

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of demethyleneberberine, confirming the connectivity of atoms.[5]

Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

This protocol assesses the effect of demethyleneberberine on the viability of cancer cell lines.[6][8]

Materials:

• Demethyleneberberine chloride

• Cancer cell line (e.g., HepG2, A549, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁶ cells/well and incubate for 24 hours.[6][9]

• Compound Treatment: Prepare a stock solution of demethyleneberberine in DMSO. Serially dilute the stock solution in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1%.[6] Replace the medium in the wells with the medium containing different concentrations of demethyleneberberine. Include vehicle control (medium with DMSO) and blank (medium only) wells. Incubate for 48 hours.[6][9]

• MTT Addition: Add 10-50 µL of MTT solution to each well and incubate for 3-4 hours.[8][9]

• Formazan (B1609692) Solubilization: Remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Read the absorbance at 490 nm or 600 nm using a microplate reader.[8][9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value can be determined by plotting the percentage of cell viability against the log of the demethyleneberberine concentration.[6]

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines the procedure for determining the pharmacokinetic profile of demethyleneberberine in rats or mice.[10][11]

Materials:

• Demethyleneberberine chloride

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium)

• Sprague-Dawley rats or C57BL/6 mice

• Heparinized tubes

• LC-MS/MS system

Procedure:

• Dosing: Administer a single oral or intravenous dose of demethyleneberberine to the animals.[10][11]

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 12h, 24h) into heparinized tubes.[11]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.[11]

• Sample Preparation for LC-MS/MS: Perform protein precipitation by adding ice-cold acetonitrile (B52724) containing an internal standard to the plasma samples. Vortex and centrifuge to pellet the proteins. Transfer the supernatant and evaporate to dryness. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[11][12]

• LC-MS/MS Analysis: Quantify the concentration of demethyleneberberine in the plasma samples using a validated LC-MS/MS method.[12]

• Pharmacokinetic Analysis: Use non-compartmental analysis to calculate pharmacokinetic parameters such as Cmax, Tmax, t½, and AUC from the plasma concentration-time data.[11]

Parameter	Route	Dose (mg/kg)	Species	Cmax (ng/mL)	Tmax (min)	AUC (ng·h/mL)	Bioavailability (%)	Reference(s)
Demethyleneberberine	i.g.	20	Rat	13.9 ± 4.5	5	28.9 ± 7.1	4.47	[10][13]
Demethyleneberberine	i.g.	40	Rat	25.7 ± 8.2	5	58.2 ± 15.3	4.53	[10][13]
Demethyleneberberine	i.v.	2	Rat	-	-	642.3 ± 123.5	-	[10][13]
Demethyleneberberine	i.g.	40	Mouse	118.7 ± 35.6	5	189.5 ± 47.3	5.94	[10][13]
Demethyleneberberine	i.v.	2	Mouse	-	-	318.9 ± 65.4	-	[10][13]

Western Blot Analysis for Signaling Pathway Proteins

This protocol is used to detect the expression of proteins involved in signaling pathways modulated by demethyleneberberine.[2][14]

Materials:

• Cells or tissue lysates

• Protein lysis buffer

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-NF-κB, anti-p-AMPK, anti-c-Myc, anti-HIF-1α)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Protein Extraction: Lyse cells or tissues in protein lysis buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA and then incubate with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody. Detect the protein bands using a chemiluminescence reagent and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Biological Activity and Signaling Pathways

Demethyleneberberine exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and hepatoprotective effects. These activities are mediated through the modulation of several key intracellular signaling pathways.

Anti-Inflammatory Activity: Inhibition of NF-κB and TLR4 Signaling

Demethyleneberberine has been shown to alleviate inflammatory conditions by inhibiting the NF-κB and TLR4 signaling pathways.[1][7][15] It can directly target the MD-2 protein, a co-receptor of TLR4, thereby blocking the downstream inflammatory cascade.[15][16]

Demethyleneberberine's inhibition of the TLR4/NF-κB signaling pathway.

Anti-Cancer Activity: Downregulation of the c-Myc/HIF-1α Pathway

In non-small cell lung cancer (NSCLC) cells, demethyleneberberine induces cell cycle arrest and senescence by downregulating the c-Myc/HIF-1α pathway.[2][5] This leads to the inhibition of cancer cell proliferation and tumor growth.[2]

Demethyleneberberine's modulation of the c-Myc/HIF-1α pathway in cancer cells.

Metabolic Regulation: Activation of AMPK

Demethyleneberberine is an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[17][18] This activation contributes to its beneficial effects in metabolic disorders such as non-alcoholic fatty liver disease (NAFLD).[17]

Demethyleneberberine's activation of the AMPK pathway.

Conclusion

Demethyleneberberine chloride, as an active metabolite of berberine, presents a compelling profile for further investigation in drug discovery and development. Its favorable pharmacokinetic properties and potent biological activities, mediated through the modulation of key signaling pathways, underscore its therapeutic potential in a range of diseases, including inflammatory disorders, cancer, and metabolic conditions. The experimental protocols and data summarized in this technical guide provide a solid foundation for researchers to explore the full therapeutic utility of this promising natural compound.

References

• 1. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Rapid Identification of Berberine Metabolites in Rat Plasma by UHPLC-Q-TOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Berberine sensitizes mutliple human cancer cells to the anticancer effects of doxorubicin in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines [archivesofmedicalscience.com]
• 10. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 16. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 18. Demethyleneberberine chloride - Immunomart [immunomart.com]

Demethyleneberberine Chloride: A Technical Guide to Structure Elucidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) chloride, a protoberberine alkaloid, is a key metabolite of the well-known natural product berberine (B55584).[1] Its structure is characterized by the absence of the methylenedioxy bridge found in its parent compound, a modification that significantly impacts its physicochemical and biological properties.[1] As a compound of increasing interest in pharmacological research, a thorough understanding of its structure is paramount. This technical guide provides a comprehensive overview of the methodologies and data integral to the structural elucidation of demethyleneberberine chloride.

Synthesis of Demethyleneberberine Chloride

The primary route for obtaining demethyleneberberine is through the chemical modification of berberine. This process, known as demethylenation, involves the cleavage of the methylenedioxy bridge.

General Synthetic Approach: Demethylenation of Berberine

The conversion of berberine to demethyleneberberine is achieved by the selective cleavage of the C-O bonds within the methylenedioxy group. This transformation is typically accomplished using strong Lewis acids. While a detailed, step-by-step protocol is not extensively documented in publicly available literature, a general workflow can be described.[1]

Experimental Protocol: Lewis Acid-Mediated Demethylenation of Berberine (General)

• Starting Material: Berberine chloride

• Reagents: A suitable Lewis acid (e.g., boron trichloride, aluminum chloride). The choice of Lewis acid and solvent is critical to optimize the reaction yield and minimize side products.

• Solvent: Anhydrous aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane).

• Procedure:

  • Dissolve berberine chloride in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to a low temperature (e.g., -78 °C or 0 °C) to control the reactivity of the Lewis acid.

  • Slowly add the Lewis acid to the reaction mixture with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for a specified period. The reaction progress should be monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of a proton source, such as methanol (B129727) or water.

  • The crude demethyleneberberine chloride is then subjected to purification.

• Purification: Purification of the crude product is typically achieved through column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system to yield pure demethyleneberberine chloride.[1]

Diagram of Synthetic Workflow

Caption: Generalized workflow for the synthesis of demethyleneberberine.

Spectroscopic and Spectrometric Analysis

The definitive structural confirmation of demethyleneberberine chloride relies on a combination of advanced analytical techniques, primarily mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and elemental composition of demethyleneberberine chloride, as well as for obtaining structural information through fragmentation analysis.

High-Resolution Mass Spectrometry (HRMS): HRMS provides the exact mass of the molecule, allowing for the determination of its elemental formula. The protonated molecule, [M+H]⁺, is typically observed in the positive ion mode.[1]

Tandem Mass Spectrometry (MS/MS): MS/MS experiments are employed to induce fragmentation of the parent ion, providing a characteristic fragmentation pattern that serves as a fingerprint for the molecule and aids in structural elucidation. The primary fragmentation involves the loss of a methyl radical from a methoxy (B1213986) group.[2]

Table 1: Mass Spectrometry Data for Demethyleneberberine

Ion	Observed m/z	Description
[M]⁺	324.1236	Molecular ion of demethyleneberberine
[M+H]⁺	324.1235	Protonated molecular ion
Fragment Ion	308.0979	Resulting from the loss of CH₄

Data sourced from multiple references.[1][3]

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, both typically containing 0.1% formic acid to improve peak shape and ionization efficiency.

  • Flow Rate: A typical flow rate is around 0.3 mL/min.[3]

  • Injection Volume: 5-10 µL.

• Mass Spectrometer Settings:

  • Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode.

  • Scan Range: m/z 100-1000.

  • MS/MS Analysis: Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD) is used to fragment the precursor ion ([M+H]⁺).

Diagram of Mass Spectrometry Fragmentation

Caption: Primary fragmentation pathway of demethyleneberberine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution, providing detailed information about the connectivity of atoms. For demethyleneberberine chloride, a combination of 1D (¹H and ¹³C) and 2D NMR experiments is essential for unambiguous signal assignment.

¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. Key signals for demethyleneberberine chloride include those for aromatic protons, methoxy groups, and the protons of the dihydroisoquinolinium core.[1]

¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of chemically distinct carbon atoms in the molecule. The spectrum for demethyleneberberine chloride is expected to show 19 distinct signals, corresponding to each carbon atom in the structure.[1]

2D NMR Spectroscopy (COSY, HSQC, HMBC): Two-dimensional NMR experiments are crucial for establishing the connectivity between atoms.

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, revealing which protons are adjacent to each other.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon (¹H-¹³C) pairs.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is critical for assembling the molecular framework.

Experimental Protocol: NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a sufficient amount of purified demethyleneberberine chloride in a deuterated solvent (e.g., DMSO-d₆, CD₃OD, or D₂O).

• Experiments:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Acquire a proton-decoupled 1D ¹³C NMR spectrum.

  • Perform 2D NMR experiments, including COSY, HSQC, and HMBC, to establish connectivity and assign all signals.

Note: At the time of this writing, a complete, publicly available, and assigned NMR dataset for demethyleneberberine chloride could not be located. The data presented in tables would be populated with experimental chemical shifts (δ) in ppm and coupling constants (J) in Hz upon acquisition.

Table 2: Expected ¹H NMR Data for Demethyleneberberine Chloride

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic Protons	[Expected Range]	[s, d, t, m]	[Value]
Methoxy Protons	[Expected Range]	s	N/A
Dihydroisoquinolinium Protons	[Expected Range]	[t, m]	[Value]

Table 3: Expected ¹³C NMR Data for Demethyleneberberine Chloride

Carbon Assignment	Chemical Shift (δ, ppm)
Aromatic Carbons	[Expected Range]
Quaternary Carbons	[Expected Range]
Methoxy Carbons	[Expected Range]
Aliphatic Carbons	[Expected Range]

Diagram of NMR Elucidation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid Identification of Berberine Metabolites in Rat Plasma by UHPLC-Q-TOF-MS - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide to Its Natural Sources, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084), a protoberberine alkaloid, is gaining significant attention in the scientific community for its notable biological activities, which in some cases surpass those of its well-known precursor, berberine (B55584). While primarily recognized as a major phase I metabolite of berberine, formed in the liver via cytochrome P450-mediated demethylenation, demethyleneberberine also occurs naturally in a select number of plant species.[1] This technical guide provides an in-depth overview of the known natural sources of demethyleneberberine chloride, detailed methodologies for its extraction and isolation, and an exploration of its biosynthetic and key signaling pathways.

Natural Sources of Demethyleneberberine Chloride

The natural occurrence of demethyleneberberine is less widespread than that of berberine. To date, its presence has been confirmed in a limited number of plant species. The primary documented sources are Cortex Phellodendri chinensis and various species of the genus Thalictrum.[2] Quantitative data on the concentration of demethyleneberberine in these plant sources is scarce in publicly available literature, likely due to its status as a minor alkaloid in these plants.

Table 1: Known Natural Sources of Demethyleneberberine

Plant Species	Family	Plant Part(s)	Reported Alkaloids Also Present
Phellodendron chinense (Cortex Phellodendri chinensis)	Rutaceae	Bark	Berberine, Palmatine, Jatrorrhizine, Phellodendrine, Magnoflorine
Thalictrum javanicum	Ranunculaceae	Stems and Roots	Berberine, Palmatine, Columbamine, Jatrorrhizine, Magnoflorine

Biosynthesis of Demethyleneberberine

The biosynthesis of demethyleneberberine in plants is intricately linked to the well-established pathway of protoberberine alkaloids, with berberine as the immediate precursor. The core structure is derived from the amino acid L-tyrosine, which undergoes a series of enzymatic reactions to form (S)-reticuline, a pivotal intermediate. (S)-reticuline is then converted to scoulerine, which is subsequently methylated and oxidized to form berberine.

Demethyleneberberine is formed through the enzymatic cleavage of the methylenedioxy bridge of berberine. While this is a primary metabolic process in mammals, the enzymes responsible for this specific conversion within the plant kingdom are not as well characterized. It is hypothesized that cytochrome P450 enzymes or similar oxidative enzymes within the plant are responsible for this transformation.

Simplified Biosynthetic Pathway of Demethyleneberberine

Experimental Protocols

General Experimental Workflow for Isolation

The isolation of demethyleneberberine from its natural sources follows a general workflow for quaternary protoberberine alkaloids. As a minor alkaloid, its isolation requires careful chromatographic separation from the more abundant alkaloids like berberine and palmatine.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride vs. Berberine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Berberine (B55584), a well-known isoquinoline (B145761) alkaloid, has garnered significant attention for its diverse pharmacological activities. However, its clinical utility is often hampered by poor oral bioavailability. This has led to a growing interest in its metabolites, particularly demethyleneberberine (B150084), which appears to play a crucial role in the overall therapeutic effects of berberine. This technical guide provides a comprehensive comparison of demethyleneberberine chloride and berberine, focusing on their chemical properties, pharmacokinetics, mechanisms of action, and relevant experimental protocols. The data presented herein is intended to serve as a valuable resource for researchers and professionals involved in the development of novel therapeutics based on these natural compounds.

Chemical and Physical Properties

Berberine is a quaternary ammonium (B1175870) salt with a rigid pentacyclic structure. Demethyleneberberine is a primary phase I metabolite of berberine, formed by the cleavage of the methylenedioxy bridge. This structural modification results in the presence of two hydroxyl groups, which can influence its physicochemical and biological properties.

Property	Berberine Chloride	Demethyleneberberine Chloride
Chemical Formula	C₂₀H₁₈ClNO₄	C₁₉H₁₈ClNO₄
Molecular Weight	371.8 g/mol	359.8 g/mol
Appearance	Yellow crystalline powder	Solid
Key Structural Difference	Methylenedioxy group	Two hydroxyl groups

Comparative Pharmacokinetics

A critical differentiator between berberine and demethyleneberberine is their pharmacokinetic profile, particularly oral bioavailability.

Table 2.1: Comparative Bioavailability in Rodents

Compound	Species	Oral Bioavailability (%)	Reference
Berberine	Rat	0.37 - 0.68
Demethyleneberberine	Rat	4.47 - 5.94	[1]
Demethyleneberberine	Mouse	4.47 - 5.94	[1]

The significantly higher oral bioavailability of demethyleneberberine suggests that it may be more readily absorbed from the gastrointestinal tract and could contribute substantially to the systemic effects observed after berberine administration.

Comparative Efficacy: In Vitro Studies

The following table summarizes the available data on the half-maximal inhibitory concentration (IC₅₀) and effective concentration (EC₅₀) values for both compounds in various assays. It is important to note that direct comparative studies under identical experimental conditions are limited.

Table 3.1: Comparative IC₅₀/EC₅₀ Values

Assay	Cell Line/Target	Berberine	Demethyleneberberine	Reference
Cytotoxicity (IC₅₀)	Human fibrosarcoma (HT1080)	0.44 ± 0.03 µM (7-day treatment)	Not explicitly tested in this study, but a derivative with four hydroxyl groups showed an IC₅₀ of 2.88 ± 0.23 µM.	[2]
Triple-negative breast cancer (HCC70)	0.19 µM	Not Available	[3]
Triple-negative breast cancer (MDA-MB-231)	16.7 µM	Not Available	[3]
Osteosarcoma (MG-63)	77.08 µM (24h), 12.42 µM (48h)	Not Available	[4]
Anti-inflammatory (IC₅₀)	NO production in RAW 264.7 cells	11.64 µmol/L (for a derivative)	Not Available	[5]
Antioxidant (IC₅₀/EC₅₀)	DPPH radical scavenging	> 500 µM	A derivative with four hydroxyl groups showed an IC₅₀ of 10.7 ± 1.76 µM.	[2]

Mechanisms of Action: Key Signaling Pathways

Both berberine and demethyleneberberine exert their biological effects by modulating several critical intracellular signaling pathways.

AMP-Activated Protein Kinase (AMPK) Pathway

Berberine is a well-established activator of AMPK, a central regulator of cellular energy homeostasis.[1][6] Its activation is independent of the upstream kinase LKB1.[6] Demethyleneberberine has also been shown to activate AMPK.[7]

Fig. 1: Activation of the AMPK signaling pathway.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway

Both compounds have demonstrated potent anti-inflammatory effects through the inhibition of the NF-κB pathway.[6][8] They have been shown to prevent the phosphorylation and subsequent degradation of IκBα, thereby inhibiting the nuclear translocation of the p65 subunit.[2][8]

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. Antioxidant Effect of Berberine and its Phenolic Derivatives Against Human Fibrosarcoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Berberine and Cisplatin Exhibit Synergistic Anticancer Effects on Osteosarcoma MG-63 Cells by Inhibiting the MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the study of berberine and its derivatives: a focus on anti-inflammatory and anti-tumor effects in the digestive system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Berberine regulates AMP-activated protein kinase signaling pathways and inhibits colon tumorigenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Demethyleneberberine, a natural mitochondria-targeted antioxidant, inhibits mitochondrial dysfunction, oxidative stress, and steatosis in alcoholic liver disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide to its Solubility Profile

For Immediate Release

This technical guide provides a comprehensive overview of the solubility profile of demethyleneberberine (B150084) chloride, a key metabolite of berberine (B55584). The information is intended for researchers, scientists, and professionals in drug development who are working with this compound. This document synthesizes available data on its solubility in various solvents and outlines relevant experimental protocols for its determination and for the preparation of solutions for research applications.

Executive Summary

Demethyleneberberine is a natural, mitochondria-targeted antioxidant with a range of pharmacological activities.[1][2] However, its utility in preclinical and clinical research is often hampered by its limited solubility, particularly in aqueous media. Understanding the solubility characteristics of its chloride salt is critical for designing effective in vitro and in vivo studies, developing suitable formulations, and ensuring accurate, reproducible results. This guide provides a consolidation of known solubility data and detailed methodologies for its assessment.

Quantitative Solubility Data

The solubility of demethyleneberberine chloride has been characterized in several common laboratory solvents. As is typical for protoberberine alkaloids, it exhibits poor aqueous solubility, which improves in organic solvents like dimethyl sulfoxide (B87167) (DMSO). The available quantitative and semi-quantitative data are summarized in Table 1.

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)¹	Conditions / Remarks	Source
Dimethyl Sulfoxide (DMSO)	1.92	5.34	Requires ultrasonication, warming, pH adjustment to 2 with 1M HCl, and heating to 60°C.	[1]
Dimethyl Sulfoxide (DMSO)	1 - 10	2.78 - 27.79	Described as "sparingly soluble".	[3]
Ethanol	0.1 - 1	0.28 - 2.78	Described as "slightly soluble".	[3]
Water	-	-	Described as "poorly soluble".	[3]
Phosphate-Buffered Saline (PBS), pH 7.2	-	-	Described as "very low"; suspension is likely to form.	[3]
¹Calculated based on a molecular weight of 359.81 g/mol for demethyleneberberine chloride.[2]

Experimental Protocols

Accurate determination of solubility is fundamental for compound characterization. While specific, detailed studies on the pH- and temperature-dependent solubility profile of demethyleneberberine chloride are not widely published, a standard methodology can be adapted from the well-characterized parent compound, berberine chloride.[4]

Protocol for Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol outlines the equilibrium shake-flask method, a gold standard for determining thermodynamic solubility.

Materials:

• Demethyleneberberine chloride powder

• Selected solvents (e.g., deionized water, PBS pH 7.2, DMSO, ethanol)

• Glass vials with screw caps

• Reciprocal shaking water bath or orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Add an excess amount of demethyleneberberine chloride powder to a glass vial. The presence of solid compound at the end of the experiment is necessary to ensure saturation.

• Add a known volume (e.g., 3 mL) of the desired solvent to the vial.

• Tightly cap the vials and place them in a shaking water bath set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples at a constant speed (e.g., 75 rpm) for a sufficient period to reach equilibrium (typically 24-48 hours).

• After the equilibration period, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the samples at high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the excess solid.

• Carefully collect an aliquot of the clear supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of demethyleneberberine chloride in the diluted sample using a pre-validated HPLC or UV-Vis spectrophotometry method against a standard curve.

• Calculate the solubility by correcting for the dilution factor.

Protocol for Preparation of Stock and In Vivo Formulations

For many biological applications, creating a stable stock solution or a uniform suspension is required.

Preparation of a DMSO Stock Solution:

• Weigh the required amount of demethyleneberberine chloride.

• Add fresh, anhydrous DMSO to achieve the desired concentration (e.g., 10 mg/mL).

• To aid dissolution for higher concentrations, gentle warming (up to 60°C), vortexing, and ultrasonication may be applied. For the highest reported solubility, the pH of the DMSO can be adjusted to 2 with 1M HCl.[1]

• Ensure the solution is clear and free of particulates before use. Store stock solutions in aliquots at -20°C for short-term storage (1 month) or -80°C for long-term storage (6 months).[1]

Preparation of an Aqueous Suspension for Oral Gavage: Due to its poor aqueous solubility, a suspension is often used for oral administration in animal models.[3]

• Prepare the Vehicle: A common vehicle is 0.5% carboxymethylcellulose sodium (CMC-Na) in sterile water or saline. This is prepared by slowly adding 0.5 g of CMC-Na to 100 mL of water while stirring vigorously. Allow several hours for complete hydration.[3]

• Prepare the Compound: Weigh the required amount of demethyleneberberine chloride. For improved homogeneity, the powder can be gently ground to a fine consistency.[3]

• Formulate the Suspension: Slowly add the demethyleneberberine chloride powder to the prepared CMC-Na vehicle under continuous stirring. Stir for at least 30 minutes to ensure a uniform suspension.[3]

Visualized Workflows and Pathways

Diagram of the Shake-Flask Solubility Protocol

Caption: Workflow for determining thermodynamic solubility.

Logical Flow for Formulation Selection

Caption: Decision tree for formulation strategy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Stability and Storage of Demethyleneberberine Chloride

For Researchers, Scientists, and Drug Development Professionals

December 20, 2025

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for demethyleneberberine (B150084) chloride. The information is intended to assist researchers, scientists, and drug development professionals in ensuring the integrity and reliability of this compound in experimental and developmental settings. The guide summarizes available quantitative data, details relevant experimental protocols, and provides visual representations of degradation pathways and analytical workflows.

Core Stability Profile and Recommended Storage

Demethyleneberberine chloride is a solid, yellow crystalline powder. Like many complex organic molecules, its stability is influenced by environmental factors such as temperature, light, and pH.

General Storage Recommendations: For optimal stability, demethyleneberberine chloride in its solid form should be stored in a tightly closed container in a dry and well-ventilated place. It is noted to be sensitive to heat and light, and potentially hygroscopic.[1][2][3] Therefore, protection from these elements is crucial for long-term storage.

Solution Handling: When in solution, demethyleneberberine chloride is susceptible to degradation.[4] It is strongly recommended to prepare fresh working solutions for each experiment from a properly stored stock solution.[4] To avoid the detrimental effects of repeated freeze-thaw cycles, stock solutions should be aliquoted into single-use volumes upon preparation.[4] A noticeable change in the color of a solution, such as yellowing or browning, may indicate chemical degradation, and such solutions should be discarded.[4]

Quantitative Stability Data

Stability in Biological Matrices

A pharmacokinetic study has provided data on the stability of demethyleneberberine in various biological samples under typical laboratory conditions. The compound is generally stable, with deviations of less than ±15% from the nominal concentration, except in intestinal and fecal samples at room temperature, where it is more prone to degradation, possibly due to enzymatic or microbial activity.[5]

Matrix	Condition	Duration	Stability (% Nominal Concentration)	Reference
Plasma	Room Temperature	2 h	Stable (deviation < ±15%)	[5]
Plasma	Freeze-Thaw Cycles (3 cycles)	N/A	Stable (deviation < ±15%)	[5]
Plasma	Long-Term Storage (-80 °C)	30 days	Stable (deviation < ±15%)	[5]
Plasma	Auto-sampler (30 °C)	12 h	Stable (deviation < ±15%)	[5]
Heart, Liver, Brain, Spleen, Lung, Kidney, Urine	On Ice before extraction	2 h	Stable (deviation < ±15%)	[5]
Intestine, Feces	Room Temperature	2 h	Degradation noted	[5]

Forced Degradation Studies of Berberine (B55584) Chloride (as a proxy)

Forced degradation studies on the parent compound, berberine chloride, have been conducted according to ICH guidelines. These studies help to identify potential degradation pathways and the intrinsic stability of the molecule under harsh conditions. The following table summarizes the results of a study on berberine chloride, which can serve as a useful reference for predicting the potential behavior of demethyleneberberine chloride.[6]

Stress Condition	Reagent/Parameters	Duration	Degradation (%)	Stability Profile	Reference
Acid Hydrolysis	1M HCl	5 h	6	Unstable	[6]
Base Hydrolysis	1M NaOH	30 min	48	Highly Unstable	[6]
Base Hydrolysis	1M NaOH	3 h	83	Highly Unstable	[6]
Oxidative Degradation	30% H₂O₂	1 h	19	Unstable	[6]
Thermal Degradation (Dry Heat)	105 °C	12 h	No degradation	Stable	[6]
Photolytic Degradation (UV)	254 nm and 365 nm	24 h	No degradation	Stable	[6]
Water Hydrolysis	Reflux in water at 80 °C	4 h	No degradation	Stable	[6]

pH-Dependent Stability of Berberine Chloride in Solution (as a proxy)

A study on the solution stability of berberine chloride over a range of pH values and at different temperatures found the compound to be highly stable over a 6-month period, with less than 5% degradation observed under all tested conditions.[7]

pH	Buffer System	Temperature	Duration	Degradation (%)	Stability Profile	Reference
1.2	Hydrochloric Acid Buffer	25 °C, 40 °C	6 months	< 5	Very Stable	[7]
3.0	Phthalate (B1215562) Buffer	25 °C, 40 °C	6 months	< 5	Very Stable	[7]
5.0	Phthalate Buffer	25 °C, 40 °C	6 months	< 5	Very Stable	[7]
7.0	Phosphate (B84403) Buffer	25 °C, 40 °C	6 months	< 5	Very Stable	[7]
9.0	Borate (B1201080) Buffer	25 °C, 40 °C	6 months	< 5	Very Stable	[7]

Experimental Protocols

The following sections detail methodologies for assessing the stability of demethyleneberberine chloride. These protocols are based on established methods for stability testing of related compounds and can be adapted for specific experimental needs.

Protocol for Forced Degradation Studies

This protocol is adapted from studies on berberine chloride and is designed to identify the degradation products and pathways of demethyleneberberine chloride under various stress conditions.[6]

Objective: To assess the intrinsic stability of demethyleneberberine chloride and develop a stability-indicating analytical method.

Materials:

• Demethyleneberberine chloride

• HPLC grade acetonitrile (B52724) and water

• Hydrochloric acid (1M)

• Sodium hydroxide (B78521) (1M)

• Hydrogen peroxide (30%)

• Phosphate buffer (pH 3)

• HPLC system with a UV or PDA detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Hot plate with reflux condenser

• Oven

• Photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of demethyleneberberine chloride at a concentration of 1 mg/mL in a suitable solvent (e.g., mobile phase).

• Acid Hydrolysis:

  • To an appropriate volume of the stock solution, add an equal volume of 1M HCl.

  • Reflux the mixture at 80°C for 5 hours.

  • Cool the solution to room temperature, neutralize with 1M NaOH, and dilute with the mobile phase to a final concentration of 100 µg/mL.

• Base Hydrolysis:

  • To an appropriate volume of the stock solution, add an equal volume of 1M NaOH.

  • Reflux the mixture at 80°C for 30 minutes and separately for 3 hours.

  • Cool the solutions to room temperature, neutralize with 1M HCl, and dilute with the mobile phase to a final concentration of 100 µg/mL.

• Oxidative Degradation:

  • Treat an appropriate volume of the stock solution with 30% H₂O₂ at 80°C for 1 hour.

  • Cool the solution and dilute with the mobile phase to a final concentration of 100 µg/mL.

• Thermal Degradation (Dry Heat):

  • Keep the solid demethyleneberberine chloride in an oven at 105°C for 12 hours.

  • After cooling, dissolve the sample in the mobile phase to obtain a concentration of 100 µg/mL.

• Photolytic Degradation:

  • Expose a solution of demethyleneberberine chloride (100 µg/mL in mobile phase) to UV light at 254 nm and 365 nm in a photostability chamber for 24 hours.

  • Keep a control sample protected from light.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method. A mobile phase of acetonitrile and phosphate buffer (pH 3) in a ratio of 25:75 (v/v) has been used for the related compound, berberine chloride.[6]

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

Protocol for pH-Dependent Solution Stability

This protocol is based on the methodology used for berberine chloride to determine the stability of demethyleneberberine chloride in solutions of varying pH.[7]

Objective: To evaluate the stability of demethyleneberberine chloride in aqueous solutions across a range of pH values.

Materials:

• Demethyleneberberine chloride

• Buffers of various pH values (e.g., pH 1.2, 3.0, 5.0, 7.0, 9.0) with a buffer strength of 200 mM.

• Temperature-controlled incubators or water baths (25°C and 40°C).

• HPLC system with a UV or PDA detector.

Methodology:

• Buffer Preparation: Prepare buffers of the desired pH values (e.g., hydrochloric acid buffer for pH 1.2, phthalate buffer for pH 3.0 and 5.0, phosphate buffer for pH 7.0, and borate buffer for pH 9.0) according to standard laboratory procedures (e.g., USP).

• Sample Preparation:

  • Prepare a stock solution of demethyleneberberine chloride (e.g., 1 mg/mL).

  • Add a small volume of the stock solution to a larger volume of each buffer to achieve the desired final concentration (e.g., add 125 µL of stock to 5 mL of buffer).

• Incubation:

  • Equilibrate the buffer solutions to the study temperatures (25°C and 40°C) before adding the drug stock.

  • Store the prepared samples in tightly sealed vials at the respective temperatures and protect them from light.

• Sampling and Analysis:

  • At predetermined time points (e.g., 0, 1, 3, 6 months), withdraw an aliquot from each sample.

  • Analyze the samples immediately by a validated HPLC method to determine the concentration of demethyleneberberine chloride remaining.

  • Calculate the percentage of degradation over time.

Visualization of Degradation Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the stability of demethyleneberberine chloride.

References

• 1. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Force Degradation Study of Berberine Chloride by Using Stability Indicating HPLC Method | Semantic Scholar [semanticscholar.org]
• 6. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 7. researchgate.net [researchgate.net]

Demethyleneberberine Chloride: A Comprehensive Technical Guide to Its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride, a significant metabolite of the well-researched protoberberine alkaloid berberine (B55584), is emerging as a compound of considerable interest in pharmacology. Possessing a range of biological activities, it presents a promising avenue for therapeutic development. This technical guide provides a detailed overview of the core physicochemical properties of Demethyleneberberine chloride, offering crucial data for its application in research and drug development.

Physicochemical Properties

A comprehensive summary of the known physicochemical properties of Demethyleneberberine chloride is presented below. These properties are fundamental for its handling, formulation, and application in experimental settings.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₁₉H₁₈ClNO₄	[1]
Molecular Weight	359.81 g/mol	[1]
CAS Number	16705-03-6	[1]
Appearance	Solid, Light yellow to yellow powder	[1][2]
Solubility	Sparingly soluble in DMSO; Slightly soluble in ethanol; Poorly soluble in water.
Melting Point	Not experimentally determined in the reviewed literature. For reference, the melting point of the parent compound, berberine chloride, is reported to be in the range of 196-206°C.[3]
pKa	Not experimentally determined in the reviewed literature. As a quaternary ammonium (B1175870) compound, Demethyleneberberine chloride is a permanently charged cation across the physiological pH range. The parent compound, berberine, is also considered a permanently charged compound with no ionizable groups from a pKa standpoint.[3]
UV Absorption Maxima (λmax)	While specific UV absorption maxima for Demethyleneberberine chloride were not found, the parent compound, berberine hydrochloride, exhibits characteristic absorption peaks at approximately 228, 263, 345, and 421 nm.[4][5][6][7][8]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of Demethyleneberberine chloride are outlined below. These protocols are based on standard laboratory practices for the characterization of alkaloid compounds.

Determination of Melting Point

Objective: To determine the temperature at which Demethyleneberberine chloride transitions from a solid to a liquid phase.

Methodology (Capillary Method):

• Sample Preparation: A small amount of finely powdered, dry Demethyleneberberine chloride is packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: A calibrated digital melting point apparatus is used.

• Procedure:

  • The capillary tube containing the sample is placed in the heating block of the apparatus.

  • The temperature is raised at a rapid rate initially to determine an approximate melting range.

  • A second, fresh sample is then heated at a slower rate (e.g., 1-2°C per minute) starting from a temperature approximately 10-15°C below the approximate melting point.

  • The temperature at which the first drop of liquid appears is recorded as the onset of melting, and the temperature at which the last solid particle melts is recorded as the completion of melting. The range between these two temperatures is the melting point range.

Determination of Solubility

Objective: To quantitatively determine the solubility of Demethyleneberberine chloride in various solvents.

Methodology (Shake-Flask Method):

• Sample Preparation: An excess amount of Demethyleneberberine chloride is added to a known volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

• Equilibration: The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis:

  • The suspension is filtered through a suitable membrane filter (e.g., 0.45 µm) to remove undissolved solid.

  • The concentration of Demethyleneberberine chloride in the clear filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The solubility is expressed in units such as mg/mL or mol/L.

Determination of Purity by High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of a Demethyleneberberine chloride sample.

Methodology:

• Chromatographic System: A standard HPLC system equipped with a UV detector, a C18 reversed-phase column, and a suitable data acquisition system.

• Mobile Phase: A mixture of acetonitrile (B52724) and water (or an appropriate buffer) with a gradient or isocratic elution profile.

• Sample Preparation: A known concentration of Demethyleneberberine chloride is dissolved in a suitable solvent (e.g., methanol (B129727) or the mobile phase).

• Analysis:

  • The sample solution is injected into the HPLC system.

  • The chromatogram is recorded, and the area of the main peak corresponding to Demethyleneberberine chloride is measured.

  • The purity is calculated as the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of Demethyleneberberine chloride.

Methodology:

• Sample Preparation: A sufficient amount of the purified compound is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Instrumentation: A high-field NMR spectrometer.

• Data Acquisition: ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra are acquired.

• Data Analysis: The chemical shifts, coupling constants, and correlations from the various NMR spectra are analyzed to assign all proton and carbon signals and confirm the molecular structure.

Signaling Pathway Interactions

Demethyleneberberine has been shown to modulate several key signaling pathways implicated in various disease processes. The following diagrams illustrate its known interactions.

DMB inhibits the NF-κB inflammatory pathway.

DMB activates the AMPK metabolic pathway.

DMB downregulates the c-Myc/HIF-1α pathway.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Berberine hydrochloride reference standard (Control 941) of the National Institute of Health Sciences] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijper.org [ijper.org]
• 6. ijcrt.org [ijcrt.org]
• 7. researchgate.net [researchgate.net]
• 8. japsr.in [japsr.in]

Demethyleneberberine Chloride: A Technical Guide to Target Identification Studies

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Demethyleneberberine (B150084) (DMB), a primary metabolite of the natural alkaloid berberine (B55584), has garnered significant scientific interest due to its potent anti-inflammatory, antioxidant, and anti-cancer properties. Understanding the molecular targets of DMB is crucial for its development as a therapeutic agent. This technical guide provides an in-depth overview of the key molecular targets of demethyleneberberine chloride and the signaling pathways it modulates. It includes a summary of available quantitative data, detailed experimental protocols for target validation, and visualizations of the underlying molecular mechanisms to facilitate further research and drug development efforts.

Identified Molecular Targets and Signaling Pathways

Demethyleneberberine chloride exerts its pleiotropic effects by engaging multiple intracellular signaling cascades. The primary identified targets and pathways are:

• Toll-like Receptor 4 (TLR4) Signaling: DMB directly targets the myeloid differentiation protein-2 (MD-2), an accessory protein to TLR4, thereby inhibiting the downstream inflammatory cascade.

• NF-κB Signaling: By inhibiting the TLR4 pathway, DMB effectively suppresses the activation of the master inflammatory transcription factor, Nuclear Factor-kappa B (NF-κB).

• AMP-Activated Protein Kinase (AMPK) Signaling: DMB is an activator of AMPK, a central regulator of cellular energy homeostasis. This activation contributes to its metabolic regulatory effects.

• mTOR Signaling: As a downstream effector of AMPK, the mammalian target of rapamycin (B549165) (mTOR) pathway is consequently inhibited by DMB, impacting cell growth and proliferation.

• c-Myc/HIF-1α Pathway: DMB has been shown to downregulate the expression of the oncogene c-Myc and the hypoxia-inducible factor-1α (HIF-1α), contributing to its anti-cancer activity.

• DNA Intercalation: Similar to its parent compound berberine, DMB is believed to interact with DNA, potentially influencing DNA replication and gene transcription.

Quantitative Data Summary

While specific quantitative binding data for demethyleneberberine chloride with all its targets are still under investigation, data for its parent compound, berberine, provides valuable insights.

Compound	Target	Parameter	Value	Reference
Berberine	MD-2	Binding Free Energy	-7.70 kcal/mol	[1]
Berberine	SNU-1 Gastric Cancer Cells	IC50 (NF-κB Inhibition related)	30 µM	[2]
Berberine	Herring Sperm DNA	Binding Constant (K)	~10^4 L·mol⁻¹	[3][4]
Berberine	HCT116, SW480, LOVO Cells	AMPK Activation	15-60 µmol/L	[5]

Signaling Pathways and Experimental Workflows

Inhibition of the TLR4/NF-κB Signaling Pathway

DMB's anti-inflammatory effects are primarily mediated through the inhibition of the TLR4 signaling pathway. It achieves this by directly binding to MD-2, which prevents the binding of lipopolysaccharide (LPS) and subsequent TLR4 dimerization and activation. This, in turn, prevents the activation of IκB kinase (IKK), the phosphorylation and degradation of the inhibitor of NF-κB (IκBα), and the nuclear translocation of the p65 subunit of NF-κB.

Caption: DMB inhibits the TLR4/NF-kB signaling pathway.

Activation of the AMPK/mTOR Signaling Pathway

DMB activates AMPK, a key cellular energy sensor. Activated AMPK phosphorylates downstream targets, leading to the inhibition of anabolic pathways like mTOR signaling, which is crucial for cell growth and proliferation.

Caption: DMB activates AMPK and inhibits mTOR signaling.

Downregulation of the c-Myc/HIF-1α Pathway

DMB has been observed to decrease the expression of both c-Myc and its downstream target HIF-1α. This contributes to its anti-cancer effects by promoting cell cycle arrest and senescence.

Caption: DMB downregulates the c-Myc/HIF-1α pathway.

Detailed Experimental Protocols

Western Blot Analysis for Protein Phosphorylation and Expression

This protocol is fundamental for assessing the effect of DMB on the phosphorylation status of proteins like AMPK and mTOR, and the expression levels of proteins such as c-Myc and HIF-1α.

Materials:

• Cell lines of interest (e.g., RAW 264.7 macrophages, HepG2 hepatocytes)

• Demethyleneberberine chloride

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AMPK, anti-AMPK, anti-p-mTOR, anti-mTOR, anti-c-Myc, anti-HIF-1α, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat cells with varying concentrations of DMB for the desired time periods.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE: Denature an equal amount of protein from each sample by boiling in Laemmli buffer and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

NF-κB p65 Nuclear Translocation Assay (Immunofluorescence)

This assay visualizes the inhibition of NF-κB activation by assessing the location of the p65 subunit within the cell.

Materials:

• Cells cultured on coverslips

• DMB and an NF-κB activator (e.g., LPS)

• 4% Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody (anti-NF-κB p65)

• Fluorescently-labeled secondary antibody

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells with DMB for a specified time, followed by stimulation with an NF-κB activator.

• Fixation and Permeabilization: Fix the cells with 4% PFA and then permeabilize them.

• Blocking: Block non-specific antibody binding with a blocking solution.

• Antibody Staining: Incubate with the primary anti-p65 antibody, followed by the fluorescently-labeled secondary antibody.

• Nuclear Staining: Stain the nuclei with DAPI.

• Imaging: Mount the coverslips and visualize the cells using a fluorescence microscope. In activated cells, p65 will be localized in the nucleus, while in DMB-treated cells, it should remain in the cytoplasm.

DNA Binding Assay (Ethidium Bromide Displacement)

This fluorescence-based assay can be used to determine the DNA intercalating ability of DMB.

Materials:

• Calf thymus DNA (ctDNA)

• Ethidium Bromide (EtBr)

• Demethyleneberberine chloride

• Tris-HCl buffer

• Fluorometer

Procedure:

• Prepare a DNA-EtBr complex: Incubate ctDNA with EtBr until a stable fluorescence signal is achieved.

• Titration with DMB: Add increasing concentrations of DMB to the DNA-EtBr complex.

• Fluorescence Measurement: Measure the fluorescence intensity after each addition of DMB.

• Analysis: Intercalation of DMB into the DNA will displace the EtBr, leading to a quenching of the fluorescence. The extent of quenching can be used to determine the binding affinity.

Conclusion

Demethyleneberberine chloride is a promising natural product with a multi-targeted pharmacological profile. Its ability to modulate key signaling pathways involved in inflammation, metabolism, and cancer underscores its therapeutic potential. The experimental protocols and data presented in this guide provide a solid foundation for researchers to further elucidate the precise mechanisms of action of DMB and to accelerate its translation into clinical applications. Future studies should focus on obtaining more precise quantitative data, such as binding constants and IC50/EC50 values, for each of DMB's molecular targets to fully characterize its pharmacological profile.

References

• 1. Role of berberine in anti-bacterial as a high-affinity LPS antagonist binding to TLR4/MD-2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Berberine inhibits human gastric cancer cell growth via deactivation of p38/JNK pathway, induction of mitochondrial-mediated apoptosis, caspase activation and NF-κB inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular spectroscopy evidence of berberine binding to DNA: comparative binding and thermodynamic profile of intercalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Berberine regulates AMP-activated protein kinase signaling pathways and inhibits colon tumorigenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide to Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) (DMB), a primary metabolite of the well-known isoquinoline (B145761) alkaloid berberine (B55584), has emerged as a compound of significant pharmacological interest.[1] Found as an active component in the traditional Chinese medicinal herb Cortex Phellodendri, DMB exhibits a wide spectrum of biological activities, including anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects.[1][2][3] Its structural difference from berberine—the absence of a methylenedioxy bridge—significantly alters its biological and pharmacokinetic properties, making it a promising candidate for therapeutic development.[1] This technical guide provides a comprehensive overview of the preclinical research on demethyleneberberine chloride, focusing on its mechanisms of action, pharmacokinetics, and relevant experimental methodologies.

Physicochemical Properties

Demethyleneberberine chloride is a protoberberine alkaloid.[1] Its key chemical and physical characteristics are summarized below.

Property	Value	Source
Chemical Formula	C₁₉H₁₈ClNO₄	[3]
Molecular Weight	359.81 g/mol	[3]
CAS Number	16705-03-6 (chloride)	[3]
IUPAC Name	2,3-dihydroxy-9,10-dimethoxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium chloride	[3]
Appearance	Yellow powder	[1]
Solubility	DMSO: Sparingly soluble (1-10 mg/ml), Ethanol: Slightly soluble (0.1-1 mg/ml)	[1]

Pharmacokinetics and Metabolism

Pharmacokinetic studies reveal that DMB has distinct advantages over its parent compound, berberine. A key finding is its enhanced bioavailability.

Pharmacokinetic Parameters

Studies in rats and mice have provided initial data on the absorption, distribution, and excretion of DMB following intragastric administration.[2][4]

Parameter	Rats	Mice	Source
Time to Peak (Tmax)	< 5 minutes	< 5 minutes	[2][4]
Bioavailability	4.47% - 5.94%	4.47% - 5.94%	[2][4]

Note: The bioavailability of DMB is notably higher than that of berberine, which is reported to be less than 1%.[2][5]

Absorption, Distribution, and Excretion

• Absorption: DMB is rapidly absorbed, with plasma concentrations peaking within 5 minutes of oral administration in both rats and mice.[2][4]

• Distribution: Like berberine, DMB is widely distributed in various tissues.[2][6]

• Metabolism: DMB itself is a major metabolite of berberine.[2] Further metabolism of DMB likely occurs, similar to other berberine metabolites which undergo glucuronide conjugation.[5]

• Excretion: The total excretion of DMB in the urine, feces, and bile has been measured to be between 7.28% and 9.77% in animal models.[4]

Mechanisms of Action and Biological Activities

Preclinical research has identified several key signaling pathways modulated by DMB, underlying its therapeutic potential in various disease models.

Anti-inflammatory Activity

DMB demonstrates potent anti-inflammatory effects, particularly in models of inflammatory bowel disease (IBD) and sepsis.[7][8][9]

• Inhibition of TLR4 Signaling: DMB has been shown to directly target Myeloid Differentiation Protein-2 (MD-2), an essential co-receptor for Toll-like Receptor 4 (TLR4).[8][9][10] By embedding into the hydrophobic pocket of MD-2, DMB blocks the activation of the TLR4 signaling cascade by lipopolysaccharide (LPS), thereby inhibiting both MyD88-dependent and -independent downstream pathways.[8][9][10] This leads to a reduction in the maturation of pro-inflammatory cytokines like IL-1β.[11]

• Inhibition of NF-κB Pathway: A major consequence of TLR4 inhibition is the suppression of the NF-κB signaling pathway, a central regulator of inflammation.[7][12] DMB's action alleviates colitis and other inflammatory responses by inhibiting this pathway.[7][12]

• Modulation of T-helper Cells: DMB helps to regulate the balance of T-helper (Th) cells, which is often dysregulated in inflammatory conditions like colitis.[7][12]

Caption: DMB inhibits the TLR4/MD-2 signaling pathway.

Anticancer Activity

DMB has shown significant potential in oncology, particularly against non-small cell lung cancer (NSCLC).[13]

• Induction of Cell Cycle Arrest and Senescence: DMB effectively inhibits the proliferation of NSCLC cells by inducing cell cycle arrest and triggering cellular senescence.[13]

• Inhibition of c-Myc/HIF-1α Pathway: The anticancer effects of DMB are mediated through the downregulation of the c-Myc/HIF-1α signaling pathway.[13] c-Myc is an upstream regulator of Hypoxia-Inducible Factor 1-alpha (HIF-1α), and by decreasing c-Myc expression, DMB subsequently suppresses HIF-1α, which plays a crucial role in tumor progression and cell survival.[13]

• Suppression of EMT: DMB can also inhibit cell migration by suppressing the epithelial-mesenchymal transition (EMT) process in cancer cells.[13]

Caption: DMB inhibits NSCLC progression via the c-Myc/HIF-1α pathway.

Metabolic Regulation

DMB plays a role in metabolic regulation, primarily through the activation of a key energy-sensing enzyme.

• AMPK Activation: DMB is an activator of AMP-activated protein kinase (AMPK).[2][12] AMPK is a central regulator of cellular energy homeostasis. Its activation by DMB suggests potential therapeutic applications in metabolic disorders like non-alcoholic fatty liver disease (NAFLD).[12][14] Activating AMPK can lead to beneficial downstream effects such as increased fatty acid oxidation and decreased lipid synthesis.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Berberine: A Review of its Pharmacokinetics Properties and Therapeutic Potentials in Diverse Vascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 11. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 13. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Demethyleneberberine chloride - Immunomart [immunomart.com]

Demethyleneberberine Chloride: A Toxicological Profile and Technical Overview

Introduction

Demethyleneberberine (B150084) (DMB), a natural derivative of berberine (B55584), is a compound of growing interest in the scientific community.[1] Primarily investigated for its therapeutic potential, DMB has demonstrated a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2][3][4] This technical guide aims to synthesize the existing knowledge regarding the toxicological and safety profile of demethyleneberberine chloride, drawing from available research and analogous compounds.

Quantitative Toxicological Data

A thorough review of publicly available scientific literature and safety databases reveals a significant lack of quantitative toxicological data for demethyleneberberine chloride. Key metrics such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect Level), and other standard toxicological endpoints have not been established for this specific compound.

Safety Data for the Related Compound: Berberine Chloride

While no specific safety data sheet (SDS) for demethyleneberberine chloride was found, information is available for the parent compound, berberine chloride. It is crucial to note that this information is not directly applicable to demethyleneberberine chloride but may offer a preliminary point of reference for handling and safety precautions.

Test	Species	Route of Administration	Dose	Observed Effects	Source
Acute Oral Toxicity (LD50)	Rat	Oral	> 15 g/kg	Not specified	[5][6]
Skin Contact	Not specified	Dermal	Not specified	May cause skin irritation.	[5]
Eye Contact	Not specified	Ocular	Not specified	May cause eye irritation.	[5]
Ingestion	Not specified	Oral	Not specified	May cause constipation and may affect the central nervous system (somnolence). May cause hypoglycemia.	[5]
Carcinogenicity	Not specified	Not specified	Not specified	Not considered carcinogenic.	[5]
Reproductive Toxicity	Not specified	Not specified	Not specified	No data available.	[5]

It is imperative to reiterate that the data in this table pertains to berberine chloride, not demethyleneberberine chloride. The toxicological profile of demethyleneberberine chloride may differ significantly.

Known Mechanisms of Action and Signaling Pathways

Research into the therapeutic applications of demethyleneberberine has elucidated several key signaling pathways through which it exerts its biological effects. These mechanisms are central to understanding its potential interactions within biological systems.

Anti-Inflammatory Effects via NF-κB Pathway Inhibition

Demethyleneberberine has been shown to alleviate inflammatory conditions by inhibiting the NF-κB signaling pathway.[2][3][4][7] This pathway is a critical regulator of the inflammatory response, and its inhibition by DMB leads to a reduction in the production of pro-inflammatory cytokines such as IL-6 and TNF-α.[7]

Inhibition of the NF-κB Signaling Pathway by Demethyleneberberine.

Metabolic Regulation via AMPK Activation

Demethyleneberberine acts as an activator of AMP-activated protein kinase (AMPK).[2][3][4] AMPK is a key sensor of cellular energy status and plays a crucial role in regulating metabolism. DMB's ability to activate AMPK is being explored in the context of non-alcoholic fatty liver disease (NAFLD).[2][3][4]

References

• 1. medkoo.com [medkoo.com]
• 2. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 3. Demethyleneberberine chloride - Immunomart [immunomart.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. fishersci.com [fishersci.com]
• 7. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide to its Antioxidant Effects

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Demethyleneberberine (B150084) (DMB), a primary metabolite of berberine (B55584), is emerging as a potent mitochondria-targeted antioxidant with significant therapeutic potential. This technical guide provides an in-depth analysis of the antioxidant effects of demethyleneberberine chloride, consolidating available quantitative data, detailing relevant experimental protocols, and visualizing the key signaling pathways involved. As a cationic molecule, DMB is readily taken up by mitochondria, allowing it to directly counteract mitochondrial reactive oxygen species (ROS) production, a key driver of cellular oxidative stress. This document summarizes in vivo and in vitro data on DMB and its close analogue, berberine chloride, demonstrating their capacity to enhance endogenous antioxidant defenses and mitigate oxidative damage. The detailed methodologies and pathway diagrams presented herein are intended to serve as a valuable resource for researchers investigating the therapeutic applications of demethyleneberberine chloride in oxidative stress-related pathologies.

Quantitative Antioxidant Data

The antioxidant capacity of demethyleneberberine and its related compounds has been evaluated in various in vitro and in vivo models. The following tables summarize the key quantitative findings.

Table 1: In Vivo Antioxidant Enzyme and Lipid Peroxidation Effects of Berberine Chloride in Pancreatic Tissue of Diabetic Rats

Parameter	Diabetic Control Group	Berberine Chloride (15 mg/kg)	Berberine Chloride (30 mg/kg)	Healthy Control Group	P-value (vs. Diabetic Control)
Superoxide Dismutase (SOD) (U/mL)	Significantly Lower than Healthy	Significant Increase	Significant Increase	Normal	< 0.05
Catalase (CAT) (U/mL)	Significantly Lower than Healthy	No Significant Difference	Significant Increase	Normal	0.030 (for 30 mg/kg)
Glutathione (B108866) Peroxidase (GPx) (U/mL)	Not Significantly Different	No Significant Difference	No Significant Difference	Normal	> 0.05
Malondialdehyde (MDA) (nmol/mL)	Significantly Higher than Healthy	Significant Reduction	Significant Reduction	Normal	< 0.05

Data adapted from a study on Wistar male rats with type 1 diabetes. Berberine chloride was administered daily for six weeks.[1]

Table 2: In Vitro DPPH Radical Scavenging Activity of Berberine and its Derivatives

Compound	IC50 (μM)
Berberine (B1)	> 500
Berberrubine (B2)	87.4 ± 6.65
Berberrubine Chloride (B3)	55.2 ± 2.24
2,3,9,10-tetra-hydroxyberberine chloride (B4)	10.7 ± 1.76
Butylated Hydroxytoluene (BHT) (Standard)	72.7 ± 7.22

IC50 represents the concentration required to scavenge 50% of DPPH radicals.[2] This data for berberine derivatives provides a comparative context for the potential direct radical scavenging activity of demethyleneberberine.

Core Mechanisms of Antioxidant Action

Demethyleneberberine chloride exerts its antioxidant effects through a multi-pronged approach, primarily by targeting mitochondria and modulating key cellular signaling pathways.

Direct Mitochondria-Targeted Antioxidant Activity

As a lipophilic cation, demethyleneberberine preferentially accumulates within the mitochondria, driven by the negative mitochondrial membrane potential. This targeted localization allows it to directly scavenge reactive oxygen species (ROS) at their primary site of production, thereby mitigating mitochondrial dysfunction and subsequent cellular damage.[3][4] This is a crucial mechanism in pathologies associated with elevated mitochondrial oxidative stress, such as alcoholic liver disease.[3][4]

Modulation of Cellular Signaling Pathways

Demethyleneberberine has been shown to influence several signaling pathways integral to the cellular antioxidant response and inflammatory processes.

• Nrf2 Signaling Pathway: Berberine, the parent compound of DMB, is known to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5][6] Nrf2 is a master regulator of the antioxidant response, inducing the expression of a wide array of antioxidant and detoxification enzymes. It is plausible that DMB shares this mechanism, contributing to the enhancement of endogenous antioxidant defenses.

• TLR4 Signaling: Demethyleneberberine has been found to inhibit the Toll-like receptor 4 (TLR4) signaling pathway.[2] By blocking TLR4, DMB can suppress downstream inflammatory cascades that are often associated with increased oxidative stress.

• c-Myc/HIF-1α Pathway: In the context of non-small cell lung cancer, DMB has been shown to downregulate the c-Myc/HIF-1α pathway, which is involved in cellular proliferation and response to hypoxia.[7] While not a direct antioxidant pathway, its modulation can influence the overall cellular stress response.

Experimental Protocols

This section provides detailed methodologies for key in vitro and in vivo assays relevant to the assessment of the antioxidant effects of demethyleneberberine chloride.

In Vitro Antioxidant Assays

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, leading to a color change from purple to yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM).

  • Prepare various concentrations of demethyleneberberine chloride in a suitable solvent (e.g., methanol or DMSO).

• Assay Procedure (96-well plate format):

  • Add 100 µL of the demethyleneberberine chloride solutions to the wells of a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Include a blank (solvent only) and a positive control (e.g., ascorbic acid or Trolox).

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula:

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of demethyleneberberine chloride.[8][9]

Principle: This assay measures the ability of an antioxidant to reduce the pre-formed ABTS radical cation (ABTS•+), causing a decolorization of the solution that is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation solution by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare various concentrations of demethyleneberberine chloride.

• Assay Procedure:

  • Mix a small volume of the demethyleneberberine chloride solution with a larger volume of the diluted ABTS•+ solution.

  • Incubate the mixture at room temperature for a defined period (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[10][11][12][13]

Cellular and In Vivo Antioxidant Assays

Principle: Fluorescent probes, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), are used to detect intracellular ROS. DCFH-DA is cell-permeable and is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Protocol (using HepG2 cells):

• Cell Culture and Treatment:

  • Plate HepG2 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of demethyleneberberine chloride for a specified time.

  • Induce oxidative stress by adding an agent like hydrogen peroxide (H₂O₂) or ethanol.

• Staining and Measurement:

  • Wash the cells with PBS and then incubate them with DCFH-DA (e.g., 10 µM) in the dark at 37°C for 30 minutes.

  • Wash the cells again with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm).

Principle: The activities of key antioxidant enzymes are determined using specific spectrophotometric assays that measure the rate of substrate consumption or product formation.

Protocol (using tissue homogenates):

• Tissue Preparation:

  • Homogenize tissue samples in a cold buffer (e.g., phosphate (B84403) buffer) and centrifuge to obtain the supernatant containing the enzymes.

• Superoxide Dismutase (SOD) Activity Assay:

  • Based on the inhibition of the reduction of nitroblue tetrazolium (NBT) by a superoxide-generating system (e.g., xanthine/xanthine oxidase). The absorbance is measured at 560 nm.

• Catalase (CAT) Activity Assay:

  • Based on the decomposition of hydrogen peroxide, which is monitored by the decrease in absorbance at 240 nm.

• Glutathione Peroxidase (GPx) Activity Assay:

  • Based on the oxidation of NADPH to NADP+, which is coupled to the reduction of oxidized glutathione (GSSG) by glutathione reductase. The decrease in absorbance is measured at 340 nm.

Principle: MDA, a marker of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic conditions to form a pink-colored complex that can be measured spectrophotometrically.

Protocol:

• Sample Preparation:

  • Mix tissue homogenate or plasma with a solution of TBA in an acidic medium.

• Reaction and Measurement:

  • Heat the mixture at 95°C for a specified time (e.g., 60 minutes).

  • Cool the samples and centrifuge to remove any precipitate.

  • Measure the absorbance of the supernatant at 532 nm.

  • The concentration of MDA is determined using a standard curve of MDA or by using an extinction coefficient.[14][15]

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways influenced by demethyleneberberine chloride and a typical experimental workflow for assessing its antioxidant activity.

Signaling Pathways Modulated by Demethyleneberberine Chloride

Experimental Workflow for In Vitro Antioxidant Assessment

Conclusion and Future Directions

Demethyleneberberine chloride demonstrates significant promise as a targeted antioxidant agent. Its ability to accumulate in mitochondria and directly combat ROS, coupled with its modulatory effects on key signaling pathways like Nrf2 and TLR4, underscores its potential for therapeutic intervention in a range of oxidative stress-driven diseases. The quantitative data, while still emerging, supports its efficacy in enhancing the endogenous antioxidant defense system and reducing lipid peroxidation.

Future research should focus on elucidating the precise IC50 values of demethyleneberberine chloride in various direct radical scavenging assays to provide a more complete quantitative profile. Further investigation into the specifics of its interaction with the Nrf2 pathway and other cellular signaling networks will provide a deeper understanding of its mechanisms of action. Clinical studies are warranted to translate the promising preclinical findings into tangible therapeutic benefits for patients suffering from conditions associated with mitochondrial dysfunction and oxidative stress.

References

• 1. researchgate.net [researchgate.net]
• 2. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine, a natural mitochondria-targeted antioxidant, inhibits mitochondrial dysfunction, oxidative stress, and steatosis in alcoholic liver disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. protocols.io [protocols.io]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. Malondialdehyde (MDA) Colorimetric Assay Kit (Plant Samples) - Elabscience® [elabscience.com]
• 15. Sensitive and selective quantification of free and total malondialdehyde in plasma using UHPLC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Technical Guide on its Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Demethyleneberberine (DMB), a primary metabolite of berberine (B55584), is emerging as a potent anti-inflammatory agent with significant therapeutic potential.[1] This technical guide synthesizes the current scientific understanding of DMB's anti-inflammatory properties, focusing on its mechanisms of action, and provides detailed experimental protocols and quantitative data from key studies. DMB exhibits its effects primarily through the inhibition of the NF-κB and TLR4 signaling pathways, leading to a significant reduction in pro-inflammatory mediators.[2][3] This document is intended to serve as a comprehensive resource for researchers and professionals involved in the development of novel anti-inflammatory therapeutics.

Mechanism of Action

DMB's anti-inflammatory effects are multifaceted, targeting key signaling cascades involved in the inflammatory response.

Inhibition of the NF-κB Signaling Pathway

A central mechanism of DMB's anti-inflammatory activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2][4][5] DMB has been shown to suppress the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB.[6] This action prevents the nuclear translocation of the p65 subunit of NF-κB, thereby inhibiting the transcription of pro-inflammatory genes.[1][6] Consequently, the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) is significantly reduced.[2][7]

Targeting the TLR4 Signaling Pathway

DMB directly targets the Toll-like receptor 4 (TLR4) signaling pathway, a critical component of the innate immune response to bacterial lipopolysaccharide (LPS).[3] It has been demonstrated that DMB binds to the myeloid differentiation protein-2 (MD-2), a co-receptor of TLR4, embedding into its hydrophobic pocket.[3][8] This interaction blocks the activation of TLR4 signaling in both MyD88-dependent and MyD88-independent manners.[3][9] By inhibiting TLR4 signaling, DMB effectively suppresses the downstream activation of NF-κB and the production of inflammatory mediators.[3]

Modulation of MAPK Signaling Pathway

While the primary focus of the available research is on the NF-κB and TLR4 pathways, related compounds like berberine have been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which plays a crucial role in inflammation.[10][11][12] Berberine can inhibit the phosphorylation of p38, ERK1/2, and JNK in response to inflammatory stimuli.[11][12] Given that DMB is a metabolite of berberine, it is plausible that it shares similar inhibitory effects on the MAPK pathway, contributing to its overall anti-inflammatory profile.

Inhibition of Inflammatory Mediators

DMB has been shown to inhibit the production of several key inflammatory mediators, including:

• Pro-inflammatory Cytokines: Significantly reduces the production of TNF-α, IL-6, and IL-1β.[2][9]

• Reactive Oxygen Species (ROS): Markedly inhibits ROS production in vitro.[2]

• Myeloperoxidase (MPO): Diminishes MPO activity, an indicator of neutrophil infiltration in inflamed tissues.[1][2]

Quantitative Data Summary

The following tables summarize the quantitative data from in vitro and in vivo studies on the anti-inflammatory effects of Demethyleneberberine.

Table 1: In Vitro Anti-inflammatory Activity of Demethyleneberberine

Cell Line	Stimulant	DMB Concentration(s)	Measured Parameters	Results	Reference
RAW264.7	Lipopolysaccharide (LPS)	10, 20, 40 µM	Pro-inflammatory Cytokines	Markedly inhibited	[2]
RAW264.7	Lipopolysaccharide (LPS)	10, 20, 40 µM	Reactive Oxygen Species (ROS)	Markedly inhibited	[2]
HSC-T6	-	10, 20, 40 µM	p-NF-κB p65, p-IκBα	Markedly suppressed	[6]

Table 2: In Vivo Anti-inflammatory Activity of Demethyleneberberine

Animal Model	Disease Induction	DMB Dosage(s)	Measured Parameters	Results	Reference
C57BL/6 Mice	3% Dextran (B179266) Sulfate (B86663) Sodium (DSS)	150, 300 mg/kg (oral)	Weight loss, MPO activity, IL-6, TNF-α	Significantly alleviated weight loss, diminished MPO activity, and reduced cytokine production.	[2]
Rats	Trinitrobenzenesulfonic acid (TNBS)	100, 200 mg/kg/day (oral)	Colitis symptoms, TLR4 signaling	Alleviated colitis and suppressed TLR4 activation.	[3]
Mice	Lipopolysaccharide (LPS)	-	Sepsis shock	Rescued mice from sepsis shock.	[3]

Detailed Experimental Protocols

In Vitro LPS-induced Inflammation in RAW264.7 Macrophages[2]

• Cell Culture: RAW264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with Demethyleneberberine (10, 20, 40 µM) or a vehicle control for 2 hours.

• Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Analysis:

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • ROS Measurement: Intracellular Reactive Oxygen Species (ROS) production is measured using a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

  • Western Blot Analysis: Protein expression levels of key signaling molecules (e.g., p-p65, p-IκBα) are determined by Western blot analysis of cell lysates.

In Vivo DSS-induced Colitis in Mice[2]

• Animal Model: Female C57BL/6 mice are used for this model.

• Induction of Colitis: Colitis is induced by administering 3% (w/v) dextran sulfate sodium (DSS) in the drinking water for a specified period.

• DMB Administration: Demethyleneberberine (150 and 300 mg/kg) is administered orally to the mice.

• Assessment of Colitis:

  • Disease Activity Index (DAI): Mice are monitored daily for weight loss, stool consistency, and the presence of blood in the stool.

  • Myeloperoxidase (MPO) Activity: MPO activity in the colon tissue is measured as an indicator of neutrophil infiltration.

  • Cytokine Analysis: The concentrations of pro-inflammatory cytokines (e.g., IL-6, TNF-α) in the colon tissue are determined by ELISA.

  • Histological Analysis: Colon tissues are collected, fixed in formalin, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess the degree of inflammation and tissue damage.

Visualizations: Signaling Pathways and Workflows

Signaling Pathway Diagrams

Caption: Inhibition of the NF-κB signaling pathway by Demethyleneberberine.

Caption: Demethyleneberberine targeting of the TLR4/MD-2 complex.

Experimental Workflow Diagram

Caption: General experimental workflow for assessing DMB's anti-inflammatory properties.

Conclusion

Demethyleneberberine chloride demonstrates significant anti-inflammatory properties through the targeted inhibition of the NF-κB and TLR4 signaling pathways. The available data from both in vitro and in vivo studies provide a strong foundation for its further investigation and development as a novel therapeutic agent for inflammatory diseases. This guide provides the essential technical information for researchers and drug development professionals to advance the study of this promising compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Berberine as a natural modulator of inflammatory signaling pathways in the immune system: Focus on NF-κB, JAK/STAT, and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of berberine on LPS-induced expression of NF-κB/MAPK signalling pathway and related inflammatory cytokines in porcine intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Berbamine Exerts Anti-Inflammatory Effects via Inhibition of NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Demethyleneberberine Chloride in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosages, administration routes, and experimental protocols for demethyleneberberine (B150084) chloride (DMB) in preclinical animal studies. The information is compiled from various scientific sources to guide researchers in designing their own in vivo experiments.

Data Presentation: Quantitative Summary

The following tables summarize the effective dosages and pharmacokinetic parameters of demethyleneberberine observed in rodent models. This data serves as a starting point for dose-range finding studies.

Table 1: Effective Dosages of Demethyleneberberine in Rodent Models

Disease Model	Species	Route of Administration	Dosage Range (mg/kg/day)	Vehicle	Reference(s)
Thioacetamide-Induced Hepatic Fibrosis	Mouse	Oral	10	Not Specified	[1]
Alcoholic Liver Disease	Mouse	Oral	40	Not Specified	[1]
TNBS-Induced Colitis	Rat	Oral	100 - 200	0.5% CMC-Na	[1]
Anti-inflammatory and Metabolic Studies	Mice and Rats	Oral	10 - 200	Not Specified	[1]
Sepsis	Mouse	Oral	Not Specified	Not Specified	[2]

Table 2: Comparative Pharmacokinetic Parameters of Demethyleneberberine in Rodents

Parameter	Species	Route of Administration	Dose (mg/kg)	Tmax (h)	Bioavailability (%)	Reference(s)
Demethyleneberberine	Rat	Intragastric	20	~0.08	2.44	[3]
Demethyleneberberine	Rat	Intragastric	40	~0.08	5.92	[3]
Demethyleneberberine	Rat	Intravenous	2	-	-	[3]
Demethyleneberberine	Mouse	Intragastric	40	~0.08	4.47	[3][4]
Demethyleneberberine	Mouse	Intravenous	2	-	-	[3]

Tmax: Time to reach maximum plasma concentration.

Experimental Protocols

Formulation of Demethyleneberberine Chloride for Oral Administration

Due to its poor aqueous solubility, demethyleneberberine chloride is typically administered as a suspension.[5] A common and effective vehicle is a 0.5% solution of carboxymethylcellulose sodium (CMC-Na) in water.[1][5]

Materials:

• Demethyleneberberine chloride powder

• Carboxymethylcellulose sodium (CMC-Na)

• Sterile, purified water

• Weighing scale

• Stir plate and stir bar

• Appropriate glassware (beaker, graduated cylinder)

Procedure:

• Prepare the 0.5% CMC-Na Vehicle:

  • Weigh the required amount of CMC-Na (e.g., 0.5 g for 100 mL of vehicle).

  • In a beaker, slowly add the CMC-Na to the desired volume of sterile water while stirring continuously with a stir plate.

  • Continue stirring until the CMC-Na is fully dissolved and the solution is clear and viscous. This may take some time.

• Prepare the Demethyleneberberine Chloride Suspension:

  • Calculate the required amount of demethyleneberberine chloride based on the desired concentration and the total volume needed for the study.

  • Weigh the calculated amount of demethyleneberberine chloride powder.

  • Slowly add the powder to the prepared 0.5% CMC-Na vehicle while stirring continuously.

  • Continue to stir for at least 30 minutes to ensure a uniform suspension.[5]

  • It is crucial to prepare fresh dosing solutions daily to ensure stability.[1]

Alternative Formulation for Poorly Soluble Compounds:

For compounds with very poor solubility, a stock solution can be prepared in a solvent like DMSO, and then further diluted with co-solvents such as PEG300 and Tween 80 in saline or PBS to create the final working solution.[1]

Protocol for Oral Gavage in Mice

Oral gavage is the preferred method for accurate oral administration of demethyleneberberine chloride.[1]

Materials:

• Prepared demethyleneberberine chloride suspension

• Syringe (appropriate volume for the dose)

• Ball-tipped gavage needle (e.g., 20-22 gauge for an adult mouse)[1]

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh the mouse to accurately calculate the volume of the suspension to be administered.

  • Gently restrain the mouse, ensuring a firm but gentle grip on the loose skin at the back of the neck to prevent head movement.[1] The body should be supported, and the head and neck extended to create a straight line to the esophagus.[1]

• Gavage Needle Preparation:

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.[1] This helps to ensure the needle reaches the stomach and avoids entry into the trachea.

  • Draw the prepared demethyleneberberine chloride suspension into the syringe attached to the gavage needle. Ensure there are no air bubbles.

• Compound Administration:

  • Gently insert the ball-tipped gavage needle into the mouse's mouth, passing it along the roof of the mouth towards the esophagus. The needle should pass with minimal resistance.[1] If resistance is felt, withdraw immediately and reposition.

  • Once the needle is at the correct depth, slowly depress the syringe plunger to deliver the compound.

  • Withdraw the needle smoothly in a single motion.

• Post-Administration Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing, which could indicate accidental tracheal administration.[1]

Mandatory Visualizations

Signaling Pathways

Demethyleneberberine has been shown to modulate several key signaling pathways involved in inflammation and metabolic diseases.

Caption: Key signaling pathways modulated by Demethyleneberberine Chloride.

Experimental Workflow

Caption: General experimental workflow for in vivo studies with Demethyleneberberine Chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note & Protocol: HPLC Analysis of Demethyleneberberine Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of demethyleneberberine (B150084) chloride using High-Performance Liquid Chromatography (HPLC) with UV detection. The protocols are based on established methods for the analysis of berberine (B55584) and its derivatives, ensuring a robust and reliable analytical approach.

Introduction

Demethyleneberberine is a primary and active metabolite of berberine, an isoquinoline (B145761) alkaloid with a wide range of pharmacological activities.[1] As a key metabolite, the accurate quantification of demethyleneberberine is crucial for pharmacokinetic, metabolic, and quality control studies in drug development. This application note outlines a validated HPLC method for the determination of demethyleneberberine chloride in various sample matrices.

Experimental Protocols

2.1. Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[2]

• Chromatographic Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.[2][3]

• Reagents:

  • Demethyleneberberine chloride reference standard (≥98% purity).

  • Acetonitrile (B52724) (HPLC grade).[3]

  • Methanol (B129727) (HPLC grade).[2]

  • Potassium dihydrogen phosphate (B84403).[3]

  • Orthophosphoric acid.[3]

  • Ultrapure water.

2.2. Preparation of Solutions

• Mobile Phase:

  • Mobile Phase A: 0.05 M Potassium dihydrogen phosphate buffer, with the pH adjusted to 3.0 using orthophosphoric acid.[4]

  • Mobile Phase B: Acetonitrile.[3]

  • Filter both mobile phases through a 0.45 µm membrane filter and degas before use.[2]

• Standard Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of demethyleneberberine chloride reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[1][2]

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase composition to create calibration standards.[1]

2.3. Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of demethyleneberberine chloride.

Parameter	Recommended Setting
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B
Gradient Program	See Table 2 for a typical gradient program
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	346 nm
Injection Volume	10 µL

Table 1: HPLC Chromatographic Conditions

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	75	25
15	40	60
20	40	60
22	75	25
30	75	25

Table 2: Suggested Gradient Elution Program

2.4. Sample Preparation

• For Bulk Drug/Formulations:

  • Accurately weigh a sample equivalent to approximately 10 mg of demethyleneberberine chloride.

  • Dissolve the sample in methanol, using sonication if necessary, and dilute to a final volume of 10 mL.[2]

  • Filter the solution through a 0.45 µm syringe filter before injection.[2]

• For Plasma/Biological Samples (Protein Precipitation):

  • To 100 µL of the plasma sample, add 200 µL of ice-cold acetonitrile to precipitate proteins.[1]

  • Vortex the mixture for 1 minute.[1]

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[1]

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.[1]

  • Reconstitute the residue in 100 µL of the initial mobile phase.[1]

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.[1]

Method Validation

The analytical method should be validated according to the International Conference on Harmonisation (ICH) guidelines.[5][6]

3.1. System Suitability

Before sample analysis, the chromatographic system's suitability must be verified. This is achieved by injecting the standard solution multiple times. The acceptance criteria are typically:

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

• Relative Standard Deviation (RSD) of peak area: ≤ 2.0%

3.2. Linearity

The linearity of the method is determined by analyzing a series of concentrations of the demethyleneberberine chloride standard. The peak area is then plotted against the concentration, and a linear regression analysis is performed.

3.3. Precision

Precision is assessed through repeatability (intra-day precision) and intermediate precision (inter-day precision). This is done by analyzing multiple preparations of a homogenous sample at different times, on different days, or with different analysts.

3.4. Accuracy

Accuracy is determined by recovery studies, where a known amount of demethyleneberberine chloride is spiked into a blank matrix and the recovery is calculated.

3.5. Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ are determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ, or by using the standard deviation of the response and the slope of the calibration curve.

Data Presentation

The quantitative data for the validation of the HPLC method for demethyleneberberine chloride is summarized in the following tables.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
LOD	0.1 µg/mL
LOQ	0.5 µg/mL
Intra-day Precision (%RSD)	≤ 2.0%
Inter-day Precision (%RSD)	≤ 2.0%
Accuracy (Recovery)	98.0% - 102.0%

Table 3: Summary of Method Validation Data

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Validated HPLC-UV method for the determination of berberine in raw herb Daruharidra (Berberis aristata DC), its extract, and in commercially marketed Ayurvedic dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sphinxsai.com [sphinxsai.com]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]

Application Note: Quantitative Analysis of Demethyleneberberine Chloride by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) (DMB) is a primary and active metabolite of berberine, an isoquinoline (B145761) alkaloid found in various medicinal plants.[1] Berberine has numerous pharmacological activities, but its clinical use can be limited by low bioavailability.[1] Demethyleneberberine, formed in the liver by cytochrome P450 enzymes, exhibits higher bioavailability, making it a compound of significant interest for therapeutic development and pharmacokinetic studies.[1] This document provides a detailed protocol for the quantitative analysis of demethyleneberberine in plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

This section outlines the materials, sample preparation, and analytical conditions for the quantification of demethyleneberberine.

Materials and Reagents

• Demethyleneberberine chloride reference standard

• Internal Standard (IS), e.g., SNX-2112 or a deuterated analog of demethyleneberberine[2]

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile (B52724)

• Formic acid (≥98%)

• Ultrapure water

• Blank plasma (e.g., human, rat, mouse)

Preparation of Standard Solutions and Quality Control (QC) Samples

• Stock Solutions: Prepare primary stock solutions of demethyleneberberine and the internal standard in methanol at a concentration of 1 mg/mL.[1]

• Working Standard Solutions: Create a series of working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) methanol/water mixture.[1]

• Calibration Standards and QC Samples: Spike appropriate volumes of the working standard solutions into blank plasma to generate a calibration curve. A typical range is 0.5 to 1000 ng/mL.[1] Prepare quality control (QC) samples at low, medium, and high concentrations using the same method.[1]

Sample Preparation: Protein Precipitation

Protein precipitation is a common and effective method for extracting demethyleneberberine from plasma samples.[1]

• Thaw plasma samples to room temperature.[1]

• To 100 µL of plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile (or methanol) containing the internal standard.[1]

• Vortex the mixture for 1 minute to precipitate proteins.[1]

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.[1]

• Transfer the supernatant to a new tube and evaporate it to dryness under a gentle stream of nitrogen.[1]

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% mobile phase A, 5% mobile phase B).[1]

• Vortex for 30 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Conditions

The following are typical liquid chromatography and mass spectrometry parameters for the analysis of demethyleneberberine. A gradient elution is recommended for optimal chromatographic separation.[1]

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase column[3]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 - 0.8 mL/min
Injection Volume	5 - 20 µL
Column Temperature	30 - 40 °C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (DMB)	m/z 324.4 → 308.35[2]
MRM Transition (IS)	m/z 465.5 → 350.35 (for SNX-2112)[2]
Collision Gas	Nitrogen or Argon

Quantitative Data Summary

The following tables summarize representative validation data for the quantification of demethyleneberberine in plasma.

Table 3: Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 1000 ng/mL[1]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[1][2]
Intra-day Precision (%RSD)	0.49% - 10.39%[1]
Inter-day Precision (%RSD)	0.50% - 14.19%[1]
Accuracy (% Bias)	Within ±15%[1]

Visualized Workflow

Caption: LC-MS/MS workflow for demethyleneberberine chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Demethyleneberberine Chloride: Application Notes and Protocols for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride (DMB) is a derivative of berberine, a natural isoquinoline (B145761) alkaloid. Emerging research has highlighted its potential as an anti-cancer agent, demonstrating inhibitory effects on the proliferation of various cancer cells, including non-small cell lung cancer (NSCLC) and colon cancer. This document provides detailed application notes and experimental protocols for the use of Demethyleneberberine chloride in cancer research, with a focus on its mechanisms of action involving key signaling pathways.

Mechanism of Action

Demethyleneberberine chloride has been shown to exert its anti-cancer effects through the modulation of critical signaling pathways involved in cell proliferation, survival, and senescence. In non-small cell lung cancer, DMB has been reported to induce cell cycle arrest and cellular senescence by downregulating the c-Myc/HIF-1α pathway.[1] In colon cancer, DMB promotes apoptosis and suppresses the epithelial-mesenchymal transition (EMT) by inhibiting the TGF-β/Smads signaling pathway.[2]

Data Presentation

In Vitro Efficacy of Demethyleneberberine Chloride

Cell Line	Cancer Type	Assay	Concentration	Observed Effect
HCT-116	Colon Cancer	Apoptosis Assay	6, 12, 18 µM	Induction of apoptosis[2]
NSCLC cells	Non-Small Cell Lung Cancer	Cell Viability Assay (CCK8)	Not specified	Inhibition of cell viability[1]
NSCLC cells	Non-Small Cell Lung Cancer	Colony Formation Assay	Not specified	Inhibition of colony formation capacity[1]

Signaling Pathway Diagrams

DMB inhibits the c-Myc/HIF-1α pathway in NSCLC.

DMB suppresses TGF-β/Smads induced EMT in colon cancer.

Experimental Workflow Diagram

References

• 1. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine promotes apoptosis and suppresses TGF-β/Smads induced EMT in the colon cancer cells HCT-116 - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride as an Antimicrobial Agent: Application Notes and Protocols

Disclaimer: Scientific literature extensively covers the antimicrobial properties of the parent compound, berberine (B55584) chloride. However, specific and detailed data regarding the antimicrobial activity of its metabolite, demethyleneberberine (B150084) chloride, is not widely available in the reviewed literature. Demethyleneberberine is a primary metabolite of berberine.[1] This document provides detailed application notes and protocols for berberine chloride as a foundational reference for researchers investigating demethyleneberberine chloride, as the methodologies and likely mechanisms of action are expected to be highly similar.

Introduction

Berberine, an isoquinoline (B145761) alkaloid extracted from medicinal plants like Coptis chinensis and Phellodendron amurense, has a long history in traditional medicine for treating bacterial infections.[2][3][4] It exhibits broad-spectrum antimicrobial activity against a variety of pathogenic bacteria, including drug-resistant strains, fungi, and viruses.[3][5] Its therapeutic potential is attributed to multiple mechanisms of action, including the disruption of cell division, damage to the cell membrane, and inhibition of nucleic acid and protein synthesis.[2][3][5] These application notes provide a summary of its antimicrobial efficacy and detailed protocols for its investigation.

Antimicrobial Activity Data

Berberine chloride has demonstrated inhibitory activity against a range of Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) is a key measure of its efficacy. The data below is compiled from various studies.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	ATCC 25923	51	[3]
Staphylococcus aureus (MRSA)	Clinical Isolates	64 - 256	[6]
Staphylococcus aureus	NCTC8325	256	[7]
Streptococcus agalactiae	-	78	[2]
Escherichia coli	Various	1024 - 2048	[8]
Clostridioides difficile	Clinical Isolates	256 - 1024	[9][10]

Mechanism of Action

Berberine employs a multi-target approach to exert its antimicrobial effects, making it a robust candidate against drug resistance. The primary mechanisms include:

• Inhibition of Cell Division: Berberine is a well-documented inhibitor of the Filamenting temperature-sensitive mutant Z (FtsZ) protein.[3][11][12] FtsZ is a crucial protein that assembles into a "Z-ring" at the division site, initiating bacterial cytokinesis.[12] By binding to FtsZ, berberine disrupts the Z-ring formation, leading to cell filamentation and ultimately inhibiting bacterial replication.[12] Genetic studies have shown that silencing the ftsZ gene sensitizes bacteria to berberine, providing strong evidence for this targeted action.[12]

• Cell Membrane and Wall Disruption: Electron microscopy studies have revealed that berberine damages the structural integrity of the bacterial cell membrane and wall.[2][3] This leads to increased permeability, leakage of intracellular components, and cell death.

• Inhibition of Macromolecule Synthesis: Berberine has been shown to interfere with both DNA and protein synthesis, further contributing to its bactericidal effects.[2][3]

• Anti-Biofilm Activity: Biofilms are structured communities of bacteria that exhibit high resistance to conventional antibiotics. Berberine can inhibit biofilm formation and disrupt established biofilms.[3][13] For instance, in Streptococcus mutans, berberine chloride hydrate (B1144303) impairs biofilm formation by inhibiting the activity of the sortase A (SrtA) enzyme, which is critical for anchoring surface proteins.[13][14]

Signaling Pathway of FtsZ Inhibition

Caption: Mechanism of berberine inhibiting bacterial cell division via FtsZ protein.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard procedure for determining the MIC of an antimicrobial agent against a specific bacterium.

Caption: Workflow for the broth microdilution method to determine MIC.

• Preparation of Inoculum:

  • Culture the test bacterium on an appropriate agar (B569324) plate overnight at 37°C.

  • Select 3-5 isolated colonies and suspend them in sterile saline or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension 1:300 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of demethyleneberberine chloride in an appropriate solvent (e.g., DMSO or sterile water).

  • Perform a two-fold serial dilution of the compound in MHB in a 96-well microtiter plate. The final volume in each well should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well containing the compound, bringing the total volume to 100 µL.

  • Include a positive control (inoculum in MHB without the compound) and a negative control (MHB only).

  • Seal the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is defined as the lowest concentration of demethyleneberberine chloride at which no visible growth of the bacterium is observed.

  • Optionally, results can be quantified by reading the optical density at 600 nm (OD₆₀₀) using a microplate reader.

Protocol 2: Crystal Violet Anti-Biofilm Assay

This protocol is used to quantify the ability of demethyleneberberine chloride to inhibit biofilm formation.

Caption: Workflow for quantifying biofilm inhibition using the crystal violet assay.

• Biofilm Culture:

  • Grow the test bacterium overnight in a suitable medium (e.g., Tryptic Soy Broth supplemented with glucose for staphylococci).

  • Dilute the overnight culture 1:100 into fresh medium.

  • In a 96-well flat-bottom plate, add the diluted culture along with sub-inhibitory concentrations (e.g., 1/2 MIC, 1/4 MIC) of demethyleneberberine chloride. Include a control with no compound.

  • Incubate the plate at 37°C for 24-48 hours without shaking.

• Washing and Fixation:

  • Carefully discard the supernatant containing planktonic cells from each well.

  • Gently wash the wells twice with 200 µL of phosphate-buffered saline (PBS) to remove non-adherent cells.

  • Add 150 µL of methanol to each well and incubate for 15 minutes to fix the biofilms.

  • Remove the methanol and allow the plate to air dry completely.

• Staining and Quantification:

  • Add 150 µL of 0.1% (w/v) crystal violet solution to each well and stain for 15 minutes at room temperature.

  • Remove the crystal violet solution and wash the wells thoroughly with tap water until the runoff is clear.

  • Air dry the plate completely.

  • Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye.

  • Incubate for 15-30 minutes with gentle shaking.

  • Transfer 125 µL of the solubilized stain to a new flat-bottom plate and measure the absorbance at 570 nm (OD₅₇₀) using a microplate reader. The reduction in absorbance in treated wells compared to the control indicates biofilm inhibition.

References

• 1. Potentiation and Mechanism of Berberine as an Antibiotic Adjuvant Against Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial activity and mechanism of berberine against Streptococcus agalactiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | A New Perspective on the Antimicrobial Mechanism of Berberine Hydrochloride Against Staphylococcus aureus Revealed by Untargeted Metabolomic Studies [frontiersin.org]
• 4. Synthesis of Berberine and Canagliflozin Chimera and Investigation into New Antibacterial Activity and Mechanisms [mdpi.com]
• 5. Berberine and its nanoformulations and extracts: potential strategies and future perspectives against multi-drug resistant bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro Antimicrobial Activity and the Mechanism of Berberine Against Methicillin-Resistant Staphylococcus aureus Isolated from Bloodstream Infection Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Berberine at sub-inhibitory concentration inhibits biofilm dispersal in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The effect of berberine chloride and/or its combination with vancomycin on the growth, biofilm formation, and motility of Clostridioides difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effect of berberine chloride and/or its combination with vancomycin on the growth, biofilm formation, and motility of Clostridioides difficile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Genetic Evidence for Inhibition of Bacterial Division Protein FtsZ by Berberine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Berberine chloride hydrate impairs Streptococcus mutans biofilm formation via inhibiting sortase A activity - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: Application Notes and Protocols for Drug Discovery Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride (DMB), a primary metabolite of berberine, is a natural compound that has garnered significant attention in pharmacological research. Exhibiting a range of biological activities, including anti-cancer, anti-inflammatory, and metabolic regulatory effects, DMB presents a promising avenue for therapeutic development. These application notes provide a comprehensive overview of DMB's activity, supported by quantitative data, detailed experimental protocols, and visualizations of its mechanisms of action to guide researchers in drug discovery screening.

Biological Activities and Mechanisms of Action

Demethyleneberberine chloride exerts its effects through the modulation of several key signaling pathways, positioning it as a multi-target agent for various disease models.

• Anti-Cancer Activity: DMB has demonstrated potent anti-proliferative and pro-apoptotic effects in various cancer cell lines. Its mechanisms include the induction of cell cycle arrest and apoptosis. Key signaling pathways implicated in its anti-cancer effects are the TGF-β/Smads and c-Myc/HIF-1α pathways[1][2].

• Anti-Inflammatory Effects: DMB exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This is achieved through the downregulation of the NF-κB and TLR4 signaling pathways[3][4][5].

• Metabolic Regulation: As an activator of AMP-activated protein kinase (AMPK), DMB plays a role in regulating cellular energy homeostasis. This suggests its potential in the research of metabolic disorders such as non-alcoholic fatty liver disease (NAFLD)[6][7].

• Mitochondria-Targeted Antioxidant: DMB has been identified as a natural mitochondria-targeted antioxidant, protecting against oxidative stress and mitochondrial dysfunction[4].

Quantitative Data Summary

The following tables summarize the available quantitative data on the efficacy of Demethyleneberberine chloride in various in vitro models.

Cell Line	Cell Type	Assay Type	IC50 Value	Effective Concentrations	Reference(s)
HSC-T6	Hepatic Stellate Cells	Cell Proliferation	36.7 µmol/L (at 48h)	Not specified	[8]
HCT-116	Colon Carcinoma	Apoptosis Induction	Not specified	6, 12, and 18 µM	[1]
NSCLC	Non-Small Cell Lung Cancer	Cell Proliferation	Not specified	Not specified	[2]
RAW264.7	Macrophage	Cytokine Inhibition	Not specified	Not specified	[3][4][9][10]

Key Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by Demethyleneberberine chloride and a typical experimental workflow for its screening.

Signaling Pathways

Caption: Inhibition of the NF-κB signaling pathway by Demethyleneberberine chloride.

References

• 1. Demethyleneberberine promotes apoptosis and suppresses TGF-β/Smads induced EMT in the colon cancer cells HCT-116 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 6. Berberine regulates AMP-activated protein kinase signaling pathways and inhibits colon tumorigenesis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Berberine regulates AMP-activated protein kinase signaling pathways and inhibits colon tumorigenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Demethyleneberberine Chloride Cell-Based Assays for Anti-Cancer Drug Discovery

Introduction

Demethyleneberberine (B150084) (DMB) chloride, a derivative of the natural isoquinoline (B145761) alkaloid berberine (B55584), is emerging as a compound of significant interest in oncological research.[1] Like its parent compound, DMB exhibits a range of biological activities, including anti-inflammatory and anti-cancer properties.[1][2][3] Studies have shown that DMB can inhibit the proliferation of cancer cells, induce cell cycle arrest, and trigger apoptosis.[4][5] One of the key mechanisms underlying these effects is the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy metabolism.[6][7][8] This application note provides detailed protocols for two fundamental cell-based assays to characterize the anti-cancer activity of DMB: the MTT assay for quantifying cell viability and a Western blot analysis to confirm the activation of the AMPK signaling pathway.

Principle of the Assays

• MTT Cell Viability Assay : This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[9] Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells. The crystals are solubilized, and the absorbance is measured, allowing for the quantification of cytotoxicity and the determination of the half-maximal inhibitory concentration (IC50).[9][10]

• Western Blot for AMPK Activation : AMPK is a critical cellular energy sensor that, when activated, shifts metabolism from anabolic to catabolic processes, often leading to the inhibition of cell growth and proliferation. Activation of AMPK involves the phosphorylation of a threonine residue (Thr172) on its catalytic α-subunit.[11][12] Western blotting uses specific antibodies to detect the levels of both phosphorylated AMPK (p-AMPK) and total AMPK.[12][13] An increased ratio of p-AMPK to total AMPK in DMB-treated cells compared to untreated controls provides evidence that the compound engages this key anti-proliferative pathway.[14]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol details the steps to determine the IC50 of demethyleneberberine chloride in a selected cancer cell line (e.g., HCT-116, MCF-7, or A549).

Materials and Reagents:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Demethyleneberberine (DMB) chloride

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[15]

• 96-well flat-bottom tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cells until they reach 70-80% confluency.

  • Trypsinize and resuspend the cells in a complete culture medium.

  • Seed the cells into a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of DMB chloride in DMSO.

  • Perform serial dilutions of DMB in a complete culture medium to achieve final concentrations ranging from approximately 0.1 µM to 200 µM. Also, prepare a vehicle control (medium with the same percentage of DMSO as the highest DMB concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared DMB dilutions or vehicle control.

  • Incubate the plate for 24 to 48 hours at 37°C in a 5% CO₂ incubator.[10]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).

  • Incubate the plate for an additional 3-4 hours at 37°C, protected from light.[15]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals.[15]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background correction.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

  • Plot the % viability against the log of the DMB concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Western Blot for AMPK Activation

This protocol describes how to assess the phosphorylation status of AMPK in cells treated with DMB.

Materials and Reagents:

• Cancer cell line of interest

• Complete culture medium

• Demethyleneberberine (DMB) chloride

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors[13][16]

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)[13]

• Primary antibodies: Rabbit anti-p-AMPKα (Thr172) and Rabbit anti-AMPKα

• Loading control antibody: Mouse anti-β-actin

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.[16]

  • Treat cells with DMB at concentrations at or below the determined IC50 value for a specified time (e.g., 1, 6, or 24 hours). Include a vehicle control.[13]

• Cell Lysis and Protein Quantification:

  • After treatment, place the plates on ice and wash the cells twice with ice-cold PBS.[13]

  • Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.[16]

  • Incubate on ice for 30 minutes, vortexing periodically.[16]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[13]

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[13]

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations for all samples. Mix 20-30 µg of protein with Laemmli buffer and heat at 95°C for 5 minutes.[16]

  • Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.[16]

  • Transfer the separated proteins to a PVDF membrane.[13]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.[13]

  • Incubate the membrane with primary antibodies against p-AMPK (e.g., 1:1000 dilution) and total AMPK (e.g., 1:1000 dilution) overnight at 4°C with gentle agitation.[12] A separate blot should be probed for β-actin as a loading control.

  • Wash the membrane three times with TBST for 10 minutes each.[13]

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

  • Repeat the washing steps.

• Detection and Analysis:

  • Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.[13]

  • Quantify the band intensities using densitometry software (e.g., ImageJ).[12]

  • Calculate the ratio of p-AMPK to total AMPK for each sample and normalize to the vehicle control to determine the fold-change in AMPK activation.

Data Presentation

Quantitative data should be organized into clear tables for comparison and interpretation.

Table 1: Cytotoxicity of Demethyleneberberine Chloride (DMB) on Various Cancer Cell Lines. Hypothetical data based on reported values for berberine and its derivatives.[10][17][18][19]

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
HCT-116	Colon Cancer	48	15.5
MCF-7	Breast Cancer	48	12.6[18]
A549	Lung Cancer	48	25.2
HeLa	Cervical Cancer	48	36.0[17]
HL-60	Leukemia	48	0.7[17]

Table 2: Recommended Experimental Parameters for Initial Screening.

Parameter	Recommended Range	Notes
Cell Seeding Density	5,000 - 10,000 cells/well	Optimize for linear growth over the assay period.
DMB Concentration Range	0.1 µM - 200 µM	Use a logarithmic dilution series for IC50 determination.
Incubation Time	24, 48, 72 hours	Assess both short-term and long-term effects.
Western Blot Protein Load	20 - 30 µ g/lane	Ensure equal loading across all samples.

Mandatory Visualizations

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Simplified AMPK signaling pathway activated by DMB.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine promotes apoptosis and suppresses TGF-β/Smads induced EMT in the colon cancer cells HCT-116 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 7. Demethyleneberberine chloride - Immunomart [immunomart.com]
• 8. abmole.com [abmole.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 12. AMP-activated protein kinase (AMPK) activation regulates in vitro bone formation and bone mass - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Novel berberine-based derivatives with potent hypoglycemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. Synthesis and Anticancer Activity of Novel 9-O-Substituted Berberine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Design, synthesis, and anticancer activity of novel berberine derivatives prepared via CuAAC “click” chemistry as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols: Demethyleneberberine Chloride for Studying Mitochondrial Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) chloride (DMB), a natural derivative of berberine (B55584) found in the Chinese herb Cortex Phellodendri chinensis, is emerging as a valuable tool for investigating mitochondrial function.[1][2][3] As a mitochondria-targeted antioxidant, DMB's cationic nature facilitates its accumulation within the negatively charged mitochondrial matrix, allowing for the direct study of its effects on this critical organelle.[1] These application notes provide a comprehensive overview of DMB's utility in mitochondrial research, including its mechanisms of action, detailed experimental protocols, and a summary of its quantitative effects.

Mechanism of Action

Demethyleneberberine chloride exerts its effects on mitochondria through several key mechanisms:

• Antioxidant Activity: DMB functions as a potent antioxidant, directly scavenging mitochondrial reactive oxygen species (ROS) and mitigating oxidative stress. This is crucial in studies involving pathologies linked to oxidative damage, such as alcoholic liver disease.[1][3]

• Modulation of Mitochondrial Bioenergetics: DMB has been shown to influence the mitochondrial respiratory chain, although the precise effects on oxygen consumption require further quantitative elucidation. Its impact on the mitochondrial membrane potential (MMP) is a key aspect of its function.[1]

• Regulation of Signaling Pathways: DMB modulates critical signaling pathways involved in mitochondrial homeostasis and cellular stress responses. This includes the activation of the SIRT1/AMPK/PGC-1α pathway, which promotes mitochondrial biogenesis and fatty acid oxidation, and the inhibition of the pro-inflammatory TLR4-mitochondria signaling pathway.[3][4]

• Induction of Apoptosis: DMB can induce apoptosis through the intrinsic mitochondrial pathway. This involves the regulation of the Bax/Bcl-2 protein ratio, leading to the release of cytochrome c and subsequent activation of caspases.

Applications in Mitochondrial Research

• Investigating Mitochondrial Dysfunction in Disease Models: DMB is a valuable tool for studying and potentially ameliorating mitochondrial dysfunction in various disease models, including alcoholic liver disease and inflammatory conditions.[1][3]

• Screening for Mitochondria-Targeted Therapeutics: As a natural compound with demonstrated mitochondrial targeting properties, DMB can serve as a reference compound in screens for novel drugs aimed at modulating mitochondrial function.

• Elucidating Mitochondrial Signaling Pathways: The ability of DMB to specifically interact with and modulate mitochondrial-related signaling pathways makes it a useful probe for dissecting these complex cellular processes.

Data Presentation

The following tables summarize the quantitative effects of demethyleneberberine chloride on various mitochondrial parameters as reported in the literature.

Parameter	Organism/Cell Line	Treatment Conditions	Result	Reference
Mitochondrial Glutathione (GSH)	Mouse Liver Mitochondria	Binge drinking model + DMB	DMB treatment completely blocked the decline of GSH.	[1]
Mitochondrial Glutathione Peroxidase (GPx) Activity	Mouse Liver Mitochondria	Binge drinking model + DMB	DMB treatment completely blocked the decline of GPx activity.	[1]
Mitochondrial Thiobarbituric Acid Reactive Substances (TBARS)	Mouse Liver Mitochondria	Binge drinking model + DMB	DMB treatment completely blocked the 250% elevation in TBARS formation.	[1]
Mitochondrial Membrane Potential (MMP)	HepG2 Cells	0.5% ethanol (B145695) for 1 week + 50 µM DMB	DMB protected against the ethanol-induced decrease in MMP.	[1]
Intracellular ROS	HepG2 Cells	1 mM H₂O₂ for 15 min + 50 µM DMB (2h pre-incubation)	DMB reduced H₂O₂-induced ROS production.	[1]

Signaling Pathway Component	Organism/Cell Line	Treatment Conditions	Result	Reference
Phosphorylation of IκB (TLR4 signaling)	TNBS-induced colitis rats	DMB administration	DMB suppressed the phosphorylation of IκB.	[5]
Cleaved IL-1β (TLR4 signaling)	TNBS-induced colitis rats	DMB administration	DMB blocked the level of cleaved IL-1β.	[5]
SIRT1, p-AMPK, PGC-1α	Chronically ethanol-fed mice	DMB administration	DMB restored the sirtuin 1/AMP-activated protein kinase/peroxisome proliferator–activated receptor-γ coactivator-1α pathway.	[3]

Experimental Protocols

Measurement of Mitochondrial Reactive Oxygen Species (ROS) using DCFH-DA

Principle: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable dye that is deacetylated by intracellular esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Materials:

• Demethyleneberberine chloride (DMB)

• DCFH-DA (5 mM stock in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• H₂O₂ (positive control)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader, fluorescence microscope, or flow cytometer

Protocol:

• Seed cells in a 96-well plate at a density that allows them to reach 80-90% confluency on the day of the experiment.

• Incubate cells with the desired concentrations of DMB for the specified time (e.g., 50 µM for 2 hours).

• Remove the medium and wash the cells three times with warm PBS.

• Incubate the cells with 5 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Wash the cells three times with PBS to remove excess dye.

• Induce ROS production by adding a positive control like H₂O₂ (e.g., 1 mM for 15 minutes).

• Measure the fluorescence intensity using a microplate reader (excitation ~488 nm, emission ~525 nm), or visualize using a fluorescence microscope. For flow cytometry, detach cells and analyze immediately.

Assessment of Mitochondrial Membrane Potential (MMP) using Rhodamine 123

Principle: Rhodamine 123 is a cationic fluorescent dye that accumulates in the mitochondria of healthy cells due to the negative mitochondrial membrane potential. A decrease in MMP results in the release of Rhodamine 123 from the mitochondria and a decrease in fluorescence intensity.

Materials:

• Demethyleneberberine chloride (DMB)

• Rhodamine 123 (stock solution in DMSO)

• Cell culture medium

• PBS

• CCCP (carbonyl cyanide m-chlorophenyl hydrazone) - positive control for MMP depolarization

• Fluorescence microscope or flow cytometer

Protocol:

• Culture cells to the desired confluency in appropriate culture vessels (e.g., 6-well plates or glass-bottom dishes).

• Treat cells with DMB at various concentrations for the desired duration (e.g., 50 µM for 24 hours). Include a positive control group treated with CCCP (e.g., 10 µM for 1 hour).

• Remove the treatment medium and wash the cells with warm PBS.

• Incubate the cells with Rhodamine 123 working solution (e.g., 1 µg/mL in serum-free medium) for 30 minutes at 37°C.

• Wash the cells twice with warm PBS.

• Analyze the cells under a fluorescence microscope (FITC filter) or by flow cytometry (FL1 channel). A decrease in fluorescence intensity in DMB-treated cells compared to the control indicates MMP depolarization.

Mitochondrial Swelling Assay

Principle: Mitochondrial swelling is an indicator of the opening of the mitochondrial permeability transition pore (mPTP). Swelling causes a decrease in the absorbance of the mitochondrial suspension at 540 nm.

Materials:

• Isolated mitochondria

• Mitochondrial isolation buffer

• Swelling buffer (e.g., 120 mM KCl, 10 mM Tris-HCl, 5 mM KH₂PO₄, pH 7.4)

• Demethyleneberberine chloride (DMB)

• CaCl₂ (inducer of mPTP opening)

• Spectrophotometer capable of kinetic measurements at 540 nm

Protocol:

• Isolate mitochondria from cells or tissues using standard differential centrifugation protocols.

• Determine the protein concentration of the isolated mitochondria using a BCA or Bradford assay.

• In a cuvette, add swelling buffer and isolated mitochondria to a final concentration of 0.5 mg/mL.

• Add the desired concentration of DMB and incubate for a few minutes at room temperature.

• Initiate the swelling by adding a bolus of CaCl₂ (e.g., 100 µM).

• Immediately start monitoring the decrease in absorbance at 540 nm over time (e.g., every 30 seconds for 15 minutes). A slower rate of absorbance decrease in the presence of DMB indicates inhibition of mPTP opening.

Oxygen Consumption Rate (OCR) Measurement

Principle: The oxygen consumption rate is a key indicator of mitochondrial respiration. It can be measured in real-time using extracellular flux analyzers like the Seahorse XF Analyzer.

Materials:

• Seahorse XF Analyzer

• Seahorse XF cell culture microplates

• XF Calibrant

• Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• Demethyleneberberine chloride (DMB)

• Mitochondrial inhibitors (e.g., oligomycin (B223565), FCCP, rotenone (B1679576)/antimycin A)

Protocol:

• Seed cells in a Seahorse XF microplate and allow them to adhere overnight.

• The day before the assay, hydrate (B1144303) the sensor cartridge with XF Calibrant and incubate overnight at 37°C in a non-CO₂ incubator.

• On the day of the assay, replace the culture medium with pre-warmed assay medium and incubate the cells at 37°C in a non-CO₂ incubator for 1 hour.

• Prepare the mitochondrial inhibitors and DMB in assay medium and load them into the appropriate ports of the sensor cartridge.

• Place the cell plate in the Seahorse XF Analyzer and follow the instrument's protocol for calibration and measurement.

• A typical experiment involves sequential injections of DMB, oligomycin (to inhibit ATP synthase), FCCP (to uncouple respiration and measure maximal OCR), and a mixture of rotenone and antimycin A (to inhibit Complex I and III, respectively, and measure non-mitochondrial respiration).

• Analyze the data to determine the effect of DMB on basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Signaling Pathways and Visualizations

SIRT1/AMPK/PGC-1α Signaling Pathway

Demethyleneberberine chloride has been shown to restore the activity of the SIRT1/AMPK/PGC-1α pathway, which is crucial for mitochondrial biogenesis and function.[3]

Caption: DMB activates the SIRT1/AMPK/PGC-1α pathway.

TLR4-Mitochondria Signaling Pathway

Demethyleneberberine chloride can inhibit the TLR4-mitochondria signaling pathway, thereby reducing inflammation.[4]

Caption: DMB inhibits TLR4-mediated inflammation.

Intrinsic Apoptosis Pathway

Demethyleneberberine chloride can induce apoptosis by modulating the balance of pro- and anti-apoptotic proteins of the Bcl-2 family.

Caption: DMB induces apoptosis via the mitochondrial pathway.

Experimental Workflow for Assessing Mitochondrial Function

Caption: Workflow for studying DMB's mitochondrial effects.

References

• 1. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine, a natural mitochondria-targeted antioxidant, inhibits mitochondrial dysfunction, oxidative stress, and steatosis in alcoholic liver disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toll-like Receptor 4 (TLR4) modulation by synthetic and natural compounds: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: Application Notes and Protocols for Gene Expression Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride (DMB), a primary metabolite of berberine, is a naturally occurring isoquinoline (B145761) alkaloid found in several medicinal plants. It has garnered significant scientific interest for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. A key aspect of its mechanism of action involves the modulation of gene expression, making it a valuable tool for researchers studying cellular signaling pathways and developing novel therapeutic agents. This document provides detailed application notes and experimental protocols for utilizing Demethyleneberberine chloride in gene expression analysis, with a focus on its effects on key inflammatory and cancer-related signaling pathways.

Mechanism of Action

Demethyleneberberine chloride exerts its effects on gene expression by modulating several key signaling pathways. Notably, it has been shown to inhibit the activation of the NF-κB and TLR4 signaling pathways, which are central to the inflammatory response.[1][2] Furthermore, DMB has been demonstrated to downregulate the c-Myc/HIF-1α signaling pathway, which is critically involved in cell proliferation, cell cycle control, and cellular senescence, particularly in the context of cancer.[3]

Data Presentation

The following tables summarize the quantitative effects of Demethyleneberberine chloride on the expression of key genes and proteins involved in the NF-κB, TLR4, and c-Myc/HIF-1α signaling pathways.

Table 1: Effect of Demethyleneberberine Chloride on NF-κB Signaling Pathway Components

Target Protein	Cell Line/Model	Treatment Conditions	Observed Effect	Reference
p-NF-κB p65	Hepatic Stellate Cells (HSCs)	10, 20, 40 µM DMB	Dose-dependent decrease in phosphorylation	[1]
p-IκBα	Hepatic Stellate Cells (HSCs)	10, 20, 40 µM DMB	Dose-dependent decrease in phosphorylation	[1]
Total IκBα	Hepatic Stellate Cells (HSCs)	10, 20, 40 µM DMB	Dose-dependent increase in total protein levels	[1]

Table 2: Effect of Demethyleneberberine Chloride on TLR4 Signaling and Pro-inflammatory Cytokine Gene Expression

Target Gene/Protein	Cell Line/Model	Treatment Conditions	Observed Effect	Reference
IL-1β mRNA	TNBS-induced colitis rats	DMB administration	Significant decrease in mRNA levels	[2]
TNF-α mRNA	TNBS-induced colitis rats	DMB administration	Significant decrease in mRNA levels	[2]
IFN-α mRNA	TNBS-induced colitis rats	DMB administration	Significant decrease in mRNA levels	[2]
p-IκB	TNBS-induced colitis rats	DMB administration	Suppression of phosphorylation	[2]
Cleaved IL-1β	TNBS-induced colitis rats	DMB administration	Blocked protein levels	[2]

Table 3: Effect of Demethyleneberberine Chloride on c-Myc/HIF-1α Signaling Pathway Components

Target Gene/Protein	Cell Line	Treatment Conditions	Observed Effect	Reference
c-Myc	Non-Small Cell Lung Cancer (NSCLC) cells	DMB treatment	Decrease in expression	[3]
HIF-1α	Non-Small Cell Lung Cancer (NSCLC) cells	DMB treatment	Suppression of expression	[3]
Cell cycle-related genes	Non-Small Cell Lung Cancer (NSCLC) cells	DMB treatment	Down-regulation of expression	[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways modulated by Demethyleneberberine chloride and the general experimental workflows for gene and protein expression analysis.

References

• 1. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride Protein Interaction Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) (DMB) is a natural derivative of berberine (B55584), an isoquinoline (B145761) alkaloid found in various medicinal plants. Emerging research has highlighted DMB's potential as a therapeutic agent due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. These biological activities are underpinned by its interactions with specific protein targets and modulation of key signaling pathways. This document provides detailed application notes and experimental protocols for studying the protein interactions of demethyleneberberine chloride, aimed at facilitating further research and drug development efforts.

Key Protein Interactions and Signaling Pathways

Current research indicates that demethyleneberberine chloride exerts its effects by targeting several critical proteins and signaling cascades:

• Toll-like Receptor 4 (TLR4) Signaling: DMB directly interacts with Myeloid Differentiation Protein-2 (MD-2), an accessory protein essential for TLR4 activation by lipopolysaccharide (LPS). By binding to MD-2, DMB can inhibit the downstream inflammatory signaling cascade.[1][2][3]

• NF-κB Signaling Pathway: DMB has been shown to inhibit the activation of the NF-κB pathway, a central regulator of inflammation and immune responses.[4][5] This inhibition is likely a consequence of its interaction with upstream components of the TLR4 pathway.

• AMP-activated Protein Kinase (AMPK) Pathway: DMB is recognized as an activator of AMPK, a key sensor of cellular energy status.[6]

• c-Myc/HIF-1α Pathway: In the context of cancer, DMB has been found to downregulate the c-Myc/HIF-1α signaling pathway, which is crucial for tumor cell proliferation, metabolism, and survival.[7]

Quantitative Data on Protein Interactions

While direct quantitative binding data for demethyleneberberine chloride with all its target proteins are not extensively available in the public domain, studies have provided qualitative and semi-quantitative evidence of these interactions. The following table summarizes the available data on the interaction between DMB and MD-2.

Interacting Proteins	Method	Key Findings	Reference
Demethyleneberberine & MD-2	Fluorescence Quenching	DMB competitively blocks LPS binding to MD-2, suggesting a higher binding affinity for DMB.[1]	[1]

Note: The absence of a reported dissociation constant (Kd) highlights an opportunity for further quantitative characterization of the DMB-MD-2 interaction using techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

Experimental Protocols

Analysis of DMB-MD-2 Interaction using Fluorescence Quenching

This protocol is designed to qualitatively or semi-quantitatively assess the binding of demethyleneberberine chloride to MD-2.

Objective: To determine if DMB directly binds to MD-2 and to compare its binding affinity relative to LPS.

Materials:

• Recombinant human MD-2 protein

• Demethyleneberberine chloride

• Lipopolysaccharide (LPS)

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorometer

• Quartz cuvettes

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of recombinant MD-2 protein in PBS.

  • Prepare stock solutions of demethyleneberberine chloride and LPS in an appropriate solvent (e.g., DMSO or water) and then dilute in PBS to the desired concentrations. Ensure the final solvent concentration is low and consistent across all samples.

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to 280 nm (for tryptophan fluorescence) and the emission wavelength to scan from 300 to 400 nm.

  • Add a fixed concentration of MD-2 protein to a quartz cuvette containing PBS.

  • Record the baseline fluorescence emission spectrum of MD-2.

• Titration with DMB:

  • Incrementally add small aliquots of the DMB stock solution to the cuvette containing MD-2.

  • After each addition, gently mix and allow the solution to equilibrate for a few minutes before recording the fluorescence spectrum.

  • Observe the quenching (decrease) of the fluorescence intensity of MD-2 as the concentration of DMB increases.

• Competitive Binding Assay:

  • To compare the binding affinity with LPS, pre-incubate MD-2 with a saturating concentration of LPS.

  • Record the fluorescence spectrum.

  • Titrate DMB into the MD-2/LPS mixture and record the changes in fluorescence. A further decrease in fluorescence indicates that DMB can displace LPS, suggesting a higher affinity.

  • Conversely, pre-incubate MD-2 with DMB and then titrate with LPS to observe if LPS can displace DMB.[1]

• Data Analysis:

  • Plot the change in fluorescence intensity against the concentration of the titrant (DMB or LPS).

  • The data can be used to infer the binding interaction and relative affinities.

Caption: Workflow for Fluorescence Quenching Assay.

Surface Plasmon Resonance (SPR) for Quantitative Binding Analysis (Suggested Protocol)

Objective: To determine the binding affinity (Kd), association rate (ka), and dissociation rate (kd) of demethyleneberberine chloride to MD-2.

Materials:

• SPR instrument (e.g., Biacore)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Recombinant human MD-2 protein

• Demethyleneberberine chloride

• Running buffer (e.g., HBS-EP+)

Protocol:

• Immobilization of MD-2:

  • Activate the surface of a CM5 sensor chip using a 1:1 mixture of EDC and NHS.

  • Inject the MD-2 protein solution over the activated surface to allow for covalent immobilization via amine coupling.

  • Deactivate the remaining active esters with an injection of ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of demethyleneberberine chloride in the running buffer.

  • Inject the DMB solutions over the immobilized MD-2 surface at a constant flow rate, starting with the lowest concentration.

  • Allow for an association phase, followed by a dissociation phase where only the running buffer flows over the surface.

  • Regenerate the sensor surface between different DMB concentrations if necessary.

• Data Analysis:

  • The SPR sensorgram will show changes in the response units (RU) corresponding to the binding and dissociation of DMB.

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software to calculate ka, kd, and Kd.

Caption: Workflow for Surface Plasmon Resonance (SPR) Analysis.

Western Blot Analysis of NF-κB Pathway Modulation

Objective: To investigate the effect of demethyleneberberine chloride on the activation of the NF-κB pathway in cultured cells.

Materials:

• Cell line (e.g., RAW 264.7 macrophages)

• Cell culture medium and supplements

• Demethyleneberberine chloride

• LPS (as a stimulant)

• Cell lysis buffer (RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Pre-treat the cells with various concentrations of DMB for a specified time (e.g., 2 hours).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for a short period (e.g., 30 minutes) to induce NF-κB activation.

  • Include appropriate controls (untreated, DMB alone, LPS alone).

• Protein Extraction and Quantification:

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Collect the cell lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of phosphorylated proteins to their total protein counterparts and normalize to a loading control (e.g., β-actin).

Caption: DMB's Inhibition of the NF-κB Signaling Pathway.

Investigation of the c-Myc/HIF-1α Pathway in Cancer Cells

Objective: To determine the effect of demethyleneberberine chloride on the expression of c-Myc and HIF-1α in non-small cell lung cancer (NSCLC) cells.[7]

Materials:

• NSCLC cell line (e.g., A549)

• Cell culture medium and supplements

• Demethyleneberberine chloride

• Reagents for RT-qPCR (RNA extraction kit, reverse transcriptase, qPCR master mix, primers for c-Myc, HIF-1α, and a housekeeping gene)

• Materials for Western blotting (as described in Protocol 3) with primary antibodies against c-Myc, HIF-1α, and a loading control.

Protocol:

• Cell Culture and Treatment:

  • Culture NSCLC cells to 70-80% confluency.

  • Treat the cells with various concentrations of DMB for a specified time (e.g., 24 or 48 hours).

• RT-qPCR for Gene Expression Analysis:

  • Extract total RNA from the treated and control cells.

  • Synthesize cDNA from the RNA using reverse transcriptase.

  • Perform qPCR using primers specific for c-Myc, HIF-1α, and a housekeeping gene (e.g., GAPDH) for normalization.

  • Calculate the relative gene expression using the ΔΔCt method.

• Western Blot for Protein Expression Analysis:

  • Perform Western blotting as described in Protocol 3, using antibodies against c-Myc and HIF-1α.

  • Quantify the protein levels by densitometry and normalize to a loading control.

• Data Analysis:

  • Compare the mRNA and protein levels of c-Myc and HIF-1α in DMB-treated cells to the untreated controls to determine if DMB downregulates this pathway.

Caption: DMB's Downregulation of the c-Myc/HIF-1α Pathway.

In Vivo Animal Studies

For in vivo validation of DMB's effects, animal models of diseases such as colitis are often used.[4]

Objective: To evaluate the therapeutic efficacy of demethyleneberberine chloride in a DSS-induced colitis mouse model.

Protocol Summary:

• Animal Model: Induce colitis in mice (e.g., C57BL/6) by administering dextran (B179266) sulfate (B86663) sodium (DSS) in their drinking water.

• Treatment: Orally administer DMB at various dosages to the treatment groups. Include a vehicle control group and a healthy control group.

• Monitoring: Monitor the mice daily for body weight, stool consistency, and signs of bleeding to calculate a Disease Activity Index (DAI).

• Endpoint Analysis: At the end of the study, collect colon tissues for histological analysis (to assess tissue damage), myeloperoxidase (MPO) assay (to measure neutrophil infiltration), and analysis of protein and gene expression of inflammatory markers (e.g., via Western blot and RT-qPCR).

These protocols provide a framework for the detailed investigation of demethyleneberberine chloride's protein interactions and its effects on key signaling pathways. The provided diagrams and structured data presentation aim to facilitate the design and execution of further research in this promising area of drug discovery.

References

• 1. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. c-MYC and HIF1α promoter G-quadruplexes dependent metabolic regulation mechanism of berberine in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 7. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: Application Notes and Protocols for Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine (B150084) chloride, a natural derivative of berberine, is a pharmacologically active compound with significant therapeutic potential. As a metabolite of berberine, it exhibits a range of biological activities, including anti-inflammatory and antioxidant effects. This document provides detailed application notes and protocols for conducting enzyme inhibition assays with demethyleneberberine chloride, focusing on its known targets and effects on key signaling pathways.

Target Enzyme Inhibition

Demethyleneberberine chloride has been identified as an inhibitor of Monoamine Oxidase B (MAO-B), an enzyme implicated in the degradation of neurotransmitters such as dopamine (B1211576) and associated with the pathology of Parkinson's disease.

Quantitative Inhibition Data

The inhibitory activity of demethyleneberberine chloride against MAO-B has been quantified, providing a key metric for its potency.

Compound	Target Enzyme	IC50 Value
Demethyleneberberine (DMB)	Monoamine Oxidase B (MAO-B)	9.06 μM[1]

Signaling Pathway Modulation

Demethyleneberberine chloride is known to modulate critical intracellular signaling pathways, primarily the NF-κB and AMPK pathways. These pathways are central to inflammation, cellular metabolism, and cell survival.

Inhibition of the NF-κB Signaling Pathway

Demethyleneberberine chloride has been shown to inhibit the Toll-Like Receptor 4 (TLR4) signaling pathway, which is a key upstream activator of the NF-κB pathway. It is suggested that demethyleneberberine directly targets the MD-2 protein, a co-receptor of TLR4, thereby preventing the downstream activation of NF-κB and the subsequent expression of pro-inflammatory cytokines.

Inhibition of the NF-κB signaling pathway by Demethyleneberberine Chloride.

Activation of the AMPK Signaling Pathway

Demethyleneberberine chloride has been identified as an activator of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. Activation of AMPK leads to the inhibition of anabolic pathways, such as the mTOR pathway, and the activation of catabolic pathways to restore cellular energy balance.

Activation of the AMPK signaling pathway by Demethyleneberberine Chloride.

Experimental Protocols

The following protocols provide a general framework for conducting enzyme inhibition assays with demethyleneberberine chloride. It is essential to optimize these protocols for the specific enzyme and experimental conditions.

General Enzyme Inhibition Assay Protocol (Spectrophotometric)

This protocol is suitable for enzymes where activity can be monitored by a change in absorbance.

Materials and Reagents:

• Purified enzyme of interest (e.g., MAO-B)

• Specific substrate for the enzyme

• Demethyleneberberine chloride

• Assay buffer (optimized for pH and ionic strength for the target enzyme)

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving the inhibitor

• 96-well microplate (UV-transparent if necessary)

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of demethyleneberberine chloride in DMSO (e.g., 10 mM).

  • Create a series of dilutions of the demethyleneberberine chloride stock solution in assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should be kept low (typically ≤1%) to minimize effects on enzyme activity.

  • Prepare the enzyme solution at a predetermined optimal concentration in the assay buffer.

  • Prepare the substrate solution at a concentration appropriate for the assay (e.g., at or near the Michaelis constant, Km).

• Assay Setup (in a 96-well plate):

  • Blank wells: Assay buffer and the corresponding concentration of DMSO.

  • Control wells (100% enzyme activity): Enzyme solution and the corresponding concentration of DMSO.

  • Test wells: Enzyme solution and various concentrations of demethyleneberberine chloride.

  • Positive control (optional): A known inhibitor of the enzyme.

• Pre-incubation:

  • Add the enzyme solution to the control and test wells.

  • Add the different concentrations of demethyleneberberine chloride or DMSO to the respective wells.

  • Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the substrate solution to all wells.

• Measurement:

  • Immediately begin monitoring the change in absorbance at a specific wavelength over a set period using a microplate reader. The rate of change in absorbance corresponds to the reaction velocity.

• Data Analysis:

  • Calculate the initial reaction velocity for each well.

  • Determine the percentage of inhibition for each concentration of demethyleneberberine chloride relative to the control wells (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Experimental Workflow Diagram

General workflow for an enzyme inhibition assay.

Conclusion

Demethyleneberberine chloride is a promising bioactive compound with demonstrated inhibitory effects on MAO-B and modulatory effects on the NF-κB and AMPK signaling pathways. The provided protocols and data serve as a foundational guide for researchers to further investigate the therapeutic potential and mechanisms of action of this compound. It is recommended that further kinetic studies be performed to fully characterize the nature of the enzyme inhibition (e.g., competitive, non-competitive) for a more comprehensive understanding of its pharmacological profile.

References

• 1. Highly efficient synthesis and monoamine oxidase B inhibitory profile of demethyleneberberine, columbamine and palmatine - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: Flow Cytometry Applications in Cellular Analysis

Affiliation: Google Research

Abstract

Demethyleneberberine (DMB) chloride, a natural bioactive compound, has demonstrated significant potential in oncological research. Its mechanisms of action, primarily involving the induction of cell cycle arrest and apoptosis, make it a compound of interest for drug development. Flow cytometry is an indispensable tool for elucidating the cellular effects of DMB. This document provides detailed application notes and protocols for assessing cell cycle progression, apoptosis, mitochondrial membrane potential, and reactive oxygen species (ROS) in response to DMB treatment using flow cytometry. These methodologies are intended for researchers, scientists, and professionals in the field of drug development to facilitate the investigation of DMB's therapeutic properties.

Introduction

Demethyleneberberine (DMB) is a derivative of berberine, a well-known isoquinoline (B145761) alkaloid. Emerging research has highlighted DMB's anti-cancer properties, particularly in non-small cell lung cancer (NSCLC), where it has been shown to induce cell cycle arrest and cellular senescence.[1] The pleiotropic effects of DMB on cellular processes necessitate robust and quantitative analytical methods to understand its mechanism of action. Flow cytometry offers a high-throughput and multi-parametric approach to analyze cellular responses at the single-cell level. This application note details standardized protocols for key flow cytometry-based assays to characterize the cellular impact of DMB.

Key Applications

• Cell Cycle Analysis: Determine the effect of DMB on cell cycle progression and identify specific checkpoints at which DMB exerts its effects.

• Apoptosis Detection: Quantify the induction of apoptosis and distinguish between early and late apoptotic cell populations.

• Mitochondrial Membrane Potential (ΔΨm) Assessment: Evaluate the impact of DMB on mitochondrial integrity, a key indicator of cellular health and a central component of the intrinsic apoptotic pathway.

• Reactive Oxygen Species (ROS) Measurement: Measure the generation of intracellular ROS, which can be a critical mediator of DMB-induced cellular stress and apoptosis.

Data Presentation

Table 1: Expected Outcomes of Demethyleneberberine Chloride on Cell Cycle Distribution

Treatment Group	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Vehicle Control	55 ± 5	30 ± 5	15 ± 5
DMB (Low Conc.)	65 ± 5	20 ± 5	15 ± 5
DMB (High Conc.)	75 ± 5	10 ± 5	15 ± 5

Table 2: Apoptosis Induction by Demethyleneberberine Chloride

Treatment Group	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Vehicle Control	95 ± 3	3 ± 2	2 ± 1
DMB (Low Conc.)	70 ± 5	15 ± 4	15 ± 3
DMB (High Conc.)	40 ± 6	30 ± 5	30 ± 5

Table 3: Effect of Demethyleneberberine Chloride on Mitochondrial Membrane Potential (ΔΨm) and Reactive Oxygen Species (ROS)

Treatment Group	Relative ΔΨm (JC-1 Red/Green Ratio)	Relative ROS Levels (DCFH-DA MFI)
Vehicle Control	1.0 ± 0.1	1.0 ± 0.2
DMB (Low Conc.)	0.7 ± 0.15	1.8 ± 0.4
DMB (High Conc.)	0.4 ± 0.1	3.5 ± 0.6

Experimental Protocols

Protocol 1: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol details the procedure for analyzing the cell cycle distribution of cells treated with DMB.

Materials:

• Demethyleneberberine Chloride

• Cell line of interest (e.g., A549 NSCLC cells)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of DMB and a vehicle control for the desired time period (e.g., 24-48 hours).

• Cell Harvesting: Aspirate the culture medium and wash the cells with PBS. Detach the cells using Trypsin-EDTA and collect them in a centrifuge tube. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells at 800 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS and centrifuge again. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use a linear scale for the PI fluorescence signal (typically detected in the FL2 or PE channel). Gate on single cells to exclude doublets. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caption: Workflow for Cell Cycle Analysis using PI Staining.

Protocol 2: Apoptosis Assay using Annexin V and Propidium Iodide (PI) Staining

This protocol allows for the differentiation of viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Demethyleneberberine Chloride

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cell line of interest

• Complete cell culture medium

• PBS

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with DMB as described in Protocol 1.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples on a flow cytometer within one hour. Annexin V-FITC is typically detected in the FL1 or FITC channel, and PI in the FL2 or PE channel.

Caption: Workflow for Apoptosis Detection using Annexin V/PI.

Protocol 3: Mitochondrial Membrane Potential (ΔΨm) Assay

This protocol uses a cationic dye such as JC-1 to measure changes in mitochondrial membrane potential.

Materials:

• Demethyleneberberine Chloride

• JC-1 dye

• Cell line of interest

• Complete cell culture medium

• PBS

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with DMB as described in Protocol 1.

• Cell Harvesting: Harvest the cells as described in Protocol 2.

• Staining: Resuspend the cells in pre-warmed complete medium containing JC-1 dye (final concentration 1-10 µM).

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator.

• Washing: Centrifuge the cells at 400 x g for 5 minutes and wash with PBS.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze immediately on a flow cytometer. Healthy cells with high ΔΨm will exhibit red fluorescence (J-aggregates), while apoptotic cells with low ΔΨm will show green fluorescence (JC-1 monomers). The ratio of red to green fluorescence is used to quantify the change in ΔΨm.

Protocol 4: Reactive Oxygen Species (ROS) Assay

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA) to detect intracellular ROS.

Materials:

• Demethyleneberberine Chloride

• H2DCFDA (DCFH-DA)

• Cell line of interest

• Complete cell culture medium

• PBS

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with DMB as described in Protocol 1.

• Staining: After treatment, add H2DCFDA to the culture medium to a final concentration of 5-10 µM.

• Incubation: Incubate the cells for 30 minutes at 37°C in the dark.

• Cell Harvesting: Harvest the cells as described in Protocol 2.

• Washing: Wash the cells with PBS to remove excess dye.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze immediately on a flow cytometer. The fluorescence of dichlorofluorescein (DCF), the oxidized product of H2DCFDA, is typically measured in the FL1 or FITC channel.

Signaling Pathways

Demethyleneberberine chloride has been reported to exert its anti-cancer effects through the modulation of specific signaling pathways. The following diagram illustrates a proposed mechanism of action leading to cell cycle arrest and apoptosis.

Caption: DMB-induced signaling leading to cell cycle arrest and apoptosis.

References

• 1. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: Application Notes for Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Western blot analysis for investigating the effects of demethyleneberberine (B150084) chloride (DMB), a natural derivative of berberine. DMB has garnered significant scientific interest for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and metabolic regulatory effects. This document outlines the key signaling pathways modulated by DMB and offers detailed protocols for their analysis using immunoblotting techniques.

Key Signaling Pathways Modulated by Demethyleneberberine Chloride

Demethyleneberberine chloride has been shown to exert its biological effects by modulating several key signaling cascades. Understanding these pathways is crucial for designing and interpreting Western blot experiments.

• NF-κB Signaling Pathway: DMB is known to inhibit the NF-κB pathway, a central regulator of inflammation and cell survival. It has been observed to suppress the phosphorylation and subsequent degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB.

• TLR4 Signaling Pathway: DMB can attenuate the inflammatory response by inhibiting the Toll-like receptor 4 (TLR4) signaling pathway.[1][2] This pathway is activated by lipopolysaccharide (LPS) and leads to the downstream activation of NF-κB and the production of pro-inflammatory cytokines. DMB has been shown to reduce the expression of key proteins in this pathway, such as MyD88.[3][4]

• c-Myc/HIF-1α Signaling Pathway: In the context of cancer biology, DMB has been demonstrated to downregulate the c-Myc/HIF-1α signaling axis.[5] This pathway is critical for cell proliferation, angiogenesis, and metabolic reprogramming in cancer cells.

Data Presentation: Quantitative Western Blot Analysis

The following tables summarize quantitative data from representative studies, illustrating the dose-dependent effects of demethyleneberberine chloride on key proteins in the NF-κB and TLR4 signaling pathways. Data is presented as relative protein levels or phosphorylation status compared to a control group, as determined by densitometric analysis of Western blot bands.

Table 1: Effect of Demethyleneberberine Chloride on NF-κB Signaling Pathway Components

Treatment Group	IκBα Protein Level (Relative to Control)	Nuclear p65 Protein Level (Relative to Control)
Control (LPS only)	1.00	1.00
DMB (10 µM) + LPS	Increased	Decreased
DMB (20 µM) + LPS	Significantly Increased	Significantly Decreased
DMB (40 µM) + LPS	Markedly Increased	Markedly Decreased

Note: This table is a representative summary based on findings that DMB inhibits IκBα degradation and p65 nuclear translocation.

Table 2: Effect of Demethyleneberberine Chloride on TLR4 Signaling Pathway Components

Treatment Group	MyD88 Protein Level (Relative to Control)	Phospho-IκBα Protein Level (Relative to Control)
Control (TNBS-induced colitis)	1.00	1.00
DMB (50 mg/kg)	Decreased	Decreased
DMB (100 mg/kg)	Significantly Decreased	Significantly Decreased

Note: This table is based on grayscale analysis from studies on TNBS-induced colitis, where DMB was shown to inhibit TLR4 signaling.[3][4]

Experimental Protocols

This section provides a detailed methodology for performing a Western blot analysis to investigate the effect of demethyleneberberine chloride on the NF-κB signaling pathway in a relevant cell line (e.g., RAW 264.7 macrophages).

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seeding: Plate cells at a density of 1 x 10^6 cells/well in 6-well plates and allow them to adhere overnight.

• Treatment:

  • Pre-treat cells with varying concentrations of Demethyleneberberine Chloride (e.g., 5, 10, 20 µM) for 1 hour.

  • Subsequently, stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 30 minutes to activate the NF-κB pathway.

  • Include a vehicle-treated control group and an LPS-only treated group.

2. Protein Extraction (Cytoplasmic and Nuclear Fractions)

• Cell Lysis:

  • Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

  • Add 100 µL of ice-cold hypotonic lysis buffer (e.g., NE-PER™ Nuclear and Cytoplasmic Extraction Reagents) to each well and scrape the cells.

  • Transfer the cell suspension to a pre-chilled microcentrifuge tube.

• Fractionation:

  • Follow the manufacturer's protocol for the extraction kit to separate the cytoplasmic and nuclear fractions. This typically involves sequential centrifugation steps after the addition of specific reagents.

  • Add protease and phosphatase inhibitors to all lysis and extraction buffers.

3. Protein Quantification

• Determine the protein concentration of both the cytoplasmic and nuclear extracts using a BCA Protein Assay Kit.

4. SDS-PAGE and Protein Transfer

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil at 95°C for 5 minutes.

• Gel Electrophoresis: Load the samples into the wells of a 10% SDS-polyacrylamide gel and run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

5. Immunoblotting

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the following primary antibodies diluted in the blocking buffer overnight at 4°C with gentle agitation:

  • Rabbit anti-phospho-NF-κB p65 (1:1000)

  • Rabbit anti-NF-κB p65 (1:1000)

  • Rabbit anti-IκBα (1:1000)

  • Mouse anti-β-actin (1:5000, for cytoplasmic loading control)

  • Rabbit anti-Lamin B1 (1:1000, for nuclear loading control)

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP, 1:5000) in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

6. Signal Detection and Data Analysis

• Detection: Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane and capture the chemiluminescent signal using a digital imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the protein of interest to the appropriate loading control (β-actin for cytoplasmic proteins, Lamin B1 for nuclear proteins).

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: NF-κB signaling pathway inhibition by Demethyleneberberine Chloride.

Caption: TLR4 signaling pathway modulation by Demethyleneberberine Chloride.

Caption: c-Myc/HIF-1α signaling pathway affected by Demethyleneberberine.

Experimental Workflow Diagram

Caption: Experimental workflow for Western blot analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 3. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Demethyleneberberine Chloride

Welcome to the Technical Support Center for Demethyleneberberine (B150084) Chloride. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing demethyleneberberine chloride in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key technical data to address common challenges, with a particular focus on solubility issues in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guide

This guide provides solutions to common problems encountered during the handling and use of demethyleneberberine chloride.

Problem	Possible Cause	Recommended Solution
Difficulty Dissolving in DMSO	1. Suboptimal Solvent Quality: DMSO can absorb moisture, which may reduce the solubility of the compound. 2. Compound Characteristics: Demethyleneberberine chloride may be sparingly soluble, with reported values varying between 1-10 mg/mL and higher concentrations.[1] 3. Insufficient Dissolution Time/Energy: The compound may require more time or energy to fully dissolve.	1. Use fresh, anhydrous, high-purity DMSO. 2. Start with a concentration within the lower end of the expected solubility range (e.g., 1-10 mg/mL) and gradually increase if needed.[1] 3. Vortex the solution vigorously. If necessary, sonicate the sample or gently warm it (e.g., to 37°C) to aid dissolution. Visually confirm that no particulates are present.
Precipitation Upon Dilution in Aqueous Buffer	1. Poor Aqueous Solubility: Demethyleneberberine chloride has very low solubility in aqueous solutions like PBS.[1] 2. pH of the Aqueous Medium: The solubility of similar alkaloids can be pH-dependent. 3. High Final Concentration: The concentration of demethyleneberberine chloride in the final aqueous solution may exceed its solubility limit. 4. Localized High Concentration: Adding the DMSO stock solution too quickly can create areas of high concentration, leading to precipitation.	1. For in vivo studies, consider formulating a suspension using a vehicle like 0.5% carboxymethylcellulose sodium (CMC-Na).[1] For in vitro assays, ensure the final DMSO concentration is kept low (typically ≤ 0.1%) to maintain solubility and minimize solvent-induced cytotoxicity.[2] 2. Empirically test a range of pH values for your aqueous buffer to find the optimal pH for solubility. 3. Reduce the final working concentration of the compound if your experimental design allows. 4. Add the DMSO stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously to ensure rapid and even dispersion.
Inconsistent Experimental Results	1. Solution Degradation: The compound may be unstable in solution, especially when exposed to light or stored for extended periods. 2. Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can lead to degradation of the compound in the stock solution.	1. Prepare fresh working solutions for each experiment. Store stock solutions in single-use aliquots at -20°C or -80°C, protected from light. 2. Aliquot the stock solution after preparation to avoid repeated freezing and thawing.
Batch-to-Batch Solubility Variation	1. Variability in Starting Material: As a plant-derived compound, the purity and physical properties of demethyleneberberine chloride can vary between batches due to differences in the raw plant material and extraction/purification processes.[3][4] 2. Presence of Different Hydrates: The amount of crystalline water can vary, affecting the compound's properties.	1. Always refer to the certificate of analysis for the specific lot you are using. 2. If significant variability is observed, it is advisable to perform a small-scale solubility test for each new batch before proceeding with large-scale experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of demethyleneberberine chloride?

A1: DMSO is the most commonly recommended solvent for preparing stock solutions of demethyleneberberine chloride.[1] For subsequent dilution into aqueous media for in vitro assays, it is crucial to ensure the final DMSO concentration is minimal (e.g., ≤ 0.1%) to avoid impacting the experiment.[2]

Q2: What is the solubility of demethyleneberberine chloride in DMSO and other solvents?

A2: The reported solubility in DMSO varies, with some sources indicating it is sparingly soluble at 1-10 mg/mL, while others suggest higher solubility.[1] It is slightly soluble in ethanol (B145695) (0.1-1 mg/mL) and poorly soluble in water.[1] For the related compound, berberine (B55584) chloride, the solubility in DMSO is reported to be approximately 25 mg/mL, and in ethanol and DMF, around 0.5 mg/mL.[5] See the solubility data table below for more details.

Q3: How should I store demethyleneberberine chloride stock solutions?

A3: Stock solutions in DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light.

Q4: My demethyleneberberine chloride solution in DMSO has a yellow to brownish color. Is this normal?

A4: Yes, demethyleneberberine is a yellow powder, so a colored solution in DMSO is expected. However, a significant change in color, such as darkening or browning over time, may indicate degradation.

Q5: Can I sonicate or warm the demethyleneberberine chloride solution to aid dissolution?

A5: Yes, gentle warming (e.g., to 37°C) and sonication can be used to facilitate the dissolution of demethyleneberberine chloride in DMSO. Ensure the solution becomes clear and free of any visible particles.

Quantitative Data

Table 1: Solubility of Demethyleneberberine Chloride and Related Compounds

Compound	Solvent	Solubility	Reference
Demethyleneberberine Chloride	DMSO	Sparingly soluble: 1-10 mg/mL	[1]
Demethyleneberberine Chloride	Ethanol	Slightly soluble: 0.1-1 mg/mL	[1]
Demethyleneberberine Chloride	Water	Poorly soluble	[1]
Demethyleneberberine Chloride	PBS (pH 7.2)	Very low (suspension likely to form)	[1]
Berberine Chloride	DMSO	~25 mg/mL	[5]
Berberine Chloride	Ethanol	~0.5 mg/mL	[5]
Berberine Chloride	DMF	~0.5 mg/mL	[5]
Berberine Chloride	DMSO:PBS (1:4, pH 7.2)	~0.2 mg/mL	[5]

Experimental Protocols

Protocol 1: Preparation of a Demethyleneberberine Chloride Stock Solution in DMSO

Materials:

• Demethyleneberberine chloride powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Water bath (optional)

Procedure:

• Calculate the required mass: Determine the mass of demethyleneberberine chloride needed to achieve the desired stock concentration (e.g., 10 mg/mL).

• Weigh the compound: Accurately weigh the calculated amount of demethyleneberberine chloride powder and place it in a sterile vial.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial.

• Dissolve the compound: Vortex the vial vigorously for 1-2 minutes. If the compound is not fully dissolved, use one of the following methods:

  • Sonication: Place the vial in a sonicator bath for 5-10 minutes.

  • Gentle Warming: Place the vial in a water bath set to a temperature no higher than 37°C for a few minutes.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any undissolved particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protecting vials. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Aqueous Medium for In Vitro Assays

Materials:

• Demethyleneberberine chloride DMSO stock solution (from Protocol 1)

• Sterile aqueous medium (e.g., cell culture medium, PBS)

• Sterile tubes

• Vortex mixer

Procedure:

• Thaw the stock solution: Thaw an aliquot of the demethyleneberberine chloride DMSO stock solution at room temperature.

• Prepare the aqueous medium: Gently warm your sterile aqueous medium to the desired experimental temperature (e.g., 37°C).

• Dilution: While gently vortexing the aqueous medium, add the required volume of the DMSO stock solution dropwise to achieve the final desired concentration.

  • Important: Ensure the final concentration of DMSO in the aqueous medium is as low as possible (typically ≤ 0.1%) and is compatible with your experimental system.[2]

• Immediate Use: Use the freshly prepared working solution immediately for your experiments to minimize the risk of precipitation and degradation.

Visualizations

Signaling Pathways

Demethyleneberberine chloride has been shown to modulate key cellular signaling pathways, including the NF-κB and AMPK pathways.

Caption: Demethyleneberberine chloride inhibits the NF-κB signaling pathway, potentially by targeting the IKK complex.

Caption: Demethyleneberberine chloride activates the AMPK pathway, potentially through an LKB1-independent mechanism.

Experimental Workflow

Caption: A typical experimental workflow for preparing and using demethyleneberberine chloride solutions in vitro.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing Demethyleneberberine Chloride Experiments

Welcome to the technical support center for Demethyleneberberine chloride (DMB), a natural mitochondria-targeted antioxidant with potent anti-inflammatory and anti-cancer properties. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to ensure the successful application of DMB in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Demethyleneberberine chloride (DMB) and what are its primary mechanisms of action?

Demethyleneberberine chloride is a natural product and a metabolite of berberine. It functions as a mitochondria-targeted antioxidant.[1] Its primary mechanisms of action include the inhibition of the NF-κB signaling pathway and the activation of the AMP-activated protein kinase (AMPK) pathway.[1][2][3]

Q2: What are the recommended concentrations of DMB for in vitro and in vivo experiments?

The optimal concentration of DMB will vary depending on the cell line, experimental model, and specific research question. However, the following tables provide a summary of commonly used concentrations and reported IC50 values to guide your experimental design.

Data Presentation: Quantitative Data Summary

Table 1: Recommended Concentration Ranges for Demethyleneberberine chloride (DMB)

Application	Cell/Animal Model	Concentration/Dosage	Duration	Reference
In Vitro (Anti-inflammatory)	RAW264.7 Macrophages	10, 20, 40 µM	2 hours pre-treatment	[4]
In Vitro (Anti-cancer)	Non-Small Cell Lung Cancer (NSCLC) Cells	Varies (IC50 dependent)	24-72 hours	[5]
In Vivo (Colitis Model)	Mice	150, 300 mg/kg (oral gavage)	Daily	[4]
In Vivo (Hepatic Fibrosis)	Mice	Not specified in abstract	Not specified

Table 2: IC50 Values for Demethyleneberberine chloride (DMB) and Berberine

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Demethyleneberberine chloride	PC-12	Pheochromocytoma	> 150	[1]
Berberine	HT29	Colon Cancer	52.37 ± 3.45	[6]
Berberine	Tca8113	Tongue Carcinoma	218.52 ± 18.71	[6]
Berberine	CNE2	Nasopharyngeal Carcinoma	249.18 ± 18.14	[6]
Berberine	MCF-7	Breast Cancer	272.15 ± 11.06	[6]
Berberine	HeLa	Cervical Cancer	245.18 ± 17.33	[6]
Berberine	HCC70	Triple-Negative Breast Cancer	0.19
Berberine	BT-20	Triple-Negative Breast Cancer	0.23
Berberine	MDA-MB-468	Triple-Negative Breast Cancer	0.48
Berberine	MDA-MB-231	Triple-Negative Breast Cancer	16.7

Q3: How should I prepare and store DMB solutions?

DMB has poor aqueous solubility. For in vitro experiments, it is recommended to prepare a stock solution in DMSO. For in vivo studies, a common method is to prepare a suspension in 0.5% carboxymethylcellulose sodium (CMC-Na). Stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect all solutions from light, as DMB may be photosensitive.[7] A color change in the solution (e.g., yellowing or browning) can indicate degradation, and it is advisable to discard such solutions.[7]

Troubleshooting Guides

Problem 1: Inconsistent or lower-than-expected bioactivity in experiments.

• Possible Cause: Degradation of DMB solution.

  • Solution: Prepare fresh working solutions for each experiment from a properly stored, single-use aliquot of the stock solution.[7] Assess the stability of your working solution under your specific experimental conditions (e.g., temperature, pH, light exposure) using HPLC to check for degradation products.[7]

• Possible Cause: Suboptimal concentration.

  • Solution: Perform a dose-response experiment to determine the optimal effective concentration for your specific cell line and assay.

Problem 2: Precipitation of DMB in cell culture media.

• Possible Cause: Poor solubility of DMB in aqueous media.

  • Solution: Ensure the final concentration of DMSO in your cell culture media is kept to a minimum (typically <0.5%) to avoid solvent-induced cytotoxicity. When diluting the DMSO stock solution, add it to the media with vigorous vortexing to ensure rapid and uniform dispersion.

Problem 3: Unexpected cytotoxicity in control cells.

• Possible Cause: Cytotoxicity from the solvent (DMSO).

  • Solution: Include a vehicle control in your experiments (cells treated with the same concentration of DMSO as your DMB-treated cells) to ensure that the observed effects are due to DMB and not the solvent.

Experimental Protocols

Protocol 1: Analysis of NF-κB Activation in LPS-Stimulated RAW264.7 Macrophages by Western Blot

This protocol details the steps to assess the inhibitory effect of DMB on the phosphorylation of the p65 subunit of NF-κB.

• Cell Culture and Treatment:

  • Seed RAW264.7 cells in 6-well plates and grow to 70-80% confluency.

  • Pre-treat cells with desired concentrations of DMB (e.g., 10, 20, 40 µM) or vehicle (DMSO) for 2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 30-60 minutes.[8][9]

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-NF-κB p65 (p-p65) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

  • Strip the membrane and re-probe for total NF-κB p65 and a loading control (e.g., β-actin or GAPDH) for normalization.

Protocol 2: Assessment of AMPK Activation by Western Blot

This protocol outlines the procedure to measure the activation of AMPK through the detection of its phosphorylated form.

• Cell Culture and Treatment:

  • Seed a relevant cell line (e.g., HepG2, C2C12) in 6-well plates.

  • Treat cells with DMB at various concentrations and time points. Include a positive control such as AICAR.

• Protein Extraction and Western Blotting:

  • Follow the same procedure for protein extraction and Western blotting as described in Protocol 1.

  • Use a primary antibody specific for phosphorylated AMPK (p-AMPKα at Thr172).

  • Normalize the results by re-probing the membrane for total AMPKα and a loading control.

Protocol 3: Apoptosis Detection using Annexin V/PI Staining

This protocol describes how to quantify apoptosis in cells treated with DMB using flow cytometry.

• Cell Culture and Treatment:

  • Seed cells (e.g., HSC-T6) in 6-well plates.

  • Treat cells with DMB at the desired concentrations for a specified duration (e.g., 24 or 48 hours).

• Cell Staining:

  • Harvest the cells (including floating cells in the media) and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[10]

  • Incubate for 15 minutes at room temperature in the dark.[11]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Healthy cells will be negative for both Annexin V and PI.

  • Early apoptotic cells will be Annexin V positive and PI negative.

  • Late apoptotic or necrotic cells will be positive for both Annexin V and PI.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by Demethyleneberberine chloride.

Caption: DMB inhibits the NF-κB signaling pathway.

Caption: DMB activates the AMPK signaling pathway.

Caption: DMB downregulates the c-Myc/HIF-1α pathway.

Experimental Workflow Diagram

Caption: General experimental workflow for DMB studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 4. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kumc.edu [kumc.edu]

Demethyleneberberine chloride stability in cell culture media

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and handling of demethyleneberberine (B150084) chloride in cell culture media.

Disclaimer: Specific stability data for demethyleneberberine chloride in cell culture media is limited in publicly available literature. The information provided is based on data for the closely related compound, berberine (B55584) chloride, and general best practices for handling chemical compounds in cell culture. It is strongly recommended to perform your own stability and solubility assessments under your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to prepare a stock solution of demethyleneberberine chloride?

For maximum solubility and stability, it is recommended to first dissolve demethyleneberberine chloride in an organic solvent like DMSO before diluting it with your aqueous buffer or cell culture medium.[1] A stock solution can be made in DMSO and stored at -20°C for the long term (months to years) or at 0-4°C for the short term (days to weeks).[2] For berberine chloride, solubility in DMSO is approximately 25 mg/mL.[1]

Q2: How should I store demethyleneberberine chloride solutions?

Solid demethyleneberberine chloride should be stored in a dry, dark place at 0-4°C for short-term storage or -20°C for long-term storage.[2] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or below.[3] Aqueous solutions are not recommended for long-term storage.[1]

Q3: What is the stability of demethyleneberberine chloride in aqueous solutions?

Q4: What is the solubility of demethyleneberberine chloride?

Demethyleneberberine is poorly soluble in water.[9] For its related compound, berberine chloride, the aqueous solubility is temperature-dependent and is significantly higher in phosphate (B84403) buffer (pH 7.0) compared to other buffers.[4][5][6] Berberine chloride is sparingly soluble in ethanol.[1]

Q5: I see precipitation after adding demethyleneberberine chloride to my cell culture medium. What should I do?

Precipitation can occur if the final concentration of the compound exceeds its solubility in the cell culture medium or if the concentration of the organic solvent (like DMSO) is too high.

• Troubleshooting Steps:

  • Ensure your stock solution is fully dissolved before adding it to the medium.

  • Try lowering the final concentration of demethyleneberberine chloride.

  • Decrease the percentage of the organic solvent in the final culture volume. The final DMSO concentration should ideally be kept below 0.5% to minimize solvent toxicity to the cells.

  • Pre-warm the cell culture medium to 37°C before adding the compound.

  • Add the stock solution to the medium dropwise while gently swirling.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Compound Precipitation in Media	Final concentration exceeds solubility.	Lower the final concentration of demethyleneberberine chloride.
High percentage of organic solvent.	Decrease the final percentage of the organic solvent (e.g., DMSO) to <0.5%.
Interaction with media components.	Prepare fresh dilutions immediately before use. Do not store the compound in media.
Loss of Compound Activity	Degradation in solution.	Prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[3]
Adsorption to plasticware.	Use low-protein-binding plastics.
Cell Toxicity	High concentration of the compound.	Perform a dose-response curve to determine the optimal non-toxic concentration.
High concentration of the solvent.	Ensure the final solvent concentration is not toxic to your specific cell line (typically <0.5% for DMSO).

Data Summary

Note: The following data is for Berberine Chloride , a related compound.

Table 1: Solubility of Berberine Chloride

Solvent	Solubility	Reference
DMSO	~25 mg/mL	[1]
Ethanol	~500 µg/mL	[1]
DMF	~500 µg/mL	[1]
DMSO:PBS (pH 7.2) (1:4)	~0.2 mg/mL	[1]
Aqueous Buffer (Phosphate, pH 7.0, 25°C)	4.05 ± 0.09 mM	[4][5]
Aqueous Buffer (Phosphate, pH 7.0, 37°C)	9.69 ± 0.37 mM	[4]
Water (25°C)	5.27 ± 0.29 mM (1.96 ± 0.11 mg/mL)	[4]
Water (37°C)	8.50 ± 0.40 mM	[4]

Table 2: Stability of Berberine Chloride in Different Conditions

Condition	Duration	Temperature	Degradation	Reference
Various pH buffers	6 months	25°C	< 5%	[3]
1M HCl	5 hours	80°C	6%	[7]
1M NaOH	30 minutes	80°C	48%	[7]
1M NaOH	3 hours	80°C	83%	[7]
30% H2O2	1 hour	80°C	19%	[7]
Dry Heat	12 hours	105°C	Stable	[7]
Water Hydrolysis	4 hours	80°C	Stable	[7]
Photolytic (254 nm & 365 nm)	24 hours	Room Temp	Stable	[7]

Experimental Protocols

Protocol 1: Preparation of Demethyleneberberine Chloride Stock Solution

• Weigh the desired amount of demethyleneberberine chloride powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solution in Cell Culture Media

• Thaw an aliquot of the demethyleneberberine chloride stock solution at room temperature.

• Pre-warm the required volume of complete cell culture medium (containing serum and other supplements) to 37°C.

• Dilute the stock solution into the pre-warmed medium to achieve the final desired concentration. It is recommended to perform a serial dilution if a very low final concentration is required.

• Gently mix the medium by pipetting or swirling. Do not vortex, as this can cause protein denaturation.

• Use the freshly prepared medium containing demethyleneberberine chloride for your cell culture experiments immediately.

Visualizations

Caption: Workflow for preparing and using demethyleneberberine chloride in cell culture.

Caption: Troubleshooting guide for compound precipitation in cell culture media.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Physicochemical characterization of berberine chloride: a perspective in the development of a solution dosage form for oral delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sphinxsai.com [sphinxsai.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Demethyleneberberine Chloride In Vivo Delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the in vivo delivery of demethyleneberberine (B150084) chloride.

Troubleshooting Guide

This guide addresses common issues encountered during in vivo experiments in a question-and-answer format.

Issue 1: Low or No Observed Efficacy In Vivo

• Question: My in vivo model is not showing the expected therapeutic effect after administration of demethyleneberberine chloride. What are the potential causes and how can I troubleshoot this?

• Answer: Low efficacy is a common challenge that can stem from several factors related to the compound's delivery and pharmacokinetics. A systematic approach is necessary to identify the bottleneck.

  • Initial Check - Bioavailability: The most likely culprit is poor oral bioavailability. Demethyleneberberine, like its parent compound berberine (B55584), faces challenges with absorption, rapid metabolism, and systemic elimination.[1][2] A pharmacokinetic study is essential to determine if the compound is reaching systemic circulation at therapeutic concentrations.

  • Troubleshooting Low Bioavailability:

    • Extensive First-Pass Metabolism: Berberine undergoes significant metabolism in the intestine and liver by cytochrome P450 (CYP450) enzymes.[3][5] Demethyleneberberine itself is a metabolite of berberine, but may be subject to further metabolism.[5][6]

    • P-glycoprotein (P-gp) Efflux: Berberine is a substrate for the P-gp efflux pump, which actively transports the compound out of intestinal cells and back into the lumen, reducing absorption.[3]

dot graph TD { graph [rankdir="LR", size="7.6,!", bgcolor="#F1F3F4"]; node [style="filled", shape="rectangle", fontname="Arial", fontsize="12"]; edge [fontname="Arial", fontsize="10"];

} caption: Troubleshooting workflow for low in vivo efficacy.

Issue 2: High Variability in Experimental Results

• Question: I am observing significant inter-individual variability in my animal pharmacokinetic (PK) or efficacy studies. What could be causing this?

• Answer: High variability can undermine the statistical power of your study. Key factors to investigate include:

  • Formulation Inconsistency: If the compound is not uniformly suspended or dissolved in the vehicle, each animal may receive a different effective dose. Ensure your formulation is homogenous and stable throughout the dosing period.

  • Food Effects: The presence or absence of food in the gastrointestinal tract can significantly alter drug absorption. Standardize the feeding schedule of your animals relative to the time of dosing.

  • Gastrointestinal pH and Transit Time: Natural variations in gut physiology between animals can affect drug dissolution and absorption. While difficult to control, using formulations that are less sensitive to pH changes, such as amorphous solid dispersions, can help mitigate this.[7]

Frequently Asked Questions (FAQs)

Q1: What is the oral bioavailability of demethyleneberberine chloride?

A1: The oral bioavailability of demethyleneberberine has been reported to be between 4.47% and 5.94% in rats and mice, which is noted to be higher than that of its parent compound, berberine.[6][8][9] Despite being higher, this is still considered low and is a significant hurdle for clinical application.[1]

Q2: What formulation strategies can improve the in vivo delivery of demethyleneberberine chloride?

A2: Several advanced formulation strategies can be employed to overcome the low bioavailability of berberine and its derivatives.[1][2][10] These include:

• Nanoparticle-based Systems: Encapsulating the compound in liposomes, micelles, or polymeric nanoparticles can protect it from degradation, improve solubility, and enhance permeability.[2][10]

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption by presenting the drug in a solubilized state in the GI tract.[11]

• Amorphous Solid Dispersions: Converting the crystalline drug into an amorphous form by dispersing it in a polymer matrix can significantly increase its dissolution rate and solubility.[7][12]

• Use of Adjuvants: Co-administration with absorption enhancers or inhibitors of P-gp and CYP enzymes can increase systemic exposure.[3]

dot graph { graph [layout="neato", size="7.6,!", bgcolor="#F1F3F4", overlap="false"]; node [style="filled", shape="circle", fontname="Arial", fontsize="12", fixedsize="true", width="2"]; edge [fontname="Arial", fontsize="10"];

} caption: Formulation strategies to enhance bioavailability.

Q3: What are the known molecular targets of demethyleneberberine chloride?

A3: Demethyleneberberine is known to modulate several key signaling pathways related to inflammation and metabolism. It acts as an inhibitor of the NF-κB pathway, which plays a crucial role in inflammatory responses.[13][14][15] Additionally, it can serve as an activator of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[16][17][18]

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for demethyleneberberine and solubility data for its parent compound, berberine, to provide a reference for experimental design.

Table 1: Pharmacokinetic Parameters of Demethyleneberberine (Intragastric Administration) [6][8]

Species	Dose (mg/kg)	Tmax (min)	Cmax (ng/mL)	AUC (ng/mL*h)	Bioavailability (%)
Rat	50	~5	Data not specified	Data not specified	4.47
Mouse	100	~5	Data not specified	Data not specified	5.94

Table 2: Solubility of Berberine Chloride (Parent Compound) [19][20][21]

Solvent	Solubility
Water (cold)	Slightly soluble
Water (boiling)	Soluble
DMSO	~25-74 mg/mL
Methanol	>20 mg/mL
Ethanol	~0.5 to >2 mg/mL

Experimental Protocols

Protocol 1: Preparation of a Simple Suspension for Oral Gavage

This protocol is a starting point for in vivo studies. Note: Formulation optimization will likely be required for efficacy studies.

• Objective: To prepare a homogenous suspension of demethyleneberberine chloride for oral administration in rodents.

• Materials:

  • Demethyleneberberine chloride powder

  • Vehicle (e.g., 0.5% w/v carboxymethylcellulose (CMC) in purified water)

  • Mortar and pestle or homogenizer

  • Magnetic stirrer and stir bar

  • Analytical balance and weighing paper

• Methodology:

  • Calculate the required amount of demethyleneberberine chloride and vehicle based on the desired concentration and final volume.

  • Weigh the demethyleneberberine chloride powder accurately.

  • If starting with a dry powder, use a mortar and pestle to triturate the powder to a fine consistency, which helps prevent aggregation.

  • Add a small amount of the vehicle to the powder to create a smooth paste. This process, known as "wetting," is crucial for preventing clumping.

  • Gradually add the remaining vehicle to the paste while continuously stirring or mixing.

  • Transfer the mixture to a beaker or flask with a magnetic stir bar.

  • Stir the suspension on a magnetic stirrer for at least 30 minutes to ensure homogeneity.

  • Visually inspect the suspension for any clumps or sediment. If necessary, use a homogenizer for a more uniform particle size distribution.

  • Store the suspension at 2-8°C and ensure it is re-suspended by vigorous shaking or vortexing before each use. Always prepare fresh, as stability may be limited.

Protocol 2: General Bioavailability Assessment in Mice

This protocol outlines a basic procedure to determine the oral bioavailability of a demethyleneberberine chloride formulation.[7]

• Objective: To determine the absolute oral bioavailability of a demethyleneberberine chloride formulation in mice.

• Animal Model: C57BL/6 or BALB/c mice, fasted overnight with free access to water.

• Groups:

  • Intravenous (IV) Group (n=3-5): Administer demethyleneberberine chloride dissolved in a suitable IV vehicle (e.g., saline with a co-solvent like DMSO, final DMSO concentration <5%) at a low dose (e.g., 1-2 mg/kg) via the tail vein.

  • Oral (PO) Group (n=3-5): Administer the demethyleneberberine chloride formulation at a higher dose (e.g., 10-50 mg/kg) via oral gavage.

• Methodology:

  • Dosing: Administer the compound to each group.

  • Blood Sampling: Collect sparse blood samples (e.g., via tail nick or saphenous vein) at predetermined time points (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-dose. Collect samples into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Sample Processing: Centrifuge the blood samples to separate plasma. Immediately freeze the plasma samples at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of demethyleneberberine in plasma using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[6][8]

  • Data Analysis: Calculate pharmacokinetic parameters, including the Area Under the Curve (AUC) for both IV and PO groups, using non-compartmental analysis software.

  • Bioavailability Calculation:

    • Absolute Bioavailability (F%) = (AUC_PO / AUC_IV) x (Dose_IV / Dose_PO) x 100

References

• 1. Istanbul University Press [iupress.istanbul.edu.tr]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Approaching strategy to increase the oral bioavailability of berberine, a quaternary ammonium isoquinoline alkaloid: part 2. development of oral dosage formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic of berberine, the main constituent of Berberis vulgaris L.: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Demethyleneberberine (chloride) | Axis Shield Density Gradient Media [axis-shield-density-gradient-media.com]
• 14. abmole.com [abmole.com]
• 15. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Demethyleneberberine (chloride) | Heptest [heptest.nl]
• 17. Demethyleneberberine chloride - Immunomart [immunomart.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. Berberine Chloride - LKT Labs [lktlabs.com]
• 20. caymanchem.com [caymanchem.com]
• 21. medchemexpress.com [medchemexpress.com]

Technical Support Center: Mitigating Off-Target Effects of Demethyleneberberine Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides a comprehensive resource for understanding and mitigating potential off-target effects of demethyleneberberine (B150084) chloride (DMB) in experimental settings. Due to the limited availability of direct off-target screening data for DMB, this guide leverages data from its well-studied parent compound, berberine (B55584), as a predictive proxy. This approach is based on their structural similarity and shared biological activities.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why should I be concerned when using Demethyleneberberine Chloride?

A: Off-target effects are unintended interactions between a compound and cellular components other than its primary therapeutic target. For demethyleneberberine chloride, which has known on-target effects on pathways like NF-κB and AMPK, off-target binding can lead to unanticipated cellular responses, toxicity, or misinterpretation of experimental results. Proactively addressing these effects is crucial for validating the specific mechanism of action of DMB in your models.

Q2: My experimental results are inconsistent with the known on-target effects of DMB. Could this be due to off-target activity?

A: Yes, observing a phenotype that does not align with the known functions of DMB's primary targets is a strong indicator of potential off-target effects. For instance, if you observe effects related to ion channel modulation or unexpected kinase pathway alterations, it is prudent to investigate potential off-target interactions.

Q3: How can I begin to identify potential off-target effects of Demethyleneberberine Chloride in my experiments?

A: A primary step is to perform a literature review on the off-target profile of the parent compound, berberine. Subsequently, you can employ broad-spectrum screening assays. A cost-effective initial approach is to use a commercially available safety screening panel, such as the Eurofins SafetyScreen44™, which assesses binding against a panel of common off-target proteins like GPCRs, ion channels, and kinases.[1][2]

Q4: What are some general strategies to minimize the impact of suspected off-target effects?

A: A key strategy is to use the lowest effective concentration of DMB that elicits the desired on-target effect. Performing a dose-response curve for your primary endpoint can help establish this concentration. Additionally, using a structurally unrelated compound that targets the same primary pathway can help confirm that the observed phenotype is due to on-target activity.

Troubleshooting Guide

Problem 1: Unexpected Electrophysiological or Calcium Signaling Events

• Possible Cause: Your observations may be due to off-target interactions with ion channels. Berberine is known to inhibit several potassium and calcium channels.[3][4]

• Troubleshooting Steps:

  • Validate Ion Channel Activity: Use specific ion channel blockers in conjunction with DMB to see if the unexpected phenotype is rescued.

  • Consult Selectivity Data: Refer to the table below for known IC50/EC50 values of berberine against various ion channels.

  • Perform Patch-Clamp Analysis: For a detailed characterization of ion channel effects, consider performing whole-cell patch-clamp experiments.

Table 1: Off-Target Ion Channel Activity of Berberine (Proxy for DMB)

Target Ion Channel	Reported Effect	Quantitative Data (EC50/IC50)	Reference
Delayed Outward Potassium Current (IK)	Inhibition	38.86 µM (EC50)	[4]
Inward Rectifier Potassium Current (IK1)	Mild Inhibition	Not specified	[4]
Ca2+ Release-Activated Ca2+ Current (ICRAC)	Inhibition	47.20 µM (EC50)	[4]
KCNH6 Potassium Channel	Direct Binding and Inhibition	Not specified	[5]

Problem 2: Unanticipated Changes in Phosphorylation of Signaling Proteins

• Possible Cause: DMB or its parent compound, berberine, may have off-target effects on various protein kinases. Berberine has been shown to modulate signaling pathways involving JAK/STAT and MAP kinases.[6][7]

• Troubleshooting Steps:

  • Kinase Profiling: To identify specific off-target kinases, consider a broad-panel kinase screening assay (e.g., a KinomeScan).

  • Use a More Selective Agonist/Antagonist: Confirm that the observed phosphorylation changes are not a downstream consequence of the intended on-target pathway by using a more selective modulator of that pathway.

  • Western Blot Analysis: Probe for the phosphorylation status of key kinases in pathways known to be affected by berberine, such as JAK2, STAT3, p38-MAPK, and ERK1/2.[7]

Table 2: Potential Off-Target Kinase Pathways Modulated by Berberine (Proxy for DMB)

Kinase Pathway	Reported Effect	Cell Type/Context	Reference
JAK/STAT	Inhibition of JAK2 and STAT3 phosphorylation	Colorectal cancer cells	[7]
p38-MAPK	Activation or Inhibition (context-dependent)	Various cancer cell lines	[6]
ERK1/2	Activation or Inhibition (context-dependent)	Various cancer cell lines	[6]
JNK	Activation or Inhibition (context-dependent)	Various cancer cell lines	[6]

Problem 3: Discrepancy Between In Vitro Potency and Cellular Efficacy

• Possible Cause: Poor cell permeability, active efflux from the cell, or rapid metabolism can lead to a lower effective intracellular concentration of DMB. Berberine is known to have low bioavailability.

• Troubleshooting Steps:

  • Permeability Assays: Perform a Caco-2 permeability assay to assess the intestinal absorption and efflux characteristics of DMB.

  • Use Efflux Pump Inhibitors: Co-incubate cells with known inhibitors of efflux pumps (e.g., P-glycoprotein inhibitors) to see if the cellular potency of DMB increases.

  • LC-MS/MS Quantification: Directly measure the intracellular concentration of DMB using liquid chromatography-mass spectrometry to correlate with the observed cellular effects.

Experimental Protocols & Methodologies

Protocol 1: In Vitro Kinase Selectivity Profiling

This protocol provides a general framework for assessing the inhibitory activity of Demethyleneberberine Chloride against a panel of protein kinases.

Principle: The ability of DMB to inhibit the phosphorylation of a substrate by a specific kinase is measured. This is often done using luminescence-based assays that quantify the amount of ATP remaining after the kinase reaction.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DMB in DMSO. Create a serial dilution of DMB to be tested.

  • Prepare the kinase buffer, purified kinase, substrate, and ATP solutions.

• Assay Procedure (Example using ADP-Glo™ Assay):

  • In a 384-well plate, add the DMB dilutions or vehicle control (DMSO).

  • Add the purified kinase and its specific peptide substrate to each well.

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the kinase reaction and measure the amount of ADP produced by adding the ADP-Glo™ reagent, which converts ADP to ATP.

  • Add the kinase detection reagent, which contains luciferase and luciferin, to generate a luminescent signal proportional to the amount of newly synthesized ATP.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each DMB concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the DMB concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Radioligand Binding Assay for GPCR Off-Target Screening

This protocol describes a competitive binding assay to determine if DMB interacts with a specific G-Protein Coupled Receptor (GPCR).

Principle: This assay measures the ability of DMB to displace a known radiolabeled ligand from its receptor. A reduction in the binding of the radioligand in the presence of DMB indicates an interaction.

Methodology:

• Membrane Preparation:

  • Prepare cell membranes from a cell line overexpressing the GPCR of interest.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, a known concentration of the radioligand (e.g., [³H]-NMS for muscarinic receptors), and the cell membrane preparation.

  • Non-specific Binding (NSB): Add a high concentration of an unlabeled competing ligand, the radioligand, and the cell membranes.

  • Competitive Binding: Add serial dilutions of DMB, the radioligand, and the cell membranes.

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 30°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the membrane-bound radioligand from the unbound.

  • Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification:

  • Dry the filters and place them in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the NSB from the total binding.

  • Determine the percent inhibition of specific binding at each concentration of DMB.

  • Plot the percent inhibition against the logarithm of the DMB concentration to generate a competition curve and calculate the IC50 value.

  • Calculate the inhibition constant (Ki) from the IC50 using the Cheng-Prusoff equation.

Visualizations

References

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Demethyleneberberine, a natural mitochondria-targeted antioxidant, inhibits mitochondrial dysfunction, oxidative stress, and steatosis in alcoholic liver disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Regulation of Cell Signaling Pathways by Berberine in Different Cancers: Searching for Missing Pieces of an Incomplete Jig-Saw Puzzle for an Effective Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Berberine. Don’t swallow the hype. Or the pill. | Office for Science and Society - McGill University [mcgill.ca]

Technical Support Center: Improving Demethyleneberberine Chloride Bioavailability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at improving the bioavailability of demethyleneberberine (B150084) chloride.

Frequently Asked Questions (FAQs)

Q1: What is the known oral bioavailability of demethyleneberberine chloride, and how does it compare to its parent compound, berberine?

A1: The absolute oral bioavailability of demethyleneberberine in rats and mice is reported to be in the range of 4.47% to 5.94%.[1][2] This is significantly higher than the bioavailability of its parent compound, berberine, which is typically less than 1%.[1][2]

Q2: What are the primary factors limiting the oral bioavailability of demethyleneberberine chloride?

A2: The main factors limiting the oral bioavailability of demethyleneberberine chloride are believed to be:

• First-pass metabolism: Extensive metabolism in the liver, primarily mediated by cytochrome P450 (CYP450) enzymes.

• P-glycoprotein (P-gp) efflux: Active transport of the compound out of intestinal epithelial cells back into the gut lumen by the P-gp efflux pump.

• Poor aqueous solubility: While demethyleneberberine has slightly better solubility than berberine, its relatively low solubility can still limit its dissolution and absorption in the gastrointestinal tract.

Q3: What are the most promising strategies to enhance the bioavailability of demethyleneberberine chloride?

A3: Several strategies have shown promise in improving the bioavailability of similar compounds and are applicable to demethyleneberberine chloride:

• Formulation into nanoparticles: Encapsulating demethyleneberberine chloride into nanoparticles, such as solid lipid nanoparticles (SLNs), liposomes, or polymeric nanoparticles (e.g., PLGA), can protect it from degradation, improve its solubility, and facilitate its absorption.

• Use of absorption enhancers: Co-administration with absorption enhancers like sodium caprate or d-α-tocopheryl polyethylene (B3416737) glycol 1000 succinate (B1194679) (TPGS) can increase intestinal permeability.

• Inhibition of P-glycoprotein: Co-administration with P-gp inhibitors can reduce the efflux of demethyleneberberine chloride from intestinal cells.

Q4: Can you provide a summary of the pharmacokinetic parameters of demethyleneberberine in preclinical models?

A4: Yes, the following table summarizes the key pharmacokinetic parameters of demethyleneberberine in rats and mice following oral administration.

Data Presentation: Pharmacokinetic Parameters of Demethyleneberberine

Parameter	Species	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)	Reference
Demethyleneberberine	Rat	20	60.22 ± 12.53	~0.08	29.83 ± 2.14	2.44	[1]
Demethyleneberberine	Rat	40	308.25 ± 103.86	~0.08	133.36 ± 33.20	5.92	[1]
Demethyleneberberine	Mouse	40	-	~0.08	-	4.47	[1]

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration, AUC: Area under the plasma concentration-time curve.

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency of Demethyleneberberine Chloride in Nanoparticles

Symptoms:

• The calculated encapsulation efficiency (%EE) is consistently below the desired range.

• A significant amount of demethyleneberberine chloride is detected in the supernatant after centrifugation of the nanoparticle suspension.

Possible Causes and Solutions:

Cause	Solution
Poor affinity of the drug for the nanoparticle core material.	For lipophilic drugs in polymeric nanoparticles like PLGA, ensure there is a favorable interaction. If demethyleneberberine chloride's hydrophilicity is a factor, consider using a double emulsion solvent evaporation method. For solid lipid nanoparticles, select lipids in which the drug has higher solubility.
Drug partitioning into the external aqueous phase during formulation.	Modify the formulation process. For emulsion-based methods, increasing the viscosity of the external phase with agents like PVA can slow down drug diffusion. Optimizing the homogenization speed and time can also help.
Insufficient amount of polymer or lipid to encapsulate the drug.	Increase the polymer or lipid concentration in the formulation. However, be aware that this may also increase the particle size.
Precipitation of the drug during the encapsulation process.	Ensure that the drug is fully dissolved in the organic solvent before emulsification. If solubility is an issue, consider using a co-solvent system.

Issue 2: Precipitation of Demethyleneberberine Chloride in In Vitro Assays (e.g., Caco-2 Permeability Assay)

Symptoms:

• Visible precipitate in the donor compartment of the transwell plate during the assay.

• Inconsistent and low apparent permeability (Papp) values.

• Poor mass balance at the end of the experiment.

Possible Causes and Solutions:

Cause	Solution
Concentration of demethyleneberberine chloride exceeds its solubility in the assay buffer.	Determine the aqueous solubility of demethyleneberberine chloride in the specific assay buffer (e.g., Hanks' Balanced Salt Solution) at the experimental temperature. Perform the assay at a concentration below the saturation solubility.
Interaction with components of the cell culture medium or buffer.	The presence of certain salts or proteins can sometimes reduce the solubility of a compound.[3] If using a buffer with high salt concentrations, consider if a different buffer system could be used without compromising cell viability.
pH-dependent solubility.	The pH of the assay buffer can influence the solubility of ionizable compounds. Ensure the pH of your buffer is controlled and appropriate for demethyleneberberine chloride.
Use of organic co-solvents.	If a co-solvent like DMSO is used to dissolve the compound initially, ensure the final concentration in the assay medium is low (typically <1%) to avoid precipitation upon dilution and to prevent cytotoxicity.

Issue 3: High Variability in In Vivo Pharmacokinetic Data in Rats

Symptoms:

• Large standard deviations in plasma concentrations of demethyleneberberine chloride at various time points.

• Inconsistent pharmacokinetic parameters (Cmax, AUC) between individual animals in the same treatment group.

Possible Causes and Solutions:

Cause	Solution
Inconsistent oral gavage technique.	Ensure all technicians are properly trained and use a consistent technique for oral gavage to minimize variability in the rate and site of drug delivery in the gastrointestinal tract.
Variations in food intake and gastric emptying.	Fasting animals overnight before dosing can help to standardize gastric emptying and reduce variability. Ensure all animals have free access to water.
Stress-induced physiological changes.	Handle the animals gently and allow them to acclimatize to the experimental conditions to minimize stress, which can affect gastrointestinal motility and blood flow.
Inter-animal differences in metabolism.	Use a sufficient number of animals per group to account for biological variability. Ensure the animals are of a similar age and weight.

Experimental Protocols

Protocol 1: Preparation of Demethyleneberberine Chloride-Loaded Solid Lipid Nanoparticles (SLNs)

Objective: To formulate demethyleneberberine chloride into solid lipid nanoparticles to improve its oral bioavailability.

Materials:

• Demethyleneberberine chloride

• Glyceryl monostearate (lipid)

• Poloxamer 188 (surfactant)

• Acetone (B3395972)

• Ethanol (B145695)

• Deionized water

Method (Solvent Diffusion Method):

• Dissolve a specific amount of glyceryl monostearate and demethyleneberberine chloride in a mixture of acetone and ethanol at 50°C with stirring. This forms the organic phase.[4]

• Prepare an aqueous solution containing Poloxamer 188 (e.g., 1% w/v) and heat it to the same temperature.[4]

• Pour the organic phase into the aqueous phase under constant mechanical agitation.[4]

• Allow the mixture to cool to room temperature while stirring. The SLNs will form as the solvent diffuses into the aqueous phase and the lipid precipitates.

• Separate the formed SLNs by centrifugation.

• Wash the SLN pellet with deionized water to remove any unencapsulated drug and excess surfactant.

• Resuspend the final SLN formulation in deionized water for characterization.

Characterization:

• Particle Size and Zeta Potential: Determined by dynamic light scattering (DLS).

• Encapsulation Efficiency (%EE): Calculated using the following formula after separating the SLNs from the aqueous phase and quantifying the free drug in the supernatant using a validated analytical method like HPLC: %EE = [(Total Drug - Free Drug) / Total Drug] x 100

Protocol 2: In Vivo Bioavailability Study in Rats

Objective: To determine and compare the oral bioavailability of a novel demethyleneberberine chloride formulation with a control solution.

Animals: Male Sprague-Dawley rats (200-250 g).

Formulations:

• Control Group: Demethyleneberberine chloride dissolved in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Test Group: Novel demethyleneberberine chloride formulation (e.g., SLNs) suspended in the same vehicle.

• Intravenous (IV) Group: Demethyleneberberine chloride dissolved in saline for IV administration to determine absolute bioavailability.

Procedure:

• Fast the rats overnight with free access to water.

• Administer the formulations to the respective groups via oral gavage at a specific dose. For the IV group, administer the drug via the tail vein.

• Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Quantify the concentration of demethyleneberberine chloride in the plasma samples using a validated LC-MS/MS method.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.

• Calculate the relative bioavailability of the test formulation compared to the control and the absolute bioavailability using the AUC values from the oral and IV groups.

Mandatory Visualizations

Signaling Pathway Diagrams

Below are diagrams of the NF-κB and AMPK signaling pathways, indicating the potential points of intervention for demethyleneberberine chloride.

Caption: Demethyleneberberine chloride inhibits the NF-κB signaling pathway.

Caption: Demethyleneberberine chloride activates the AMPK signaling pathway.

Experimental Workflow Diagram

Caption: Workflow for improving demethyleneberberine chloride bioavailability.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Preparation and characterization of solid lipid nanoparticles containing peptide - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Demethyleneberberine Chloride Experiments: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive resource for troubleshooting and reducing experimental variability when working with demethyleneberberine (B150084) chloride (DMB). This guide offers frequently asked questions (FAQs), detailed troubleshooting guides, structured data tables, and complete experimental protocols to support your research and development efforts.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the handling and use of demethyleneberberine chloride in experimental settings.

Question	Answer
1. What is the best solvent for dissolving Demethyleneberberine Chloride?	Demethyleneberberine chloride is sparingly soluble in DMSO (1-10 mg/mL) and slightly soluble in ethanol (B145695) (0.1-1 mg/mL). It has poor solubility in water.[1] For cell culture experiments, it is recommended to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium.
2. How should I store Demethyleneberberine Chloride solutions?	Stock solutions should be aliquoted into single-use volumes and stored at -20°C to avoid repeated freeze-thaw cycles, which can lead to degradation. For short-term storage (days to weeks), 0-4°C is acceptable. Solutions should be protected from light. It is highly recommended to prepare fresh working solutions on the day of use.
3. My Demethyleneberberine Chloride solution has changed color. Is it still usable?	A color change, such as yellowing or browning, often indicates chemical degradation due to oxidation or photodegradation. It is strongly advised to discard the solution and prepare a fresh one to ensure the accuracy and reproducibility of your experimental results.
4. What are the known signaling pathways modulated by Demethyleneberberine Chloride?	Demethyleneberberine chloride has been shown to modulate several key signaling pathways, including the inhibition of the NF-κB and c-Myc/HIF-1α pathways, and the activation of the AMPK pathway.[1][2][3][4][5] It also interacts with the TLR4 signaling pathway.[6][7][8]
5. What are typical starting concentrations for in vitro experiments?	The optimal concentration of demethyleneberberine chloride is cell-line dependent. It is recommended to perform a dose-response experiment to determine the IC50 value for your specific cell model. A common starting range for an initial dose-response curve is between 1 µM and 50 µM.[9]
6. What is a typical incubation time for cell-based assays?	Incubation times can vary depending on the assay. For signaling pathway studies (e.g., Western blot for protein phosphorylation), shorter incubation times of 1 to 6 hours may be sufficient. For cell viability or apoptosis assays, longer incubation times of 24, 48, or 72 hours are typically required. A time-course experiment is recommended to determine the optimal endpoint for your study.

Troubleshooting Guides

This section provides solutions to specific issues that may arise during experimentation with demethyleneberberine chloride.

Issue 1: High Variability in IC50 Values

Q: I am observing significant variability in the IC50 values of demethyleneberberine chloride between experiments. What could be the cause?

A: Variability in IC50 values can stem from several factors. Below is a troubleshooting workflow to help identify and resolve the issue.

Troubleshooting IC50 Variability

Issue 2: Unexpected Western Blot Results

Q: I am not observing the expected changes in my target protein expression after treatment with demethyleneberberine chloride. What should I do?

A: Unexpected Western blot results can be due to issues with the compound, the experimental setup, or the Western blot technique itself.

Troubleshooting Western Blot Results

Quantitative Data Summary

This section provides a summary of reported IC50 values for demethyleneberberine and its parent compound, berberine, to guide concentration selection.

Table 1: IC50 Values of Demethyleneberberine and Berberine in Various Cell Lines

Compound	Cell Line	Cancer Type	Assay	Incubation Time (h)	IC50 (µM)
Berberine	HCC70	Triple-Negative Breast Cancer	MTT	48	0.19[3][10]
Berberine	BT-20	Triple-Negative Breast Cancer	MTT	48	0.23[3][10]
Berberine	MDA-MB-468	Triple-Negative Breast Cancer	MTT	48	0.48[3][10]
Berberine	MDA-MB-231	Triple-Negative Breast Cancer	MTT	48	16.7[3][10]
Demethyleneberberine	HCT116	Colorectal Cancer	Crystal Violet	48	22.4 (as compound 1)[9]
Demethyleneberberine	HTB-26	Breast Cancer	Crystal Violet	48	10 - 50[9]
Demethyleneberberine	PC-3	Pancreatic Cancer	Crystal Violet	48	10 - 50[9]
Demethyleneberberine	HepG2	Hepatocellular Carcinoma	Crystal Violet	48	10 - 50[9]

Note: The IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments involving demethyleneberberine chloride.

Protocol 1: Western Blot Analysis of NF-κB Pathway Activation

This protocol details the steps to assess the effect of demethyleneberberine chloride on the NF-κB signaling pathway.

• Cell Culture and Treatment:

  • Culture your cells of interest (e.g., RAW264.7 macrophages) to 70-80% confluency.

  • Pre-treat the cells with desired concentrations of demethyleneberberine chloride (or vehicle control, e.g., DMSO) for 1-2 hours.[1]

  • Stimulate the cells with an NF-κB activator (e.g., 1 µg/mL LPS) for 30-60 minutes.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE on a polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-p65, p65, IκBα, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Signal Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the expression of target proteins to the loading control.

Protocol 2: Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effects of demethyleneberberine chloride on a cell line.

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of demethyleneberberine chloride in the cell culture medium.

  • Replace the medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

• Incubation:

  • Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the MTT-containing medium.

  • Add a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression to determine the IC50 value.[11]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate key signaling pathways and experimental workflows relevant to demethyleneberberine chloride research.

Inhibition of NF-κB Pathway by DMB

Activation of AMPK Pathway by DMB

Inhibition of c-Myc/HIF-1α Pathway by DMB

References

• 1. benchchem.com [benchchem.com]
• 2. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 8. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Demethyleneberberine chloride inconsistent results troubleshooting

Welcome to the Technical Support Center for Demethyleneberberine (B150084) Chloride (DMB). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting inconsistent experimental results and to offer standardized protocols for key assays.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Demethyleneberberine Chloride are inconsistent. What are the common causes?

A1: Inconsistent results with DMB are frequently linked to its physicochemical properties. The most common culprits are poor solubility and degradation of the compound in solution. It is crucial to ensure proper dissolution and to handle the compound with care to avoid degradation from factors like pH, light, and temperature.

Q2: I'm observing lower than expected bioactivity. Could my DMB have degraded?

A2: Yes, a loss of potency is a strong indicator of degradation. DMB can be sensitive to environmental conditions. A visible color change in your solution, such as turning yellow or brown, is a sign of chemical degradation, likely due to oxidation or photodegradation[1]. It is recommended to discard any discolored solution and prepare a fresh batch. To avoid degradation, prepare solutions fresh for each experiment and avoid repeated freeze-thaw cycles[1].

Q3: What is the best way to dissolve Demethyleneberberine Chloride?

A3: DMB has limited aqueous solubility. For in vitro experiments, it is common practice to first dissolve the compound in a small amount of an organic solvent like DMSO to create a concentrated stock solution. This stock solution can then be further diluted in your aqueous experimental medium to the final desired concentration. It is critical to ensure the final concentration of the organic solvent is low enough (typically <0.5%) to not affect your experimental system.

Q4: Can I pre-make and store DMB solutions?

A4: While it may be convenient, it is generally not recommended to store DMB solutions for extended periods, especially at working concentrations in aqueous buffers. If you must prepare stock solutions in an organic solvent like DMSO, they should be stored at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles[1]. For optimal results, working solutions in aqueous media should be prepared fresh on the day of the experiment[1].

Troubleshooting Guides

Issue 1: Poor Solubility and Precipitation in Aqueous Media

Symptoms:

• Visible precipitate in the culture medium after adding the DMB solution.

• Inconsistent dose-response curves.

• Lower than expected potency in cellular assays.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for DMB precipitation.

Issue 2: Compound Degradation Leading to Loss of Activity

Symptoms:

• Gradual decrease in efficacy in long-term experiments.

• High variability between replicate experiments performed on different days.

• Discoloration of the stock or working solutions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for DMB degradation.

Data Presentation

Table 1: Solubility of Demethyleneberberine Chloride and Related Berberine (B55584) Chloride

Solvent	Demethyleneberberine Solubility	Berberine Chloride Solubility	Reference(s)
DMSO	Sparingly soluble: 1-10 mg/mL	~25 mg/mL	[2][3]
Ethanol	Slightly soluble: 0.1-1 mg/mL	~0.5 mg/mL	[2][3]
Water	Poorly soluble	Insoluble	[2][4]
PBS (pH 7.2)	Very low (suspension likely to form)	~0.2 mg/mL (in 1:4 DMSO:PBS)	[2][3]

Table 2: Stability of Berberine Chloride Under Stress Conditions (as a proxy for DMB)

Condition	Duration	Temperature	Degradation (%)	Reference(s)
1M HCl	5 hours	80°C	6%	[5]
1M NaOH	30 minutes	80°C	48%	[5]
1M NaOH	3 hours	80°C	83%	[5]
30% H₂O₂	1 hour	80°C	19%	[5]
Dry Heat	-	-	Stable	[5]
Photolytic (254 nm & 365 nm)	24 hours	Ambient	Stable	[5]
Water Hydrolysis	4 hours	80°C	Stable	[5]
Aqueous Buffers (pH 1.2-9.0)	6 months	25°C & 40°C	<5%	[6]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is adapted from methods for berberine chloride and can be optimized for DMB.

Objective: To determine the purity of a DMB sample and assess its degradation.

Materials:

• Demethyleneberberine Chloride reference standard

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Phosphoric acid or Formic acid

• HPLC system with UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., a 25:75 v/v ratio of acetonitrile to 0.05 M phosphate (B84403) buffer at pH 3). The exact ratio may require optimization. Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve DMB in the mobile phase or a suitable solvent (like methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL). Further dilute to a working concentration (e.g., 100 µg/mL).

• Sample Preparation: Dissolve the test sample of DMB in the mobile phase to the same concentration as the working standard.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10-20 µL

  • Column Temperature: 30-40°C

  • Detection Wavelength: Scan for optimal absorbance; for the related berberine, 271 nm is used.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Interpretation: Compare the chromatogram of the sample to the standard. The purity is calculated based on the area of the main DMB peak relative to the total area of all peaks. The appearance of new peaks in aged solutions indicates degradation.

Protocol 2: Cell Viability Assay (CCK8/MTT)

Objective: To assess the effect of DMB on cell viability and proliferation.

Materials:

• Cells of interest (e.g., cancer cell line)

• Complete cell culture medium

• 96-well plates

• Demethyleneberberine Chloride

• DMSO

• CCK8 or MTT reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• DMB Treatment:

  • Prepare a concentrated stock solution of DMB in DMSO (e.g., 10-20 mM).

  • Perform serial dilutions of the DMB stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells (including vehicle control) is constant and non-toxic (e.g., ≤ 0.1%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different DMB concentrations. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Reagent Addition: Add 10 µL of CCK8 solution or 20 µL of MTT solution (5 mg/mL) to each well.

• Incubation: Incubate for 1-4 hours. For MTT, after incubation, add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 450 nm for CCK8 or 570 nm for MTT using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the DMB concentration.

Signaling Pathways and Mechanisms of Action

TLR4/MD-2 and NF-κB Signaling Pathway

Demethyleneberberine chloride has been shown to exert anti-inflammatory effects by targeting the TLR4 signaling pathway. It can directly interact with the myeloid differentiation protein-2 (MD-2), a co-receptor of TLR4, thereby inhibiting the downstream activation of both MyD88-dependent and -independent pathways, which ultimately leads to the suppression of NF-κB activation.

Caption: DMB inhibits the TLR4/MD-2/NF-κB pathway.

c-Myc/HIF-1α Signaling Pathway

In the context of cancer, demethyleneberberine chloride has been reported to induce cell cycle arrest and senescence by downregulating the c-Myc/HIF-1α signaling pathway. By inhibiting c-Myc, DMB can subsequently reduce the expression of HIF-1α, a key transcription factor involved in tumor progression.

Caption: DMB suppresses the c-Myc/HIF-1α pathway.

References

• 1. bioivt.com [bioivt.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Demethyleneberberine Chloride and Cell Viability Assay Interference

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using demethyleneberberine (B150084) chloride (DMB) in cell-based assays. As a natural compound with inherent chemical properties, DMB can interfere with common cell viability and cytotoxicity assays, potentially leading to inaccurate results. This guide will help you identify, understand, and mitigate these issues to ensure the integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: Can demethyleneberberine chloride interfere with tetrazolium-based cell viability assays (e.g., MTT, XTT, WST-1, WST-8/CCK8)?

A: Yes, it is highly probable. Demethyleneberberine chloride is a natural product with antioxidant properties.[1] Compounds with reducing potential can directly reduce tetrazolium salts (e.g., the yellow MTT to purple formazan) independent of cellular enzymatic activity.[2] This chemical reduction can lead to a false-positive signal, making the cells appear more viable than they are and potentially masking true cytotoxic effects.

Q2: My compound is yellow. How does this interfere with colorimetric assays like MTT, XTT, and WST-1?

A: Colored compounds like demethyleneberberine chloride can directly interfere with absorbance-based assays by absorbing light at the same wavelength as the formazan (B1609692) product.[3] This can lead to artificially high absorbance readings, resulting in an overestimation of cell viability. For instance, the formazan product of MTT is typically measured around 570 nm, while for WST-1 and XTT, it is around 450 nm. If DMB absorbs light in these regions, it will contribute to the final signal.

Q3: Can demethyleneberberine chloride interfere with fluorescence-based assays?

A: Yes, this is a possibility. Berberine, a closely related compound, is known to be fluorescent.[4][5] It is likely that demethyleneberberine chloride also possesses fluorescent properties. If the excitation and emission spectra of DMB overlap with those of the fluorescent dyes used in viability assays (e.g., resazurin-based assays or assays measuring protease activity with fluorescent substrates), it can lead to false-positive or false-negative results.

Q4: Are there specific cell viability assays that are less prone to interference by demethyleneberberine chloride?

A: Luminescence-based assays, such as those that measure ATP levels (e.g., CellTiter-Glo®), are generally less susceptible to interference from colored or fluorescent compounds.[3] This is because the signal is generated by a specific enzymatic reaction (luciferase) that produces light, a detection method less likely to be affected by the inherent optical properties of the test compound. However, it is still crucial to test for any direct effects of the compound on the assay chemistry. Some compounds can inhibit or stabilize luciferase, leading to inaccurate readings.[6][7]

Q5: How can I experimentally determine if demethyleneberberine chloride is interfering with my cell viability assay?

A: The most effective way is to run a cell-free control .[2] This involves incubating your compound at the same concentrations used in your experiment in the cell culture medium without cells, and then performing the assay as you normally would. This will allow you to measure any direct absorbance, fluorescence, or reaction with the assay reagents caused by the compound itself. This background signal can then be subtracted from your experimental values.

Troubleshooting Guides

Issue 1: Unexpectedly High Cell Viability at High Concentrations of DMB in Tetrazolium-Based Assays (MTT, XTT, WST-1)

Potential Cause	Troubleshooting Step	Expected Outcome
Direct Reduction of Tetrazolium Salt	1. Perform a cell-free assay with DMB and the tetrazolium reagent.[2] 2. Incubate for the same duration as your cell-based experiment. 3. Measure the absorbance.	An increase in absorbance in the cell-free wells containing DMB will confirm direct reduction of the tetrazolium salt.
Intrinsic Absorbance of DMB	1. In a cell-free setup, add DMB to the culture medium. 2. Measure the absorbance at the wavelength used for your assay (e.g., ~570 nm for MTT, ~450 nm for XTT/WST-1).	A significant absorbance reading from DMB alone indicates that its color is interfering with the measurement.
Solution	1. Subtract Background: Subtract the absorbance from the cell-free DMB control from your experimental wells. 2. Switch Assay: Use a non-colorimetric assay, such as an ATP-based luminescence assay (e.g., CellTiter-Glo®).[3]	More accurate quantification of cell viability that is not skewed by the chemical properties of DMB.

Issue 2: Inconsistent or High Background in Fluorescence-Based Assays

Potential Cause	Troubleshooting Step	Expected Outcome
Autofluorescence of DMB	1. In a cell-free setup, add DMB to the culture medium in a microplate. 2. Measure the fluorescence using the same excitation and emission wavelengths as your assay.	A high fluorescence reading from DMB alone will confirm its autofluorescence is interfering with the assay.
Solution	1. Subtract Background: Subtract the fluorescence signal from the cell-free DMB control from your experimental wells. 2. Optimize Wavelengths: If possible, adjust the excitation and emission wavelengths to minimize the contribution from DMB while maximizing the signal from the assay dye. 3. Switch Assay: Consider using a luminescence-based assay or a colorimetric assay (while accounting for its own potential interferences).	A clearer signal-to-noise ratio and more reliable measurement of cell viability.

Issue 3: Unexpected Results in Luminescence-Based Assays (e.g., CellTiter-Glo®)

Potential Cause	Troubleshooting Step	Expected Outcome
Luciferase Inhibition or Stabilization	1. Perform a cell-free assay by adding DMB to a known concentration of ATP. 2. Add the luciferase-based reagent and measure luminescence. 3. Compare the signal to a control with ATP but without DMB.	A decrease in luminescence suggests luciferase inhibition, while a prolonged or increased signal might indicate stabilization.[6][7]
Solution	1. Validate with an Orthogonal Assay: Confirm your results using a different type of viability assay that does not rely on luciferase, such as a cell counting method (e.g., Trypan Blue exclusion) or a protease-based viability assay.	Increased confidence in the observed biological effects of DMB.

Experimental Protocols

Protocol: Cell-Free Interference Control for Absorbance-Based Assays

• Prepare a 96-well plate.

• Add 100 µL of cell culture medium to each well.

• Add serial dilutions of demethyleneberberine chloride to the wells, mirroring the concentrations used in your cell-based experiment. Include vehicle control wells.

• Add the assay reagent (e.g., 10 µL of MTT solution) to each well.

• Incubate the plate under the same conditions as your cell viability assay.

• If required by the assay (e.g., for MTT), add the solubilization solution.

• Measure the absorbance at the appropriate wavelength.

Protocol: Cell-Free Interference Control for Fluorescence-Based Assays

• Prepare a black-walled 96-well plate.

• Add 100 µL of cell culture medium to each well.

• Add serial dilutions of demethyleneberberine chloride to the wells at the same concentrations used in your cell-based experiment. Include vehicle controls.

• If the assay involves a reagent that is converted to a fluorescent product, add this reagent.

• Incubate the plate as you would for your cell-based assay.

• Measure the fluorescence using the same excitation and emission wavelengths as your main experiment.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Plate cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Treat cells with the desired concentrations of demethyleneberberine chloride and incubate for the desired duration.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

Signaling Pathways and Experimental Workflows

References

• 1. ijper.org [ijper.org]
• 2. researchgate.net [researchgate.net]
• 3. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scienceopen.com [scienceopen.com]
• 7. Inhibitor bias in luciferase-based luminescence assays - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine chloride control experiment recommendations

Welcome to the technical support center for Demethyleneberberine (DMB) chloride. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to facilitate successful and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: What is Demethyleneberberine chloride and what are its primary mechanisms of action?

Demethyleneberberine (DMB) chloride is a natural, mitochondria-targeted antioxidant and a primary metabolite of berberine (B55584).[1][2][3] It exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[3][4] Its mechanisms of action are multifaceted and involve the modulation of several key signaling pathways:

• Inhibition of the NF-κB Pathway: DMB alleviates inflammatory responses by inhibiting the NF-κB pathway.[5][6][7]

• AMPK Activation: It can serve as an AMP-activated protein kinase (AMPK) activator, which is relevant for research in conditions like non-alcoholic fatty liver disease (NAFLD).[5][6][8]

• TLR4 Signaling Inhibition: DMB can target the myeloid differentiation protein-2 (MD-2), a co-receptor of Toll-like receptor 4 (TLR4), thereby inhibiting TLR4 signaling and downstream inflammatory responses.[4][9][10]

• c-Myc/HIF-1α Pathway Downregulation: In the context of non-small cell lung cancer (NSCLC), DMB has been shown to induce cell cycle arrest and cellular senescence by downregulating the c-Myc/HIF-1α pathway.[11]

Q2: What are the optimal storage and handling conditions for DMB chloride?

Proper storage is critical to maintain the compound's stability and activity.

• Solid Form: Store solid DMB chloride at -20°C for long-term storage (months to years), protected from light and moisture.[3]

• Stock Solutions: Prepare stock solutions in a suitable solvent like DMSO.[1][12] Aliquot into single-use vials to prevent repeated freeze-thaw cycles, which can inactivate the product. Store stock solution aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[12] Always seal vials tightly and protect them from light.

Q3: How should I prepare DMB chloride for in vitro and in vivo experiments?

Due to its poor aqueous solubility, careful preparation is essential.[1][13]

• In Vitro Experiments: For cell-based assays, a stock solution is typically prepared in DMSO.[1][14] This stock can then be diluted to the final working concentration in the cell culture medium. It is crucial to ensure the final DMSO concentration in the culture is non-toxic to the cells (typically ≤ 0.1%). A vehicle control (medium with the same final concentration of DMSO) must always be included in the experiment.

• In Vivo Experiments: For oral administration (gavage) in animal models, DMB chloride is often prepared as a suspension.[1] A common vehicle is an aqueous solution of 0.5% carboxymethylcellulose sodium (CMC-Na), which acts as a suspending agent.[1] It is vital to vortex or stir the suspension thoroughly before each administration to ensure uniform dosing.

Q4: What are appropriate positive and negative controls for a DMB experiment?

The choice of controls is fundamental for interpreting your results correctly.

• Vehicle Control (Negative Control): This is the most crucial control. It consists of the solvent or vehicle used to dissolve/suspend the DMB (e.g., DMSO for in vitro, 0.5% CMC-Na for in vivo) administered to cells or animals at the same final concentration as the DMB-treated groups. This control accounts for any effects of the vehicle itself.

• Comparative Controls: The parent compound, berberine (BBR), is often used as a comparative control to evaluate if DMB offers enhanced or different activity.[4][9] Other natural compounds with similar purported effects, like curcumin, can also be included.[9]

• Positive Controls: The choice of a positive control depends on the specific biological effect being studied. For example, if investigating anti-inflammatory effects via NF-κB inhibition, a known NF-κB inhibitor could be used. When studying antioxidant properties, a well-characterized antioxidant like N-acetyl cysteine (NAC) can be an appropriate positive control.[7]

Q5: Why is the chloride salt of DMB used? Does it differ from other forms?

The chloride salt form is commonly used in research and clinical applications for berberine and its analogs because it often improves aqueous solubility and stability compared to the free base form.[1][15][16] While other salt forms (e.g., bromide, iodide) exist, the chloride version is the most frequently studied.[3] When comparing results across studies, it is important to note which form of DMB was used, as differences in salt form could potentially influence bioavailability and efficacy.

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Poor Solubility / Precipitation	DMB has inherently low aqueous solubility.[1] The concentration may be too high for the chosen solvent system.	For in vitro use, ensure the stock solution in DMSO is fully dissolved before diluting into aqueous media. Observe for precipitation upon dilution. For in vivo oral gavage, use a suspension vehicle like 0.5% CMC-Na and ensure vigorous and consistent mixing before each dose.[1]
High Variability in Results	Inconsistent dosing due to settling of in vivo suspensions. Degradation of DMB in stock solutions from improper storage or multiple freeze-thaw cycles.[12]	Homogenize or vortex suspensions immediately before each animal administration.[1] Prepare fresh solutions for each experiment. Store stock solutions as single-use aliquots at -20°C or -80°C.[12]
No Observed Biological Effect	The compound may have degraded. The chosen cell line or model may not be sensitive to DMB's mechanism of action. The effect may be due to an off-target mechanism not present in your system.[17][18]	Verify compound integrity. Use a positive control to ensure the assay is working. Confirm that the target pathway (e.g., TLR4, NF-κB) is active and relevant in your experimental model. Consider using a different cell line.
Unexpected Cell Toxicity	The concentration of the organic solvent (e.g., DMSO) may be too high. The compound itself may have off-target cytotoxic effects.[17][18]	Ensure the final DMSO concentration is below the toxic threshold for your cells (e.g., <0.1%). Always run a vehicle control. Perform a dose-response curve to determine the optimal non-toxic concentration range for your specific cell type.

Quantitative Data Summary

Table 1: Solubility of Demethyleneberberine Chloride

Solvent	Solubility	Reference(s)
DMSO	Sparingly soluble: 1-10 mg/mL	[1]
Ethanol	Slightly soluble: 0.1-1 mg/mL	[1]

| Water / PBS (pH 7.2) | Poorly soluble / Very low |[1] |

Note: The use of the hydrochloride salt may improve aqueous solubility compared to the parent compound.[1]

Table 2: Recommended Concentration & Dosage Ranges

Application	Species/Cell Type	Route/Method	Concentration/Dosage	Reference(s)
In Vitro Anti-inflammation	RAW264.7 macrophages	Cell Culture	10, 20, 40 µM	[7]
In Vivo Colitis Model	Mice	Oral Gavage	150 and 300 mg/kg	[7]
In Vivo Sepsis Model	Mice	Oral Gavage	Not specified, but used in model	[9]

| In Vitro NSCLC study | NSCLC cell lines | Cell Culture | Not specified, but used in model |[11] |

Experimental Protocols

Protocol 1: Preparation of DMB Stock and Working Solutions for In Vitro Assays

• Weighing: Accurately weigh the required amount of solid DMB chloride in a sterile microcentrifuge tube under sterile conditions.

• Dissolution: Add the appropriate volume of high-purity, sterile DMSO to achieve a desired high-concentration stock (e.g., 10-20 mM). Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquoting & Storage: Dispense the stock solution into single-use, light-protected (amber) sterile vials. Store immediately at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[12]

• Working Solution: On the day of the experiment, thaw one aliquot of the stock solution. Dilute it with sterile cell culture medium to the final desired working concentration immediately before adding to cells.

• Controls: Prepare a vehicle control by diluting DMSO with culture medium to the same final concentration used for the DMB working solutions.

Protocol 2: In Vivo Formulation for Oral Gavage

• Vehicle Preparation: Prepare a sterile 0.5% (w/v) solution of carboxymethylcellulose sodium (CMC-Na) in purified water. Stir the mixture for several hours or overnight at room temperature until the CMC-Na is fully hydrated and the solution is clear and viscous.[1]

• DMB Preparation: Calculate the total amount of DMB chloride needed based on the number of animals, their average weight, the desired dose (e.g., 150 mg/kg), and the administration volume (e.g., 10 mL/kg).

• Suspension Formulation:

  • Weigh the calculated DMB chloride powder. For improved homogeneity, the powder can be gently ground with a mortar and pestle.[1]

  • Slowly add the DMB powder to the 0.5% CMC-Na vehicle while continuously stirring or vortexing.

  • Continue to stir the suspension for at least 30 minutes to ensure it is uniformly dispersed.[1]

• Administration:

  • Crucially, vortex or stir the suspension vigorously immediately before drawing each dose into the gavage syringe. This step is essential to prevent settling and ensure accurate, consistent dosing for each animal.

  • It is highly recommended to prepare the suspension fresh daily.[1]

Visualizations: Workflows and Signaling Pathways

Caption: Workflow for preparing an oral suspension of Demethyleneberberine.

Caption: Troubleshooting logic for inconsistent experimental results.

Caption: DMB inhibits the TLR4/NF-κB inflammatory signaling pathway.

Caption: DMB induces senescence via the c-Myc/HIF-1α pathway in NSCLC.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 5. Demethyleneberberine (chloride) | Aureus Pharma [aureus-pharma.com]
• 6. Demethyleneberberine chloride - Immunomart [immunomart.com]
• 7. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. abmole.com [abmole.com]
• 9. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Berberine. Don’t swallow the hype. Or the pill. | Office for Science and Society - McGill University [mcgill.ca]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. Physicochemical characterization of berberine chloride: a perspective in the development of a solution dosage form for oral delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Solubility and Stability Advantages of a New Cocrystal of Berberine Chloride with Fumaric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Demethyleneberberine Chloride Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work with Demethyleneberberine chloride (DMB).

Frequently Asked Questions (FAQs)

1. What is Demethyleneberberine chloride and what are its primary research applications?

Demethyleneberberine (DMB) is a primary metabolite of berberine (B55584), an isoquinoline (B145761) alkaloid.[1][2] It is formed by the cleavage of the methylenedioxy bridge of berberine, a reaction catalyzed by cytochrome P450 enzymes in the liver.[2][3] DMB is investigated for a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1] Its potential as a mitochondria-targeted antioxidant makes it a compound of interest in studies related to mitochondrial dysfunction and oxidative stress.

2. What are the basic physicochemical properties of Demethyleneberberine chloride?

Property	Value	Source
Chemical Formula	C₁₉H₁₈ClNO₄	[4]
Molecular Weight	359.81 g/mol	[4]
CAS Number	16705-03-6	[4]
Appearance	Yellow powder	[1]
IUPAC Name	9,10-dimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2,3-diol chloride	[1]

3. How should Demethyleneberberine chloride be stored?

For long-term storage, it is recommended to store Demethyleneberberine chloride in a dry, dark place at -20°C for months to years. For short-term storage (days to weeks), 0-4°C is suitable.[4] Stock solutions should be stored at -20°C or -80°C. To avoid degradation from repeated freeze-thaw cycles, it is best to aliquot stock solutions into single-use volumes.[5]

Troubleshooting Guides

Solubility and Solution Preparation

Problem: I am having difficulty dissolving Demethyleneberberine chloride.

• Possible Cause: Demethyleneberberine chloride has poor aqueous solubility.

• Solutions:

  • Solvent Selection: DMB is sparingly soluble in DMSO (1-10 mg/mL) and slightly soluble in ethanol (B145695) (0.1-1 mg/mL).[1] For cell culture experiments, prepare a concentrated stock solution in DMSO and then dilute it in the aqueous medium. Ensure the final DMSO concentration is non-toxic to your cells (typically <0.5%).

  • pH Adjustment: The solubility of the related compound, berberine chloride, is pH-dependent, with maximum solubility observed around pH 7.0 in phosphate (B84403) buffer.[6] Experimenting with buffered solutions at neutral pH may improve the solubility of DMB.

  • Gentle Heating: Gentle warming can aid in the dissolution of DMB in some organic solvents.

Solubility Data of Demethyleneberberine Chloride

Solvent	Solubility	Reference
DMSO	Sparingly soluble (1-10 mg/mL)	[1]
Ethanol	Slightly soluble (0.1-1 mg/mL)	[1]
Water	Poorly soluble
PBS (pH 7.2)	Very low (suspension likely to form)

Problem: My Demethyleneberberine chloride solution has changed color.

• Possible Cause: A color change, such as yellowing or browning, often indicates chemical degradation due to oxidation or photodegradation.

• Solution: Discard the solution and prepare a fresh one from solid material or a new stock aliquot to ensure the accuracy of your experimental results.

Stability

Problem: I am observing inconsistent results in my experiments, possibly due to compound instability.

• Possible Causes:

  • Degradation in Solution: DMB can degrade in solution, especially when exposed to light, extreme pH, or oxidizing agents.

  • Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions can lead to degradation.

• Solutions:

  • Fresh Solutions: Prepare fresh working solutions from a stock on the day of the experiment.

  • Aliquotting: Aliquot stock solutions into single-use vials to avoid multiple freeze-thaw cycles.[5]

  • Storage Conditions: Store stock solutions and solid compounds protected from light and at the recommended temperatures.

  • pH Considerations: Use buffers within a neutral to slightly acidic range for your experiments, and validate the stability of DMB in your specific buffer system.

In Vitro Cell-Based Assays

Problem: I am observing high background or artifacts in my cell viability assay (e.g., MTT, XTT).

• Possible Causes:

  • Compound Interference: As a colored compound, DMB can interfere with colorimetric assays by directly absorbing light at the measurement wavelength.

  • Mitochondrial Targeting Effects: As a mitochondria-targeting compound, DMB might directly interact with cellular metabolic indicators like tetrazolium salts, leading to false readings. Cationic compounds can also interfere with membranes, causing artifactual results.

  • Precipitation: If DMB precipitates in the cell culture medium, it can cause light scattering and affect absorbance readings.

• Solutions:

  • Controls: Run parallel controls of DMB in cell-free media to quantify its intrinsic absorbance at the assay wavelength. Subtract this background from your experimental values.

  • Alternative Assays: Consider using non-colorimetric viability assays, such as ATP-based luminescence assays (e.g., CellTiter-Glo®), which are generally less prone to interference from colored compounds.[7]

  • Solubility Check: Visually inspect your assay plates under a microscope for any signs of compound precipitation. If precipitation is observed, you may need to adjust the compound concentration or the vehicle used.

  • Real-time Monitoring: Employ real-time cell monitoring systems to track cell proliferation and viability, which can provide a more dynamic and less endpoint-biased assessment.

Analytical Chemistry (HPLC)

Problem: I am experiencing issues with my HPLC analysis of Demethyleneberberine chloride (e.g., poor peak shape, shifting retention times).

• Possible Causes:

  • Column Contamination: Buildup of contaminants on the column can lead to peak tailing and loss of resolution.

  • Mobile Phase Issues: Improperly prepared or degassed mobile phase can cause baseline noise and retention time variability. The pH of the mobile phase is also critical for ionizable compounds.

  • Sample Solvent Incompatibility: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak distortion.

• Solutions:

  • Column Washing: Regularly flush the column with a strong solvent to remove contaminants.

  • Mobile Phase Preparation: Use high-purity solvents and degas the mobile phase before use. Adding a small amount of formic acid to the mobile phase can improve peak shape for this class of compounds.[1]

  • Sample Solvent: Whenever possible, dissolve the sample in the initial mobile phase.

  • Guard Column: Use a guard column to protect the analytical column from contaminants.

Experimental Protocols

Representative Synthesis of Demethyleneberberine from Berberine

While a detailed, step-by-step protocol is not widely published, the general approach involves the demethylenation of berberine.[1] This process typically uses strong Lewis acids to cleave the methylenedioxy group. Researchers should consult literature on the cleavage of methylenedioxy protecting groups on similar aromatic systems to develop a specific protocol.

General Workflow:

• Reaction Setup: Dissolve berberine chloride in a suitable dry solvent under an inert atmosphere.

• Reagent Addition: Add a Lewis acid (e.g., boron tribromide) dropwise at a controlled temperature.

• Reaction Monitoring: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or HPLC.

• Quenching: Carefully quench the reaction with a suitable reagent (e.g., methanol).

• Extraction and Purification: Extract the crude product and purify it using techniques such as column chromatography or recrystallization.[8][9]

• Characterization: Confirm the identity and purity of the final product using methods like NMR, Mass Spectrometry, and HPLC.[1]

Purification by Column Chromatography

• Column Packing: Prepare a silica (B1680970) gel column using a suitable solvent system (e.g., a gradient of dichloromethane (B109758) and methanol).

• Sample Loading: Dissolve the crude Demethyleneberberine in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified Demethyleneberberine chloride.

High-Performance Liquid Chromatography (HPLC-UV) Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[10]

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid to improve peak shape). A common starting point is a gradient from 5% to 95% acetonitrile.[1]

• Flow Rate: 1.0 mL/min.[10]

• Detection Wavelength: Monitor at the maximum absorbance of Demethyleneberberine.

• Sample Preparation: Prepare a stock solution of Demethyleneberberine chloride in a suitable solvent (e.g., methanol) and dilute to the desired concentration with the initial mobile phase.

• Injection Volume: 10-20 µL.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. KR100302487B1 - Extraction and purification method of berberine - Google Patents [patents.google.com]
• 9. orgsyn.org [orgsyn.org]
• 10. Validated HPLC-UV method for the determination of berberine in raw herb Daruharidra (Berberis aristata DC), its extract, and in commercially marketed Ayurvedic dosage forms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Demethyleneberberine Chloride Protocol Refinement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining experimental protocols for demethyleneberberine (B150084) chloride, ensuring greater reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for demethyleneberberine chloride?

A1: The primary and most common method for synthesizing demethyleneberberine is through the demethylenation of its parent compound, berberine (B55584).[1] This process involves the selective cleavage of the methylenedioxy bridge (C-O bonds) on the berberine molecule.[1] While a universally standardized, detailed protocol is not extensively published, the general approach involves reacting berberine with a demethylenating agent, followed by purification and conversion to the chloride salt.[1] Researchers often need to optimize reaction conditions, such as the choice of reagent, temperature, and reaction time, based on similar chemical transformations reported in organic synthesis literature.[1]

Q2: What are the key physicochemical properties of demethyleneberberine chloride?

A2: Understanding the physicochemical properties of demethyleneberberine chloride is crucial for its handling, formulation, and interpretation of experimental results. Key properties are summarized in the table below.

Property	Value	Source
Chemical Formula	C₁₉H₁₈ClNO₄	[2]
Molecular Weight	359.81 g/mol	[2]
CAS Number	16705-03-6 (chloride salt)	[2]
Appearance	Yellow powder	[1]
Solubility	Sparingly soluble in DMSO (1-10 mg/ml), slightly soluble in ethanol (B145695) (0.1-1 mg/ml)	[1]
Purity	>98% (commercially available)	[2]

Q3: Which analytical techniques are essential for characterizing demethyleneberberine chloride?

A3: A combination of spectroscopic and chromatographic techniques is necessary for the unambiguous identification and purity assessment of demethyleneberberine chloride.[1] The most critical methods include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound. A C18 reversed-phase column is typically used.[1]

• Mass Spectrometry (MS): To confirm the molecular weight. High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition. The protonated molecule [M+H]⁺ is typically observed.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the molecular structure and confirming the connectivity of atoms.[1] 2D NMR techniques like COSY, HSQC, and HMBC can provide further structural confirmation.[1]

Troubleshooting Guides

Synthesis & Purification

Problem: Low or no yield of demethyleneberberine after the demethylenation reaction.

Possible Cause	Troubleshooting Step
Ineffective Demethylenating Agent	The chosen Lewis acid or other reagent may not be strong enough. Consult literature for reagents known to cleave methylenedioxy groups on similar aromatic systems.
Suboptimal Reaction Conditions	The temperature may be too low for the reaction to proceed or too high, causing degradation. Perform small-scale experiments to screen a range of temperatures and reaction times.
Poor Quality Starting Material	The berberine starting material may be impure. Verify the purity of the berberine using HPLC or NMR before starting the synthesis.
Moisture in the Reaction	Many demethylenating agents are sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Problem: The purified demethyleneberberine chloride is of low purity.

Possible Cause	Troubleshooting Step
Incomplete Reaction	The presence of starting material (berberine) is a common impurity. Increase the reaction time or the stoichiometry of the demethylenating agent. Monitor the reaction progress using Thin Layer Chromatography (TLC) or HPLC.
Formation of Side Products	Suboptimal reaction conditions can lead to the formation of byproducts. Adjust the reaction temperature and consider using a more selective demethylenating agent.
Inefficient Purification	The chosen purification method may not be adequate. If using column chromatography, try different solvent systems (gradients) or a different stationary phase. Recrystallization from a suitable solvent system can also improve purity.

Characterization

Problem: Ambiguous or unexpected results in NMR spectra.

Possible Cause	Troubleshooting Step
Presence of Impurities	Small peaks that do not correspond to the desired structure may indicate impurities. Re-purify the sample and acquire new spectra.
Residual Solvent	Peaks corresponding to the deuterated solvent or other solvents used during purification may be present. Dry the sample under high vacuum for an extended period before analysis.
Incorrect Solvent for Analysis	The chemical shifts in NMR are solvent-dependent.[1] Ensure the solvent used (e.g., DMSO-d₆, CD₃OD) is appropriate and compare the obtained spectra with any available literature data.
Poor Signal-to-Noise Ratio	If the sample concentration is too low, the signal may be weak. Prepare a more concentrated sample for NMR analysis.

Problem: Inconsistent molecular weight determination by Mass Spectrometry.

Possible Cause	Troubleshooting Step
Incorrect Ionization Mode	Ensure the mass spectrometer is operating in the positive ion mode to observe the [M+H]⁺ ion.[1]
Sample Degradation	The compound may be degrading in the ion source. Optimize the ionization source parameters (e.g., temperature, voltage).
Presence of Adducts	In addition to the protonated molecule, you may observe adducts with salts (e.g., sodium, potassium). This is common and should be considered during data interpretation.

Experimental Protocols

Generalized Synthesis of Demethyleneberberine from Berberine

Disclaimer: This is a generalized protocol and requires optimization for specific laboratory conditions and reagent choices.

• Reaction Setup: In a round-bottom flask dried in an oven, dissolve berberine in a suitable anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Demethylenating Agent: Cool the solution in an ice bath. Slowly add the chosen demethylenating agent (e.g., a strong Lewis acid).

• Reaction: Allow the reaction to warm to the optimized temperature and stir for the predetermined time. Monitor the reaction progress by TLC or HPLC.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it to a cooled quenching solution (e.g., ice-water or a basic solution, depending on the reagent used).

• Extraction: Extract the crude product into a suitable organic solvent.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product using column chromatography or recrystallization.

• Salt Formation: To obtain the chloride salt, dissolve the purified demethyleneberberine in a suitable solvent and treat with a solution of hydrochloric acid. The hydrochloride salt will precipitate and can be collected by filtration.

HPLC Method for Purity Assessment

• Standard Preparation: Prepare a standard solution of demethyleneberberine of a known concentration in a suitable solvent like methanol (B129727) or acetonitrile (B52724).[1]

• Instrumentation: Use a C18 reversed-phase column on an HPLC system equipped with a UV detector.[1]

• Mobile Phase: A typical mobile phase would be a gradient of acetonitrile and water (with a small amount of an acid like formic acid or trifluoroacetic acid to improve peak shape).

• Detection: Set the UV detector to the wavelength of maximum absorbance for demethyleneberberine.[1]

• Analysis: Inject the sample and analyze the resulting chromatogram. Calculate the purity based on the area of the main peak relative to the total peak area.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. medkoo.com [medkoo.com]

Technical Support Center: Demethyleneberberine Chloride Stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term stability of Demethyleneberberine chloride. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Demethyleneberberine chloride to degrade in solution?

A: The degradation of Demethyleneberberine chloride in solution is primarily influenced by several factors. Key contributors to its instability include elevated temperatures, which can accelerate chemical degradation, and exposure to light, indicating potential photosensitivity.[1] The pH of the solution is also critical, as extreme acidic or basic conditions can catalyze degradation pathways like hydrolysis or oxidation.[1] Furthermore, as an antioxidant, Demethyleneberberine chloride is susceptible to oxidation, which can be expedited by exposure to oxygen or other oxidizing agents.[1]

Q2: What are the recommended storage conditions for solid Demethyleneberberine chloride and its stock solutions?

A: Proper storage is crucial for maintaining the long-term stability of Demethyleneberberine chloride. For the solid form, long-term storage (months to years) should be in a dry, dark environment at -20°C, with the vial tightly sealed to prevent moisture absorption.[1] For short-term storage (days to weeks), keeping it dry and dark at 0-4°C is suitable.[1] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or -20°C for up to 1 month, sealed and protected from light.[2]

Q3: How can I tell if my Demethyleneberberine chloride solution has degraded?

A: A visible change in the solution's color, such as turning yellow or brown, often indicates chemical degradation, likely due to oxidation or photodegradation.[1] If a color change is observed, it is highly recommended to discard the solution and prepare a fresh one to ensure the validity of your experimental results.[1] Additionally, inconsistent or lower-than-expected biological activity in your experiments can also be a sign of degradation.[1]

Q4: Is it necessary to prepare fresh working solutions of Demethyleneberberine chloride for each experiment?

A: Yes, for optimal and reproducible results, especially for in vivo experiments, it is strongly recommended to prepare fresh working solutions on the day of use from a properly stored stock solution.[1] If you are using a buffer system, ensure its pH is within a neutral to slightly acidic range, though this should be validated for your specific experimental setup to ensure compound stability.[1]

Q5: Can I repeatedly freeze and thaw my stock solution of Demethyleneberberine chloride?

A: It is not recommended to repeatedly freeze and thaw stock solutions. This process can accelerate degradation and compromise the integrity of the compound. To avoid this, it is best practice to aliquot the stock solution into smaller, single-use volumes after preparation and store them under the recommended conditions.[2]

Troubleshooting Guide

Problem: Inconsistent or lower-than-expected biological activity in experiments.

• Possible Cause: The Demethyleneberberine chloride solution may have degraded, resulting in a lower effective concentration of the active compound.[1]

• Solution:

  • Prepare Fresh Solutions: Always prepare fresh working solutions from a properly stored, solid compound or a new aliquot of a stock solution before each experiment.[1]

  • Verify Storage Conditions: Ensure that both the solid compound and stock solutions have been stored according to the recommended guidelines (see storage tables below).

  • Perform a Stability Check: If issues persist, you can perform a basic stability assessment using HPLC to compare a freshly prepared solution with one that has been stored under your experimental conditions.[1]

Problem: The Demethyleneberberine chloride solution has changed color.

• Possible Cause: A color change to yellow or brown is a strong indicator of chemical degradation, likely from oxidation or photodegradation.[1]

• Solution:

  • Discard the Solution: Do not use a solution that has changed color. Discard it immediately.[1]

  • Review Handling Procedures: Ensure that solutions are always protected from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to air.

  • Prepare a Fresh Solution: Make a new solution from a reliable stock.

Problem: Precipitate has formed in a thawed stock solution.

• Possible Cause: The solubility of Demethyleneberberine chloride may be limited in the chosen solvent, or precipitation may have occurred during the freeze-thaw cycle.

• Solution:

  • Gentle Warming and Sonication: Try gently warming the solution and using an ultrasonic bath to redissolve the precipitate.

  • Verify Concentration: Ensure the concentration of your stock solution does not exceed the solubility limit of the solvent. For instance, its solubility is ≥50.1 mg/mL in DMSO.[3]

  • Filter Sterilize: If the precipitate does not redissolve, it may be due to degradation. In such cases, it is best to discard the solution. If you must use it, consider sterile filtering before use, but be aware that the actual concentration may be lower than intended.

Data Presentation

Table 1: Recommended Storage Conditions

Form	Storage Condition	Duration	Recommendations
Solid	Dry, dark at -20°C	Long-term (months to years)	Keep vial tightly sealed to prevent moisture.[1]
Dry, dark at 0-4°C	Short-term (days to weeks)	Suitable for near-term use.[1]
Stock Solution	-80°C in a suitable solvent (e.g., DMSO)	Up to 6 months	Aliquot to avoid freeze-thaw cycles; protect from light.[2]
-20°C in a suitable solvent (e.g., DMSO)	Up to 1 month	Aliquot to avoid freeze-thaw cycles; protect from light.[2]

Table 2: Representative Long-Term Stability Data for Demethyleneberberine Chloride

Disclaimer: The following data is for illustrative purposes only and represents a typical stability profile. Actual results may vary based on specific batch purity and experimental conditions.

Storage Condition: 25°C / 60% RH

Time Point (Months)	Appearance	Purity by HPLC (%)	Total Degradation Products (%)
0	Yellow Crystalline Powder	99.8	< 0.2
3	Yellow Crystalline Powder	99.5	0.5
6	Yellow Crystalline Powder	99.1	0.9
12	Light Yellow Powder	98.5	1.5
24	Pale Yellow Powder	97.2	2.8

Storage Condition: 40°C / 75% RH (Accelerated)

Time Point (Months)	Appearance	Purity by HPLC (%)	Total Degradation Products (%)
0	Yellow Crystalline Powder	99.8	< 0.2
1	Yellow Crystalline Powder	99.2	0.8
3	Light Yellow Powder	98.0	2.0
6	Pale Yellow Powder	96.5	3.5

Experimental Protocols

Stability-Indicating HPLC Method

This protocol is adapted from methods developed for the related compound, Berberine chloride, and is suitable for assessing the stability of Demethyleneberberine chloride.[4][5]

1. Objective: To quantify the purity of Demethyleneberberine chloride and separate it from potential degradation products.

2. Materials and Equipment:

• Demethyleneberberine chloride reference standard and test samples

• HPLC grade acetonitrile (B52724) and water

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄) or Orthophosphoric acid

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• 0.45 µm membrane filter for mobile phase filtration

3. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 50 mM KH₂PO₄, pH adjusted to 3.0 with orthophosphoric acid) in a ratio of approximately 25:75 (v/v). The exact ratio may require optimization.[4][5]

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient (or controlled at 25°C)

• Detection Wavelength: UV detection at a wavelength where Demethyleneberberine has maximum absorbance.

• Injection Volume: 10-20 µL

4. Preparation of Solutions:

• Mobile Phase Preparation: Prepare the phosphate buffer and adjust the pH. Filter the buffer and acetonitrile separately through a 0.45 µm filter, then mix in the desired ratio and degas.[4]

• Standard Solution Preparation: Accurately weigh a known amount of Demethyleneberberine chloride reference standard and dissolve it in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Further dilute to a working concentration (e.g., 100 µg/mL).[4]

• Sample Solution Preparation: For stability samples, accurately weigh the sample and dissolve it in the mobile phase to achieve the same target concentration as the standard solution.

5. Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform a system suitability test by injecting the standard solution multiple times (e.g., 5 injections). The relative standard deviation (RSD) for the peak area should be less than 2%.

• Inject the blank (mobile phase), followed by the standard solution and then the test samples.

• Record the chromatograms and integrate the peak areas.

6. Data Analysis:

• Identify the peak for Demethyleneberberine chloride based on the retention time of the standard.

• Calculate the purity of the sample using the following formula: Purity (%) = (Area_sample / Area_standard) * (Concentration_standard / Concentration_sample) * Purity_standard

• Identify any new peaks in the chromatograms of the stressed samples as degradation products.

• Calculate the percentage of each degradation product relative to the total peak area.

Mandatory Visualizations

Caption: Workflow for a long-term stability testing program.

Caption: Potential degradation pathways for Demethyleneberberine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Demethyleneberberine Chloride Experiments

Welcome to the technical support center for Demethyleneberberine chloride (DMB). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding common artifacts and ensuring the accuracy and reproducibility of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of inconsistent results in experiments with Demethyleneberberine chloride?

A1: Inconsistent results with DMB often stem from the degradation of the compound in solution. DMB is sensitive to several environmental factors, including temperature, light, and pH. Repeated freeze-thaw cycles of stock solutions can also lead to product inactivation and degradation.[1] A visible color change in the solution, such as yellowing or browning, is a common indicator of chemical degradation due to oxidation or photodegradation.[1]

Q2: How should I properly store Demethyleneberberine chloride solutions to ensure stability?

A2: For optimal stability, DMB stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles.[1] It is recommended to store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month), protected from light and moisture.[2] For in-vivo experiments, it is highly recommended to prepare fresh working solutions on the day of use from a properly stored stock solution.[1]

Q3: My DMB solution has changed color. Can I still use it?

A3: A visible change in color, such as yellowing or browning, strongly indicates chemical degradation.[1] It is highly recommended to discard the solution and prepare a fresh one from solid material or a new stock aliquot to ensure the integrity and accuracy of your experimental results.[1]

Q4: Can the fluorescence of Demethyleneberberine chloride interfere with my cell-based fluorescence assays?

A4: Yes, DMB is a fluorescent compound and can cause interference in fluorescence-based assays such as flow cytometry, fluorescence microscopy, and plate reader-based assays. This interference can manifest as high background fluorescence, making it difficult to distinguish the specific signal from your intended fluorophores.

Q5: What are the known signaling pathways affected by Demethyleneberberine chloride?

A5: DMB has been shown to modulate several key signaling pathways. It is known to be a natural mitochondria-targeted antioxidant and can act as an AMPK activator.[2] It has been reported to inhibit the NF-κB pathway, regulate the balance of Th cells, and inhibit the TLR4 signaling pathway by targeting MD-2.[2] Additionally, DMB can induce cell cycle arrest and cellular senescence through the c-Myc/HIF-1α pathway.[3]

Troubleshooting Guides

Issue 1: Inconsistent or Lower-Than-Expected Biological Activity

This is often due to the degradation of DMB in your experimental setup.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting DMB solution instability.

Quantitative Data on DMB Stability:

Condition	Degradation of Berberine (B55584) Chloride
1M HCl at 80°C for 5 hours	~6%
1M NaOH at 80°C for 30 minutes	~48%
1M NaOH at 80°C for 3 hours	~83%
30% H₂O₂ at 80°C for 1 hour	~19%
Dry heat (105°C for 12 hours)	Stable
Photolytic degradation (254 nm & 365 nm for 24 hours)	Stable
Water hydrolysis (reflux at 80°C for 4 hours)	Stable
Data is for Berberine Chloride and should be used as a guideline for DMB.

Issue 2: High Background in Fluorescence-Based Assays

The intrinsic fluorescence of DMB can interfere with assays using other fluorophores.

Troubleshooting Steps:

• Run Proper Controls: Always include an "unstained" control group of cells treated only with DMB to measure its contribution to the overall fluorescence.

• Choose Appropriate Fluorophores: Whenever possible, select fluorophores with emission spectra in the far-red or near-infrared range, as autofluorescence from biological molecules and compounds like DMB is typically lower in this region.

• Spectral Unmixing: If your imaging system has spectral imaging capabilities, you can computationally separate the DMB fluorescence from your specific signal based on their distinct emission spectra.

• Quenching: While specific quenchers for DMB have not been documented, general chemical quenchers for autofluorescence, such as Sudan Black B, can be tested. However, their effectiveness against DMB's specific fluorescence needs to be empirically determined.

Estimated Spectral Properties of DMB (based on Berberine):

Parameter	Wavelength (nm)	Notes
Excitation Maximum 1	~356	Fluorescence is weak in aqueous solutions.
Excitation Maximum 2	~416	Fluorescence is enhanced in methanol (B129727) and with cyclodextrins.
Emission Maximum	~530-540	This falls within the emission range of common green/yellow fluorophores.

Potential Spectral Overlap:

The emission spectrum of DMB likely overlaps with that of Green Fluorescent Protein (GFP) and other green-emitting dyes. This can lead to false-positive signals in the green channel. Careful compensation and the use of fluorescence unmixing are crucial when performing multi-color fluorescence experiments.

Caption: Potential spectral overlap between DMB and GFP fluorescence.

Experimental Protocols

Protocol 1: Basic Stability Assessment of Demethyleneberberine Chloride using HPLC

This protocol allows for a straightforward assessment of DMB stability under your specific experimental conditions.

Materials:

• Demethyleneberberine chloride

• Your experimental buffer

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., Hypersil C18)

• Acetonitrile (B52724) (HPLC grade)

• Phosphate (B84403) buffer (e.g., 0.05 M, pH 3)

Procedure:

• Prepare Mobile Phase: A mobile phase of acetonitrile and phosphate buffer (e.g., 25:75 v/v) is a good starting point based on methods for the parent compound, berberine chloride.[4] Filter and degas the mobile phase before use.

• Prepare 'Time Zero' Sample: Prepare a working solution of DMB in your experimental buffer at the final concentration used in your assays. Immediately inject this solution into the HPLC system to obtain the 'time zero' chromatogram. Record the peak area of the DMB peak.

• Incubate Sample: Place a sealed vial of the same working solution under your exact experimental conditions (e.g., 37°C incubator, specific lighting) for a duration that reflects your longest assay time (e.g., 24, 48, or 72 hours).

• Analyze Incubated Sample: After the incubation period, inject the sample into the HPLC system using the same method as the 'time zero' sample.

• Data Evaluation: Compare the chromatogram of the incubated sample to the 'time zero' sample. Look for a decrease in the DMB peak area and the appearance of new peaks, which may indicate degradation products.

Protocol 2: General Workflow for Immunofluorescence Staining with DMB Treatment

This protocol is designed to help minimize artifacts when performing immunofluorescence on cells treated with DMB.

Workflow Diagram:

Caption: Workflow for immunofluorescence with DMB treatment.

Key Signaling Pathways of Demethyleneberberine Chloride

Caption: Key signaling pathways modulated by DMB.

References

• 1. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sphinxsai.com [sphinxsai.com]

Demethyleneberberine chloride sample preparation best practices

Welcome to the technical support center for demethyleneberberine (B150084) chloride. This resource is designed to assist researchers, scientists, and drug development professionals in the successful preparation and handling of demethyleneberberine chloride for experimental use. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during sample preparation and analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to potential problems you may encounter when working with demethyleneberberine chloride.

1. Solubility and Solution Preparation

• Q1: What is the best solvent to dissolve demethyleneberberine chloride?

  A1: Demethyleneberberine chloride has limited solubility in aqueous solutions. For creating stock solutions, Dimethyl Sulfoxide (DMSO) is recommended. It is sparingly soluble in DMSO, typically in the range of 1-10 mg/mL.[1] For other organic solvents, it is slightly soluble in ethanol (B145695) (0.1-1 mg/mL) and poorly soluble in water and Phosphate-Buffered Saline (PBS) at pH 7.2, where it is likely to form a suspension.[1]

• Q2: I am having trouble dissolving demethyleneberberine chloride in DMSO. What can I do?

  A2: Gentle warming and vortexing can aid in the dissolution of demethyleneberberine chloride in DMSO.[1] Ensure you are using a high-purity, anhydrous grade of DMSO, as water content can affect solubility. Prepare a stock solution at a concentration of 10-20 mg/mL in DMSO for further dilutions.[1]

• Q3: My demethyleneberberine chloride solution has changed color. Is it still usable?

  A3: A visible color change, such as yellowing or browning, often indicates chemical degradation, which could be due to oxidation or photodegradation.[1] It is strongly recommended to discard any discolored solution and prepare a fresh one to ensure the accuracy and reproducibility of your experimental results.[1]

• Q4: Can I repeatedly freeze and thaw my demethyleneberberine chloride stock solution?

  A4: No, it is best practice to avoid repeated freeze-thaw cycles. This can lead to the degradation of the compound and reduce its activity. Upon initial preparation of the stock solution, it is highly recommended to aliquot it into single-use volumes. This practice ensures that you are consistently working with a solution that has not been compromised by temperature fluctuations.

2. Stability and Storage

• Q5: How should I store my solid demethyleneberberine chloride and prepared solutions?

  A5: Solid demethyleneberberine chloride should be stored in a tightly sealed container, protected from light and moisture. For prepared stock solutions in an organic solvent like DMSO, it is recommended to aliquot them into single-use vials and store them at -20°C or -80°C for long-term stability. Always protect solutions from light.

• Q6: How stable is demethyleneberberine chloride in aqueous solutions or cell culture media?

  A6: Demethyleneberberine chloride is susceptible to degradation in aqueous solutions, particularly due to oxidation and photodegradation.[1] For optimal results, it is strongly recommended to prepare fresh working solutions from a stock solution on the day of your experiment.[1] If you must use a buffer system, a neutral to slightly acidic pH range is generally recommended, but this should be validated for your specific experimental conditions.[1]

• Q7: I am observing inconsistent results in my multi-day experiments. Could this be a stability issue?

  A7: Yes, inconsistent results in experiments that span several days can be a strong indicator of compound degradation in your working solution. To troubleshoot this, you can perform a basic stability assessment. Prepare your working solution and analyze it by HPLC at the beginning of your experiment (time zero) and after incubating it under your experimental conditions (e.g., 37°C, specific lighting) for the duration of your assay. A significant decrease in the peak area of demethyleneberberine chloride or the appearance of new peaks would indicate degradation.

3. In Vivo Formulation

• Q8: How do I prepare demethyleneberberine chloride for oral administration (gavage) in animal models?

  A8: Due to its poor aqueous solubility, a suspension is the recommended method for oral gavage. A common and effective vehicle is a 0.5% solution of carboxymethylcellulose sodium (CMC-Na). You can prepare the suspension by either directly adding the powdered compound to the CMC-Na solution with continuous stirring or by first creating a paste of the compound with a small amount of a co-solvent like DMSO (not to exceed 1-5% of the final volume) before adding the CMC-Na vehicle. For a more uniform and stable suspension, homogenization is recommended.[1]

• Q9: What is the recommended formulation for intravenous (IV) injection of demethyleneberberine chloride?

  A9: For intravenous administration, a co-solvent system is necessary to solubilize the compound. A common formulation consists of a mixture of DMSO, polyethylene (B3416737) glycol 300 (PEG300), and Tween 80, diluted with sterile saline or a 5% dextrose solution. A typical ratio might be 5-10% DMSO, 30-40% PEG300, and 5-10% Tween 80, with the remainder being the aqueous vehicle.[1] Crucially, the final concentration of DMSO in the injected solution should be kept as low as possible (ideally below 5-10%) to minimize toxicity. [1] The final solution should be filtered through a 0.22 µm sterile syringe filter before injection.[1]

Data Presentation

Table 1: Solubility of Demethyleneberberine Chloride

Solvent	Solubility	Reference
DMSO	1-10 mg/mL (Sparingly soluble)	[1]
Ethanol	0.1-1 mg/mL (Slightly soluble)	[1]
Water	Poorly soluble	[1]
PBS (pH 7.2)	Very low (Suspension likely to form)	[1]

Table 2: Typical Dosage Ranges for Demethyleneberberine in Rodent Models for Inflammatory Bowel Disease (IBD)

Species	Route of Administration	Dosage Range (mg/kg/day)	Vehicle
Mice	Oral gavage	100 - 200	0.5% CMC-Na

Experimental Protocols

Protocol 1: Preparation of Demethyleneberberine Chloride Suspension for Oral Gavage (10 mg/mL)

Materials:

• Demethyleneberberine chloride powder

• Carboxymethylcellulose sodium (CMC-Na), low viscosity

• Sterile, distilled water or saline

• Magnetic stirrer and stir bar

Procedure:

• Prepare the 0.5% CMC-Na Vehicle:

  • Weigh 0.5 g of CMC-Na.

  • In a beaker with a magnetic stir bar, add the CMC-Na to 100 mL of sterile water or saline.

  • Stir vigorously at room temperature until the CMC-Na is fully hydrated and the solution is clear and viscous. This may take several hours.

• Prepare the Demethyleneberberine Chloride:

  • Calculate the required amount of demethyleneberberine chloride based on the desired concentration and final volume. For a 10 mg/mL suspension, you will need 100 mg for a final volume of 10 mL.

• Formulate the Suspension (Direct Suspension Method):

  • Slowly add the weighed demethyleneberberine chloride powder to the prepared 0.5% CMC-Na vehicle while continuously stirring.

  • Continue to stir for at least 30 minutes to ensure a uniform suspension.[1]

• Storage:

  • Store the suspension in a tightly sealed, light-protected container at 2-8°C. It is recommended to use the suspension shortly after preparation.

Protocol 2: Quantitative Analysis of Demethyleneberberine in Plasma using LC-MS/MS

This protocol provides a general guideline for the analysis of demethyleneberberine in plasma samples. Optimization may be required for your specific instrumentation and experimental needs.

Materials and Reagents:

• Demethyleneberberine reference standard

• Internal Standard (IS), e.g., a deuterated analog of demethyleneberberine

• HPLC-grade methanol (B129727) and acetonitrile (B52724)

• Formic acid (≥98%)

• Ammonium acetate

• Ultrapure water

• Blank plasma (from the same species as your study samples)

Procedure:

• Preparation of Stock and Standard Solutions:

  • Prepare primary stock solutions of demethyleneberberine and the internal standard in methanol at a concentration of 1 mg/mL.[2]

  • Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) methanol/water mixture.[2]

  • Spike appropriate amounts of the working standard solutions into blank plasma to create calibration standards and quality control (QC) samples.[2]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile (or methanol) containing the internal standard.[2]

  • Vortex the mixture for 1 minute to precipitate proteins.[2]

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[2]

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.[2]

  • Reconstitute the residue in 100 µL of the initial mobile phase.[2]

  • Vortex for 30 seconds and transfer to an autosampler vial.[2]

• LC-MS/MS Conditions (Typical Parameters):

  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Flow Rate: 0.4 mL/min

    • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions: These need to be optimized for your specific instrument.

Visualizations

Caption: Recommended experimental workflow for the preparation of demethyleneberberine chloride solutions.

Caption: Simplified signaling pathway showing the inhibitory effect of Demethyleneberberine Chloride on the NF-κB pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Demethyleneberberine Chloride Solutions

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the handling and stability of Demethyleneberberine (DMB) chloride solutions, with a focus on mitigating light-induced degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Demethyleneberberine (DMB) chloride solutions to degrade?

A: The stability of DMB in solution is influenced by several factors. Key contributors to its degradation include exposure to light, elevated temperatures, and extreme pH levels.[1][2] Oxidative processes can also lead to the degradation of the compound.[1]

Q2: My DMB solution has changed color from yellow to a brownish hue. What does this signify?

A: A visible color change, such as yellowing or browning, is a common indicator of chemical degradation.[1] This is likely due to photodegradation or oxidation. If you observe a color change, it is strongly recommended to discard the solution and prepare a fresh one to ensure the validity and reproducibility of your experimental results.[1]

Q3: How should I store my DMB chloride stock solutions to ensure stability?

A: For long-term storage, solid DMB chloride should be kept in a dry, dark environment at -20°C.[3] Once in solution, it is best to prepare stock solutions, aliquot them into single-use volumes in tightly sealed vials, and store them at -20°C for long-term use or at 0-4°C for short-term use (days to weeks).[1][3] This practice of aliquoting helps to avoid repeated freeze-thaw cycles, which can lead to degradation.[1]

Q4: Is it necessary to prepare fresh working solutions of DMB for each experiment?

A: Yes, for optimal and reproducible results, especially for in-vivo studies, it is highly recommended to prepare fresh working solutions on the day of use from a properly stored stock aliquot.[1]

Q5: Are there any specific considerations for handling DMB in biological samples?

A: Yes, the stability of DMB in biological matrices can be limited. It is recommended that sample pretreatment be conducted on ice and processed rapidly to minimize degradation.[4]

Troubleshooting Guide

Problem: Inconsistent or lower-than-expected biological activity observed in experiments using a DMB chloride solution.

Possible Cause: The DMB solution may have degraded, resulting in a lower effective concentration of the active compound.

Solution Workflow:

Caption: Troubleshooting workflow for DMB solution instability.

Experimental Protocols

Protocol 1: Preparation of Stable DMB Chloride Stock Solutions

• Weighing: Allow the solid DMB chloride vial to equilibrate to room temperature before opening to prevent condensation. Weigh the desired amount of DMB chloride in a fume hood.

• Solubilization: Dissolve the solid DMB chloride in an appropriate solvent (e.g., DMSO for a high concentration stock).[5] Ensure complete dissolution by vortexing or gentle warming if necessary.

• Aliquoting: Immediately after preparation, divide the stock solution into single-use aliquots in light-protecting (e.g., amber) microcentrifuge tubes or cryovials.

• Storage: Tightly seal the vials and store them at -20°C for long-term storage. For daily use, a working stock can be stored at 4°C for a limited time, but stability should be verified.

• Usage: When needed, thaw a single aliquot at room temperature. Do not refreeze any unused portion of the thawed solution.

Protocol 2: Basic Assessment of DMB Chloride Solution Stability via HPLC

This protocol provides a basic framework for assessing the stability of your DMB working solution under your specific experimental conditions.

• Prepare 'Time Zero' Sample: Prepare a fresh working solution of DMB in your experimental buffer at the final concentration used in your assays.

• Initial Analysis: Immediately inject this solution into an HPLC system to obtain the 'time zero' chromatogram. Record the peak area of the DMB peak.

• Incubate Sample: Place a sealed, light-protected vial of the same working solution under your exact experimental conditions (e.g., 37°C incubator) for a duration that reflects your longest assay time (e.g., 24, 48, or 72 hours).

• Analyze Incubated Sample: After the incubation period, inject the sample into the HPLC system using the same method as the 'time zero' sample.

• Data Evaluation: Compare the chromatogram of the incubated sample to the 'time zero' sample. Look for a decrease in the main DMB peak area and the appearance of new peaks, which may indicate degradation products.

Data on Stability of Related Compounds

Compound	Condition	Duration	Temperature	Degradation
Berberine chloride	pH 1.2 - 9.0	6 months	25°C & 40°C	< 5%[6]
Berberine chloride	1M HCl	5 hours	80°C	~6%[7]
Berberine chloride	1M NaOH	30 minutes	80°C	~48%[7]
Berberine chloride	30% H₂O₂	1 hour	80°C	~19%[7]
Berberine chloride	Photolytic (254 nm & 365 nm)	24 hours	Not specified	Stable (No additional peaks)[7]

Note: This data is for Berberine chloride and may not be directly extrapolated to Demethyleneberberine chloride. It is crucial to perform stability tests for your specific compound and conditions.

Degradation Pathways Overview

The degradation of Demethyleneberberine in solution can be triggered by several environmental factors, leading to a loss of potency and inaccurate experimental outcomes.

Caption: Key factors and pathways leading to DMB degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. medkoo.com [medkoo.com]
• 4. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sphinxsai.com [sphinxsai.com]

Reference Data & Comparative Studies

A Comparative Analysis of Demethyleneberberine Chloride and Berberine Hydrochloride Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic efficacy of Demethyleneberberine chloride and Berberine (B55584) hydrochloride, focusing on their anticancer, anti-inflammatory, and antidiabetic properties. The information is supported by available experimental data to aid in research and development decisions.

Executive Summary

Berberine, a well-studied isoquinoline (B145761) alkaloid, and its metabolite, Demethyleneberberine (also known as Berberrubine), both exhibit a wide range of pharmacological activities. While Berberine hydrochloride is more extensively researched and commercially available, evidence suggests that Demethyleneberberine chloride may offer comparable or, in some instances, superior potency. This guide synthesizes the current understanding of their comparative efficacy, supported by quantitative data where available, and details the experimental methodologies used in these assessments.

Data Presentation

Anticancer Efficacy

The following table summarizes the available quantitative data on the anticancer efficacy of Demethyleneberberine and Berberine. Direct comparative studies are limited, and efficacy can be highly cell-line dependent.

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Demethyleneberberine (Berberrubine)	A549 (Non-small-cell lung cancer)	MTT Assay	> 100	[1]
H23 (Non-small-cell lung cancer)	MTT Assay	> 100	[1]
H1435 (Non-small-cell lung cancer)	MTT Assay	> 100	[1]
Berberine hydrochloride	Tca8113 (Oral squamous cell carcinoma)	MTT Assay	218.52 ± 18.71	[2]
CNE2 (Nasopharyngeal carcinoma)	MTT Assay	249.18 ± 18.14	[2]
MCF-7 (Breast cancer)	MTT Assay	272.15 ± 11.06	[2]
Hela (Cervical cancer)	MTT Assay	245.18 ± 17.33	[2]
HT29 (Colon cancer)	MTT Assay	52.37 ± 3.45	[2]
MG-63 (Osteosarcoma)	MTT Assay	77.08 (24h), 12.42 (48h)	[3]
TNBC cell lines (various)	MTT Assay	0.19 - 16.7	[4]

Note: IC50 is the half-maximal inhibitory concentration. A lower IC50 value indicates higher potency.

Anti-inflammatory Efficacy

Compound	Model	Key Findings	Reference
Demethyleneberberine	TNBS-induced colitis in rats	Alleviated colitis and suppressed TLR4 signaling.	[5]
Berberine	Carrageenan-induced paw edema in rats	Reduced PGE2 production.	[6]
Oxyberberine vs. Berberine vs. Dihydroberberine	LPS-induced RAW264.7 macrophages	Relative efficiency: Oxyberberine > Berberine > Dihydroberberine in reducing pro-inflammatory cytokines.	[2]

Antidiabetic Efficacy

While direct comparative data is lacking, some studies have evaluated the effects of both compounds on glucose metabolism.

Compound	Model	Key Findings	Reference
Berberine hydrochloride	Prediabetic human subjects	Reduced Fasting Plasma Glucose by 12.6 mg/dl and Postprandial Plasma Glucose by 21.8 mg/dl after 12 weeks.	[7]
Cinnamic acid berberrubine (B190655) esters	In vitro glucose consumption assay	More potent (27.4-33.6% increased activity) than berberine at 5 µg/mL.	[8]

Experimental Protocols

MTT Assay for Anticancer Activity Assessment

This protocol is a standard colorimetric assay for assessing cell viability.

Principle: The assay is based on the conversion of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Demethyleneberberine chloride or Berberine hydrochloride for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a blank (medium only).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Carrageenan-Induced Paw Edema in Rats for Anti-inflammatory Activity Assessment

This is a widely used in vivo model to screen for acute anti-inflammatory activity.

Principle: Subplantar injection of carrageenan into the rat hind paw induces a localized inflammatory response characterized by edema. The ability of a compound to reduce this swelling is a measure of its anti-inflammatory potential.

Procedure:

• Animal Acclimatization: Acclimatize male Wistar rats (150-200g) for at least one week under standard laboratory conditions.

• Compound Administration: Administer Demethyleneberberine chloride, Berberine hydrochloride, or a reference drug (e.g., Indomethacin) orally or intraperitoneally at various doses one hour before carrageenan injection. A control group receives the vehicle only.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Signaling Pathways and Mechanisms of Action

Both Demethyleneberberine chloride and Berberine hydrochloride exert their effects by modulating multiple signaling pathways.

Key Signaling Pathways

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Both compounds have been shown to inhibit the activation of NF-κB, a key regulator of inflammation and cell survival.[9][10] This leads to a downstream reduction in the expression of pro-inflammatory cytokines and enzymes.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: The MAPK pathways (including ERK, JNK, and p38) are involved in cell proliferation, differentiation, and apoptosis. Berberine has been shown to modulate these pathways, contributing to its anticancer effects.[11]

• AMPK (AMP-activated protein kinase) Pathway: Activation of AMPK by berberine plays a crucial role in its antidiabetic effects by promoting glucose uptake and inhibiting gluconeogenesis.[12][13]

• TLR4 (Toll-like receptor 4) Signaling: Demethyleneberberine has been shown to inhibit the TLR4 signaling pathway, which is involved in the innate immune response and inflammation.[5]

• c-Myc/HIF-1α Pathway: Demethyleneberberine can induce cell cycle arrest and senescence in non-small cell lung cancer cells by downregulating the c-Myc/HIF-1α pathway.[14]

References

• 1. Regulation of Cell Signaling Pathways by Berberine in Different Cancers: Searching for Missing Pieces of an Incomplete Jig-Saw Puzzle for an Effective Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of anti-inflammatory effects of berberine, and its natural oxidative and reduced derivatives from Rhizoma Coptidis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 5. diabetesjournal.in [diabetesjournal.in]
• 6. The anti-inflammatory potential of berberine in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Berberine promotes glucose uptake and inhibits gluconeogenesis by inhibiting deacetylase SIRT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Quest to Enhance the Efficacy of Berberine for Type-2 Diabetes and Associated Diseases: Physicochemical Modification Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advances in the study of berberine and its derivatives: a focus on anti-inflammatory and anti-tumor effects in the digestive system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbscience.com [nbscience.com]
• 12. "Berberine improves glucose metabolism through induction of glycolysis" by Jun Yin, Zhanguo Gao et al. [repository.lsu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Demethyleneberberine Chloride and Other Natural Compounds for Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Demethyleneberberine chloride (DMB), a key metabolite of Berberine (B55584), with its parent compound and another widely studied natural product, Curcumin. The comparison focuses on their therapeutic potential in oncology, inflammatory conditions, and metabolic diseases, with supporting experimental data, detailed protocols, and pathway visualizations to aid in research and development.

Executive Summary

Demethyleneberberine (DMB) is an active metabolite of Berberine, formed primarily in the liver, that demonstrates significant therapeutic potential.[1] Emerging research indicates that DMB may offer advantages over its parent compound, Berberine, in terms of efficacy and toxicity in certain contexts. This guide synthesizes available data to compare the bioactivity of DMB, Berberine, and Curcumin, a polyphenol from Curcuma longa, across key therapeutic areas. All three compounds modulate critical signaling pathways, including NF-κB and AMPK, which are central to inflammation, metabolism, and cancer progression.

Comparative Efficacy and Bioactivity

The following tables summarize the quantitative data on the anti-inflammatory and anti-cancer activities of Demethyleneberberine, Berberine, and Curcumin.

Anti-Inflammatory Activity

The anti-inflammatory properties of these natural compounds are often attributed to their ability to inhibit the NF-κB signaling pathway, a key regulator of pro-inflammatory cytokine production.

Compound	Assay	Model	Key Findings	IC₅₀ (μM)	Reference
Demethyleneberberine	TLR4 Signaling Inhibition	TNBS-induced colitis in rats	Alleviated colitis and suppressed TLR4 signaling. Rescued mice from LPS-induced sepsis shock.	N/A	[2]
Berberine	NF-κB Inhibition	LPS-stimulated RAW264.7 cells	Inhibited production of pro-inflammatory cytokines.	~11.64 (NO production)	[3]
Curcumin	NF-κB Inhibition	LPS-stimulated RAW264.7 cells	Dose-dependently inhibited NF-κB luciferase activity.	~18 (NF-κB activity)	[4]

Note: IC₅₀ values are highly dependent on the specific assay conditions and cell lines used. Direct comparison should be made with caution when data is from different studies.

Anti-Cancer Activity: Non-Small Cell Lung Cancer (NSCLC)

These compounds have been investigated for their potential to inhibit the proliferation of non-small cell lung cancer cells. The half-maximal inhibitory concentration (IC₅₀) is a common measure of a compound's cytotoxic potency.

Compound	Cell Line	IC₅₀ (μM)	Reference
Berberine	A549, H1435	IC₅₀ not determined, but derivatives showed activity in the range of 0.6–12.9 μM	[5]
Berberine	CNE-2 (Nasopharyngeal Carcinoma)	49.5 (48h), 13.3 (72h)	[3]
Curcumin	A549	6-15 μM (dose-dependent inhibition)	[6]
Curcumin + Berberine	A549	Synergistic effect, inducing >77% cell death	[7]

Note: The data is compiled from multiple sources and may not be directly comparable due to variations in experimental protocols.

Mechanism of Action: Key Signaling Pathways

Demethyleneberberine, Berberine, and Curcumin exert their effects by modulating multiple signaling pathways. Below are visualizations of two of the most significant pathways.

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a critical regulator of inflammatory responses. Its inhibition is a key mechanism for the anti-inflammatory effects of many natural compounds.

Inhibition of the NF-κB Signaling Pathway

AMPK Signaling Pathway Activation

The AMP-activated protein kinase (AMPK) is a master regulator of cellular energy metabolism. Its activation is beneficial in metabolic diseases like NAFLD and has also been linked to anti-cancer effects.

Activation of the AMPK Signaling Pathway

Detailed Experimental Protocols

For reproducibility and further investigation, the following are detailed methodologies for key experiments cited in this guide.

In Vitro Anti-Inflammatory Assay (NF-κB Luciferase Reporter Assay)

This assay is used to quantify the inhibition of NF-κB transcriptional activity.

• Cell Culture and Plating:

  • Maintain RAW264.7 macrophages stably transfected with an NF-κB luciferase reporter construct in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

  • Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of Demethyleneberberine, Berberine, or Curcumin for 1 hour. Include a vehicle control (e.g., DMSO).

• LPS Stimulation:

  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 6-24 hours to activate the NF-κB pathway. An unstimulated control group should be included.

• Luciferase Activity Measurement:

  • After incubation, lyse the cells using a suitable lysis buffer.

  • Transfer the cell lysate to an opaque 96-well plate.

  • Add a luciferase assay reagent containing luciferin (B1168401) substrate to each well.

  • Measure the luminescence intensity using a plate-reading luminometer.

• Data Analysis:

  • Normalize the luciferase activity of treated cells to that of the LPS-stimulated vehicle control.

  • Calculate the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the LPS-induced NF-κB activity.

AMPK Activation Assay (Western Blot)

This protocol details the detection of phosphorylated AMPK (p-AMPK), an indicator of its activation.

• Cell Culture and Treatment:

  • Culture cells (e.g., HepG2 hepatocytes or A549 lung cancer cells) in 6-well plates until they reach 70-80% confluency.

  • Treat the cells with desired concentrations of Demethyleneberberine, Berberine, or Curcumin for a specified time (e.g., 1, 6, or 24 hours).

• Protein Extraction:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the total protein.

  • Determine the protein concentration of each sample using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-AMPKα (Thr172) and total AMPKα. A loading control antibody (e.g., β-actin) should also be used.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Quantification:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the p-AMPK levels to the total AMPK levels to determine the extent of activation.

Conclusion

Demethyleneberberine chloride, Berberine, and Curcumin are promising natural compounds with multifaceted therapeutic potential. DMB, as a primary metabolite of Berberine, shows particular promise and may exhibit superior activity in certain therapeutic contexts, such as liver disease.[1] The synergistic effects observed when combining Berberine and Curcumin suggest that multi-target approaches could be beneficial, particularly in cancer therapy.[7] The provided data and protocols serve as a valuable resource for researchers to further explore the mechanisms and comparative efficacy of these compounds in preclinical and clinical settings. Further head-to-head comparative studies are warranted to fully elucidate the relative potencies and therapeutic windows of these natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in the study of berberine and its derivatives: a focus on anti-inflammatory and anti-tumor effects in the digestive system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oncotarget.com [oncotarget.com]
• 6. Evaluation of Synergetic Anticancer Activity of Berberine and Curcumin on Different Models of A549, Hep-G2, MCF-7, Jurkat, and K562 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Curcumin and berberine co-loaded liposomes for anti-hepatocellular carcinoma therapy by blocking the cross-talk between hepatic stellate cells and tumor cells [frontiersin.org]

Demethyleneberberine Chloride: A Comparative Guide to its Therapeutic Potential

Demethyleneberberine chloride (DMB), a primary metabolite of berberine, is emerging as a compound of significant interest in the scientific and drug development communities. Possessing a unique mitochondria-targeting antioxidant property, DMB has demonstrated promising therapeutic potential across a spectrum of diseases, including inflammatory conditions, metabolic disorders, cancer, and neurodegenerative diseases. This guide provides an objective comparison of DMB's performance with existing alternatives, supported by experimental data, to aid researchers, scientists, and drug development professionals in evaluating its therapeutic promise.

Therapeutic Area: Inflammatory Bowel Disease (Colitis)

DMB has shown significant efficacy in preclinical models of colitis, primarily through the inhibition of the NF-κB and TLR4 signaling pathways, which are critical mediators of inflammation.[1]

Comparative Efficacy Data:

Compound	Animal Model	Dosage	Key Efficacy Endpoint	Result
Demethyleneberberine chloride	DSS-induced colitis (mice)	150 & 300 mg/kg	Reduced Disease Activity Index (DAI)	Significant alleviation of weight loss and diminished myeloperoxidase (MPO) activity[2]
Berberine	DSS-induced colitis (mice)	100 mg/kg	Reduced Disease Activity Index (DAI)	Significant decrease in DAI score and colonic MPO activity[3]
Sulfasalazine	DSS-induced colitis (mice)	200 mg/kg	Reduced Disease Activity Index (DAI)	Significant reduction in DAI score[4]

Signaling Pathway: DMB in Colitis

References

• 1. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Berberine alleviates dextran sodium sulfate-induced colitis by improving intestinal barrier function and reducing inflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

A Comparative Analysis of Demethyleneberberine Chloride and Dihydroberberine Activity for Researchers

For Immediate Release

This guide provides a comprehensive comparison of Demethyleneberberine chloride and Dihydroberberine, two prominent derivatives of berberine (B55584), for researchers, scientists, and professionals in drug development. The following sections detail their mechanisms of action, present quantitative data from experimental studies, and outline the protocols for key assays.

Introduction

Berberine, a natural isoquinoline (B145761) alkaloid, is well-documented for its broad range of pharmacological activities. However, its clinical application is often hampered by poor oral bioavailability. To address this limitation, derivatives such as Demethyleneberberine chloride and Dihydroberberine have been developed and studied. Demethyleneberberine, a metabolite of berberine, has shown potent intrinsic pharmacological activities, particularly in inflammation and cancer. Dihydroberberine, a reduced form of berberine, is primarily recognized for its significantly enhanced bioavailability, leading to higher plasma levels of berberine after oral administration. This guide offers a side-by-side comparison of their reported activities, supported by experimental data.

Quantitative Data on Biological Activity

The following tables summarize the available quantitative data for Demethyleneberberine chloride and Dihydroberberine, focusing on their pharmacokinetic profiles and in vitro activities.

Table 1: Pharmacokinetic Parameters

Compound	Species	Dose	Route	Cmax	Tmax	AUC	Absolute Bioavailability (%)	Reference
Demethyleneberberine	Rat	20 mg/kg	i.g.	-	0.08 ± 0.00 h	-	2.44
Rat	40 mg/kg	i.g.	-	0.08 ± 0.00 h	-	5.92
Mouse	40 mg/kg	i.g.	-	0.08 ± 0.00 h	-	4.47
Dihydroberberine (as Berberine)	Human	100 mg	Oral	3.76 ± 1.4 ng/mL	-	284.4 ± 115.9 ng/mL × 120 min	-
Human	200 mg	Oral	12.0 ± 10.1 ng/mL	-	-	-
Berberine (for comparison)	Human	500 mg	Oral	0.4 ± 0.17 ng/mL	-	42.3 ± 17.6 ng/mL × 120 min	-

Cmax: Maximum plasma concentration, Tmax: Time to reach Cmax, AUC: Area under the curve, i.g.: Intragastric

Table 2: In Vitro Activity

Compound	Assay	Cell Line/Target	Effect	Concentration/IC50	Reference
Demethyleneberberine chloride	Anti-inflammatory	RAW264.7	Inhibition of pro-inflammatory cytokines	10, 20, 40 µM
Anti-cancer	NSCLC cells	Inhibition of cell migration and cell cycle arrest	-
Dihydroberberine	Enzyme Inhibition	Pancreatic Lipase	Inhibition	8 µg/ml

IC50: Half-maximal inhibitory concentration, NSCLC: Non-small cell lung cancer

Signaling Pathways and Mechanisms of Action

Both Demethyleneberberine chloride and Dihydroberberine have been shown to modulate key signaling pathways involved in cellular metabolism and inflammation.

AMP-Activated Protein Kinase (AMPK) Pathway

Activation of AMPK is a central mechanism for both compounds, similar to berberine. AMPK acts as a master regulator of cellular energy homeostasis. Its activation leads to a switch from anabolic to catabolic pathways to restore cellular energy balance.

AMPK signaling pathway activation.

NF-κB Signaling Pathway

Demethyleneberberine has been specifically shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation. By inhibiting this pathway, Demethyleneberberine reduces the production of pro-inflammatory cytokines.

Inhibition of the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

In Vivo Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of a compound after oral administration.

Protocol:

• Animal Model: Male Sprague-Dawley rats are typically used. Animals are fasted overnight before the experiment with free access to water.

• Drug Administration: The compound (e.g., Demethyleneberberine chloride or Dihydroberberine) is suspended in a vehicle (e.g., 0.5% carboxymethylcellulose sodium) and administered via oral gavage at a specific dose.

• Blood Sampling: Blood samples are collected from the tail vein at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) into heparinized tubes.

• Plasma Preparation: Blood samples are centrifuged (e.g., at 4000 rpm for 10 minutes) to separate the plasma.

• Sample Analysis: Plasma concentrations of the compound and its metabolites are quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Pharmacokinetic Analysis: Non-compartmental analysis is used to calculate key pharmacokinetic parameters, including Cmax, Tmax, and AUC.

Replicating Published Findings on Demethyleneberberine Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of published findings on Demethyleneberberine chloride (DMB), a metabolite of berberine (B55584). It is intended to assist researchers in replicating and building upon existing studies by offering a comparative analysis of DMB's performance against its parent compound, berberine, and another key metabolite, dihydroberberine. This document summarizes quantitative data, details experimental protocols, and visualizes key biological pathways to facilitate a deeper understanding of DMB's therapeutic potential.

Executive Summary

Demethyleneberberine chloride is a naturally occurring compound that has demonstrated significant anti-inflammatory, antioxidant, and anti-cancer properties in preclinical studies. As a metabolite of the well-researched alkaloid berberine, DMB presents a promising avenue for therapeutic development. This guide collates available data to provide a clear comparison of its activities and outlines the methodologies required to investigate its mechanisms of action further.

Data Presentation: A Comparative Analysis

The following tables summarize the available quantitative data for Demethyleneberberine chloride and its comparators, berberine and dihydroberberine, across key therapeutic areas.

Table 1: Anti-Cancer Activity (IC50 Values in µM)

Compound	A549 (NSCLC)	NCI-H460 (NSCLC)	NCI-H1299 (NSCLC)	MDA-MB-231 (Breast)	HCC70 (Breast)	BT-20 (Breast)	MDA-MB-468 (Breast)	MG-63 (Osteosarcoma)	HeLa (Cervical)	HepG2 (Liver)
Demethyleneberberine chloride (DMB)	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Berberine	139.4[1]	-	-	16.7[2][3]	0.19[2][3]	0.23[2][3]	0.48[2][3]	77.08 (24h), 12.42 (48h)[4]	159.5[1]	3587.9[1]
Dihydroberberine	11.17[5]	46.33[5]	37.91[5]	-	-	-	-	-	-	-

Note: The lack of publicly available IC50 values for Demethyleneberberine chloride presents a significant data gap and a key area for future research.

Table 2: Anti-Inflammatory Activity

Compound	Model	Key Findings	Reference
Demethyleneberberine chloride (DMB)	DSS-induced colitis in mice	Significantly reduced weight loss, myeloperoxidase (MPO) activity, and production of pro-inflammatory cytokines (TNF-α, IL-6).[6]	[6]
Berberine	LPS-stimulated macrophages	Inhibited expression and secretion of TNF-α, MCP-1, and IL-6.[7]	[7]
Dihydroberberine	In vivo murine inflammatory models	Mitigated acetic acid-induced vascular permeability, xylene-elicited ear edema, and carrageenan-caused paw edema.[8]	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on Demethyleneberberine chloride and its analogs.

In Vivo Model of Dextran (B179266) Sulfate Sodium (DSS)-Induced Colitis

This protocol is widely used to mimic the pathology of inflammatory bowel disease.

• Animal Model: Female C57BL/6 mice (6-8 weeks old).

• Induction of Colitis: Administer 2-3% (w/v) Dextran Sulfate Sodium (DSS) in sterile drinking water for 5-7 consecutive days.[9][10][11][12]

• DMB Administration:

  • Vehicle: Prepare a 0.5% (w/v) solution of carboxymethylcellulose sodium (CMC-Na) in sterile water.

  • Dosage: Administer Demethyleneberberine chloride orally via gavage at doses of 150 mg/kg and 300 mg/kg daily for the duration of the DSS treatment.[13]

• Outcome Measures:

  • Disease Activity Index (DAI): Monitor and score daily for weight loss, stool consistency, and presence of blood.[14]

  • Colon Length: Measure the length of the colon from the cecum to the anus upon sacrifice.

  • Histological Analysis: Collect colon tissue, fix in 10% formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation and tissue damage.[14]

  • Myeloperoxidase (MPO) Assay: Homogenize colon tissue to quantify neutrophil infiltration as a marker of inflammation.

  • Cytokine Analysis: Measure levels of pro-inflammatory cytokines such as TNF-α and IL-6 in colon tissue homogenates using ELISA or qPCR.

Cell Viability and Cytotoxicity (CCK-8 Assay)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method to determine cell viability.

• Cell Seeding:

  • Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[4][15][16][17][18]

• Treatment:

  • Prepare a stock solution of Demethyleneberberine chloride in a suitable solvent (e.g., DMSO).

  • Add various concentrations of DMB to the wells. Include a vehicle control (DMSO alone) and a negative control (untreated cells).

  • Incubate for a predetermined period (e.g., 24, 48, or 72 hours).[4][15][16][17][18]

• Assay Procedure:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.[4][15][16][17][18]

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value (the concentration of DMB that inhibits cell growth by 50%) by plotting a dose-response curve.

Western Blot Analysis of NF-κB Signaling Pathway

Western blotting is used to detect specific proteins in a sample and is crucial for elucidating signaling pathways.

• Cell Treatment and Lysis:

  • Treat cells with Demethyleneberberine chloride with or without a stimulant (e.g., LPS or TNF-α) for the desired time.

  • Wash cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Separate 20-40 µg of protein per sample on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[2]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against key NF-κB pathway proteins (e.g., p-p65, p65, IκBα) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[2]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways affected by Demethyleneberberine chloride and a general experimental workflow for its evaluation.

Caption: DMB inhibits the NF-κB signaling pathway.

Caption: DMB's anti-cancer mechanism of action.

Caption: General workflow for DMB evaluation.

References

• 1. Berberine sensitizes mutliple human cancer cells to the anticancer effects of doxorubicin in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. static.igem.org [static.igem.org]
• 5. Dihydroberberine exhibits synergistic effects with sunitinib on NSCLC NCI‐H460 cells by repressing MAP kinase pathways and inflammatory mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Berberine inhibits the expression of TNFalpha, MCP-1, and IL-6 in AcLDL-stimulated macrophages through PPARgamma pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ijbs.com [ijbs.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Berberine alleviates dextran sodium sulfate-induced colitis by improving intestinal barrier function and reducing inflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of berberine on LPS-induced expression of NF-κB/MAPK signalling pathway and related inflammatory cytokines in porcine intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. socmucimm.org [socmucimm.org]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 17. toolsbiotech.com [toolsbiotech.com]
• 18. apexbt.com [apexbt.com]

Demethyleneberberine Chloride vs. Synthetic Analogs: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Demethyleneberberine (DMB) chloride and its synthetic analogs, focusing on their anti-cancer and anti-inflammatory properties. This document summarizes key performance data, details experimental protocols for cited assays, and visualizes relevant signaling pathways to facilitate informed decisions in drug discovery and development.

Demethyleneberberine, a natural metabolite of berberine (B55584), has garnered significant attention for its diverse pharmacological activities. Concurrently, extensive research has focused on synthesizing berberine analogs to enhance bioavailability and therapeutic efficacy. This guide offers a comparative analysis of their performance based on available experimental data.

Data Presentation: Quantitative Comparison

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Demethyleneberberine chloride and various synthetic berberine analogs against several cancer cell lines and markers of inflammation. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Table 1: Anti-Cancer Activity (IC50 Values in µM)

Compound/Analog	Cell Line	IC50 (µM)	Reference
Demethyleneberberine (DMB)	A549 (Lung Carcinoma)	Not explicitly found in searches
HCT116 (Colon Carcinoma)	Not explicitly found in searches
HeLa (Cervical Carcinoma)	Not explicitly found in searches
Berberine (Parent Compound)	HeLa (Cervical Carcinoma)	>200 (48h)	[1]
HL-60 (Leukemia)	21.4 (48h)	[1]
SMMC-7721 (Hepatocellular Carcinoma)	14.861±2.4	[2]
Synthetic Analog: 9-O-(3-bromopropoxy)-berberine (Derivative 3)	HeLa (Cervical Carcinoma)	36.0 (48h)	[1]
HL-60 (Leukemia)	0.7 (48h)	[1]
Synthetic Analog: 13-n-Octylberberine	SMMC7721 (Hepatocellular Carcinoma)	0.02 ± 0.01	[3]
HepG2 (Hepatocellular Carcinoma)	0.85 ± 0.12	[3]
Synthetic Analog: 8-octyl-13-bromo-berberine (Compound 4)	HepG2 (Hepatocellular Carcinoma)	3.33 µg/mL	[2]
Synthetic Analog: 13-phenylpropyl-berberine	HepG2 (Hepatocellular Carcinoma)	0.08 µg/mL	[2]
Synthetic Analog: 9-O-hydrophobic modified berberine (Compound 9)	HeLa (Cervical Carcinoma)	4.87 ± 0.24	[4]
Synthetic Analog: Linoleic acid-modified berberine (Compound 8)	A549 (Lung Carcinoma)	3.24 - 7.30	[4]

Table 2: Anti-Inflammatory Activity (IC50 Values)

Compound/Analog	Parameter	IC50	Cell Line/Model	Reference
Berberine	NO Production	11.64 µM	RAW 264.7	[2]
Oxyberberine (Natural Derivative)	NO Production	9.32 µM	RAW 264.7	[2]
Dihydroberberine (Natural Derivative)	NO Production	>100 µM	RAW 264.7
Synthetic Analog: 3i	NO Production	Significantly improved vs Berberine	RAW264.7	[5]
Synthetic Analog: 5e	NO Production	Significantly improved vs Berberine	RAW264.7	[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

MTT Assay for Cell Viability

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.[6][7][8]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (Demethyleneberberine chloride or synthetic analogs) and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 40% (v/v) dimethylformamide, 16% (w/v) sodium dodecyl sulfate, and 2% (v/v) glacial acetic acid, pH 4.7) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration.

Western Blot Analysis for NF-κB Pathway Activation

This protocol details the steps to investigate the effect of compounds on the NF-κB signaling pathway by analyzing the expression and phosphorylation of key proteins.[9][10][11]

• Cell Treatment and Lysis: Culture cells to 70-80% confluency and treat with the test compounds for the desired time. For inflammatory stimulation, cells can be co-treated with an agent like lipopolysaccharide (LPS). After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein (20-40 µg) per lane onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-p65, p65, p-IκBα, IκBα, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system. Quantify the band intensities using densitometry software and normalize to the loading control.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, created using the DOT language, illustrate key signaling pathways and a typical experimental workflow.

Experimental Workflow for Compound Evaluation

References

• 1. mdpi.com [mdpi.com]
• 2. Advances in the study of berberine and its derivatives: a focus on anti-inflammatory and anti-tumor effects in the digestive system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Cytotoxicity Evaluation of 13-n-Alkyl Berberine and Palmatine Analogues as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and anti-inflammatory effects of novel 9-O-substituted-berberine derivatives - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 6. 2.2. MTT assay [bio-protocol.org]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Demethyleneberberine Chloride and Other Protoberberine Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Demethyleneberberine chloride (DMB), a key metabolite of Berberine (B55584), against its parent compound and other structurally related protoberberine alkaloids: Palmatine (B190311) and Jatrorrhizine. The focus is on their comparative performance in key pharmacological activities, supported by experimental data and detailed protocols.

Introduction to Protoberberine Alkaloids

Protoberberine alkaloids are a class of isoquinoline (B145761) alkaloids found in various medicinal plants, such as those from the Berberis and Coptis species.[1][2][3] They are characterized by a tetracyclic ring system and have garnered significant interest for their wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anti-cancer, and anti-diabetic properties.[1][4][5][6] This guide focuses on Demethyleneberberine (DMB), Berberine, Palmatine, and Jatrorrhizine, exploring the subtle structural differences that lead to significant variations in their biological efficacy and mechanisms of action.

Demethyleneberberine is a primary metabolite of Berberine, formed by the demethylenation of its methylenedioxy group, a transformation primarily catalyzed by hepatic CYP450 enzymes.[7] Emerging evidence suggests that DMB not only shares but, in some instances, surpasses the therapeutic activities of its parent compound, partly due to potentially enhanced bioavailability.[7][8]

Comparative Pharmacological Activities

This section details the comparative efficacy of Demethyleneberberine chloride and other selected alkaloids across various therapeutic areas.

Anti-Inflammatory Activity

Demethyleneberberine has demonstrated potent anti-inflammatory effects. It has been shown to alleviate inflammatory bowel disease (IBD) in mice by inhibiting the NF-κB signaling pathway and regulating T-helper cell homeostasis.[9] It also blocks the maturation of the pro-inflammatory cytokine IL-1β by inhibiting TLR4-mitochondria signaling.[10] Recent studies have further elucidated that DMB targets the myeloid differentiation protein-2 (MD-2), an accessory protein of TLR4, to suppress hyperactivated TLR4 signaling in both MyD88-dependent and -independent manners.[11][12] Palmatine has also been shown to ameliorate gouty inflammation by inhibiting the NLRP3 inflammasome-mediated pyroptosis.[13]

Alkaloid	Model	Key Findings	Reference
Demethyleneberberine	DSS-induced colitis in mice	Significantly reduced pro-inflammatory cytokines (IL-6, TNF-α) and inhibited NF-κB activation.[9]	[9]
Demethyleneberberine	TNBS-induced colitis in rats	Alleviated colitis and suppressed TLR4 signaling activation.[11]	[11]
Palmatine	MSU crystal-induced gouty arthritis in mice	Attenuated inflammation by inhibiting NLRP3, ASC, caspase-1, and IL-1β.[13]	[13]
Berberine	Various inflammation models	Broad anti-inflammatory effects reported.[14]	[14]
Jatrorrhizine	Various inflammation models	Exhibits anti-inflammatory properties.[1]	[1]

Anticancer Activity

Protoberberine alkaloids have been extensively studied for their anti-tumor properties. Demethyleneberberine induces cell cycle arrest and cellular senescence in non-small-cell lung cancer (NSCLC) cells by downregulating the c-Myc/HIF-1α pathway.[15] Berberine and Palmatine have both been shown to inhibit the growth of human rhabdomyosarcoma (RMS) cells, with Berberine demonstrating higher intracellular incorporation and a more significant inhibitory effect on the cell cycle across multiple RMS cell lines.[16] Palmatine has also been found to inhibit the viability and proliferation of estrogen receptor-positive breast cancer cells in a dose-dependent manner.[2][17]

Alkaloid	Cell Line	IC₅₀ (µM)	Duration (hrs)	Key Findings	Reference
Demethyleneberberine	NSCLC cells	Not specified	Not specified	Induces cell cycle arrest and senescence via c-Myc/HIF-1α pathway.[15]	[15]
Palmatine	MCF7 (Breast Cancer)	~15.2 (5.805 µg/mL)	72	Inhibited viability and proliferation in a dose-dependent manner.[2][17]	[2][17]
Palmatine	T47D (Breast Cancer)	~14.2 (5.404 µg/mL)	72	Inhibited viability and proliferation in a dose-dependent manner.[2]	[2]
Palmatine	ZR-75-1 (Breast Cancer)	~13.5 (5.126 µg/mL)	72	Inhibited viability and proliferation in a dose-dependent manner.[2]	[2]
Berberine	ERMS1, KYM1, RD (Rhabdomyosarcoma)	Not specified	Not specified	Significantly inhibited cell cycle at G1 phase in all cell lines.[16]	[16]
Palmatine	ERMS1, KYM1, RD (Rhabdomyosarcoma)	Not specified	Not specified	Suppressed the growth of RD cells only.[16]	[16]
Jatrorrhizine	Various Cancer Cells	Varies	Varies	Exhibits anti-cancer effects.[1]	[1]

Metabolic Regulation

Berberine is well-documented as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[6][7] This activity contributes to its anti-diabetic and lipid-lowering effects.[6][18] Demethyleneberberine, as a metabolite, is also believed to share this AMPK-activating property and has been investigated as a potential therapeutic for non-alcoholic fatty liver disease (NAFLD).[7][19][20] Jatrorrhizine has also shown anti-obesity and hypolipidemic activity by increasing the expression of the hepatic low-density lipoprotein receptor (LDLR).[4]

Alkaloid	Primary Target/Pathway	Key Metabolic Effects	Reference
Demethyleneberberine	AMPK Activation	Attenuates NAFLD, inhibits oxidative stress.[19][20]	[19][20]
Berberine	AMPK Activation	Mitigates insulin (B600854) resistance, reduces blood glucose and lipids.[6][21]	[6][21]
Jatrorrhizine	LDLR Upregulation	Reduces cellular lipid accumulation.[4]	[4]

Bioavailability and P-glycoprotein Efflux

A significant challenge in the clinical application of many protoberberine alkaloids is their low oral bioavailability, often due to P-glycoprotein (P-gp)-mediated drug efflux.[7][8] A comparative study revealed significant differences in the P-gp efflux capacity among these alkaloids. Demethyleneberberine exhibited the lowest efflux, suggesting it may have higher bioavailability compared to its parent compound, Berberine.[8]

P-gp Efflux Capacity Ranking (Highest to Lowest): Berberrubine > Berberine > Columbamine ~ Jatrorrhizine > Thalifendine > Demethyleneberberine [8]

Key Signaling Pathways

The therapeutic effects of these alkaloids are mediated through the modulation of complex intracellular signaling pathways.

Demethyleneberberine Signaling

DMB is known to modulate several critical pathways related to inflammation and cellular metabolism. It acts as an inhibitor of the NF-κB pathway, a central regulator of inflammatory responses, and as an activator of the AMPK pathway, which governs energy homeostasis.[7][9][19][20]

Signaling pathways modulated by Demethyleneberberine (DMB).

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for assays commonly used to evaluate the alkaloids discussed.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is adapted from methodologies used to assess the anti-cancer effects of Palmatine.[2]

Objective: To determine the effect of a compound on the metabolic activity and viability of cultured cells.

Materials:

• Cancer cell lines (e.g., MCF7, T47D)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test alkaloids (Demethyleneberberine chloride, Berberine, Palmatine, etc.) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 5 mg/mL in PBS

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test alkaloids in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compounds. Include wells with medium only (blank) and cells with vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell viability) using non-linear regression analysis.

Experimental workflow for the MTT cell viability assay.

In Vivo Murine Colitis Model

This protocol is a generalized representation based on studies evaluating the anti-inflammatory effects of Demethyleneberberine.[9]

Objective: To evaluate the therapeutic efficacy of a compound in a chemically-induced model of inflammatory bowel disease.

Materials:

• C57BL/6 mice (6-8 weeks old)

• Dextran sulfate (B86663) sodium (DSS)

• Test compound (e.g., Demethyleneberberine chloride)

• Vehicle control (e.g., saline or 0.5% carboxymethylcellulose)

• Standard diet and water

• Equipment for oral gavage, animal weighing, and tissue collection/processing.

Procedure:

• Acclimatization: Acclimatize mice for one week under standard laboratory conditions.

• Group Allocation: Randomly divide mice into several groups (n=8-10 per group):

  • Control Group: Receive normal drinking water and vehicle.

  • DSS Model Group: Receive DSS in drinking water and vehicle.

  • Treatment Group(s): Receive DSS in drinking water and the test compound at various doses.

• Induction of Colitis: Induce colitis by administering 2-3% (w/v) DSS in the drinking water for 7 consecutive days. The control group receives regular drinking water.

• Compound Administration: Administer the test compound or vehicle daily via oral gavage, starting from day 1 of DSS induction and continuing for the duration of the experiment (e.g., 7-10 days).

• Monitoring: Monitor the mice daily for body weight, stool consistency, and presence of blood in the feces to calculate the Disease Activity Index (DAI).

• Sacrifice and Sample Collection: At the end of the experiment, euthanize the mice. Collect colon tissues for length measurement, histological analysis (H&E staining), and myeloperoxidase (MPO) activity assay. Spleen and blood samples can also be collected for cytokine analysis (e.g., ELISA for TNF-α, IL-6).

• Data Analysis: Compare the DAI scores, colon length, histological scores, MPO activity, and cytokine levels between the different groups using appropriate statistical tests (e.g., ANOVA).

Conclusion

Demethyleneberberine chloride emerges as a highly promising protoberberine alkaloid with a distinct pharmacological profile. Its potent anti-inflammatory activity, mediated through the inhibition of the TLR4/NF-κB pathway, and its potential for metabolic regulation via AMPK activation are significant.[9][11][19][20] Notably, its lower P-glycoprotein efflux capacity compared to Berberine suggests a potential for improved oral bioavailability, addressing a key limitation of its parent compound.[8] While Berberine remains a benchmark alkaloid with a vast body of research, DMB's unique characteristics warrant further investigation. Palmatine and Jatrorrhizine also exhibit valuable therapeutic properties, but direct comparative data with DMB is less common.[2][4] Future research should focus on more head-to-head preclinical and clinical studies to fully elucidate the comparative therapeutic potential of these related alkaloids.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Jatrorrhizine: A Review of Sources, Pharmacology, Pharmacokinetics and Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Jatrorrhizine: A Review of Sources, Pharmacology, Pharmacokinetics and Toxicity [frontiersin.org]
• 5. medkoo.com [medkoo.com]
• 6. Berberine, a Herbal Metabolite in the Metabolic Syndrome: The Risk Factors, Course, and Consequences of the Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Different structures of berberine and five other protoberberine alkaloids that affect P-glycoprotein-mediated efflux capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Demethyleneberberine blocked the maturation of IL-1β in inflammation by inhibiting TLR4-mitochondria signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Palmatine, an isoquinoline alkaloid from Phellodendron amurense Rupr., ameliorated gouty inflammation by inhibiting pyroptosis via NLRP3 inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Berberine and palmatine inhibit the growth of human rhabdomyosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Palmatine, a Bioactive Protoberberine Alkaloid Isolated from Berberis cretica, Inhibits the Growth of Human Estrogen Receptor-Positive Breast Cancer Cells and Acts Synergistically and Additively with Doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Efficacy and Safety of Berberine Alone for Several Metabolic Disorders: A Systematic Review and Meta-Analysis of Randomized Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Demethyleneberberine (chloride) | Heptest [heptest.nl]
• 20. Demethyleneberberine chloride - Immunomart [immunomart.com]
• 21. The Quest to Enhance the Efficacy of Berberine for Type-2 Diabetes and Associated Diseases: Physicochemical Modification Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Demethyleneberberine Chloride: A Comparative Analysis of In Vitro and In Vivo Activity

For Researchers, Scientists, and Drug Development Professionals

Demethyleneberberine (DMB) chloride, a primary metabolite of the well-known natural alkaloid berberine, has garnered significant attention for its diverse pharmacological activities. Exhibiting anti-inflammatory, antioxidant, and anti-cancer properties, DMB often demonstrates comparable or even superior potency to its parent compound. This guide provides a comprehensive comparison of the in vitro and in vivo activities of DMB chloride, supported by experimental data and detailed protocols to aid in the design and interpretation of future research.

Data Presentation: Quantitative Insights into DMB's Efficacy

The following tables summarize key quantitative data from preclinical studies, offering a comparative look at DMB's performance in both laboratory and living models.

Table 1: In Vitro Activity of Demethyleneberberine Chloride

Cell Line	Assay Type	Concentration/IC50	Observed Effect	Reference
RAW264.7 (Murine Macrophages)	Nitric Oxide (NO) Production	10, 20, 40 µM	Inhibition of LPS-induced NO production	[1]
RAW264.7 (Murine Macrophages)	Cytokine Production (TNF-α, IL-6)	10, 20, 40 µM	Inhibition of LPS-induced pro-inflammatory cytokine production	[1]
NSCLC (Non-Small Cell Lung Cancer) Cells	CCK-8 Assay, Colony Formation	Not Specified	Efficient inhibition of cell proliferation and colony formation	[2]
NSCLC (Non-Small Cell Lung Cancer) Cells	Flow Cytometry	Not Specified	Induction of cell cycle arrest and cellular senescence	[2]

Table 2: In Vivo Activity of Demethyleneberberine Chloride

Animal Model	Disease/Condition	Dosing Regimen	Key Findings	Reference
DSS-induced Colitis (Mice)	Inflammatory Bowel Disease	150 and 300 mg/kg, oral administration	Alleviation of weight loss, reduced myeloperoxidase (MPO) activity, decreased pro-inflammatory cytokines (TNF-α, IL-6)	[1]
TNBS-induced Colitis (Rats)	Inflammatory Bowel Disease	Not Specified	Alleviation of colitis and suppression of TLR4 signaling	[3][4]
NSCLC Xenograft (Mice)	Non-Small Cell Lung Cancer	Not Specified	Efficient inhibition of tumor xenograft growth	[2]

Table 3: Comparative Pharmacokinetic Parameters of Demethyleneberberine in Rodents (Oral Administration)

Parameter	Species	Dose	Tmax (h)	Bioavailability (%)	Reference
Demethyleneberberine	Rat	20 mg/kg	~0.083	5.94	Not Specified
Demethyleneberberine	Mouse	40 mg/kg	~0.083	4.47	Not Specified

Tmax: Time to reach maximum plasma concentration.

Correlation of In Vitro and In Vivo Findings

A direct quantitative correlation between in vitro IC50 values and in vivo efficacy for DMB is not extensively documented in the current literature. However, a strong qualitative correlation is evident.

For instance, in the context of inflammation, the concentrations of DMB (10-40 µM) that effectively inhibit the pro-inflammatory NF-κB pathway and cytokine production in RAW264.7 macrophage cells in vitro translate to the significant anti-inflammatory effects observed in mouse models of colitis at oral doses of 150-300 mg/kg.[1] This suggests that the molecular mechanisms observed in cell culture are relevant to the therapeutic outcomes in a whole-organism setting.

Similarly, the potent anti-proliferative and senescence-inducing effects of DMB on non-small cell lung cancer (NSCLC) cells in vitro are mirrored by the compound's ability to inhibit tumor growth in NSCLC xenograft models in vivo.[2] While specific dose-response relationships linking the two are yet to be fully elucidated, the consistent anti-cancer activity across both experimental systems underscores the therapeutic potential of DMB.

Key Signaling Pathways Modulated by Demethyleneberberine

DMB exerts its biological effects through the modulation of several critical intracellular signaling pathways.

NF-κB Signaling Pathway

In inflammatory conditions, DMB has been shown to inhibit the activation of the NF-κB pathway.[1] This is a crucial mechanism as NF-κB is a key transcriptional regulator of pro-inflammatory genes, including cytokines and chemokines.

Caption: Demethyleneberberine's inhibition of the NF-κB pathway.

AMPK Signaling Pathway

DMB is also known to activate the AMP-activated protein kinase (AMPK) pathway, a central regulator of cellular energy homeostasis. Activation of AMPK can lead to the inhibition of anabolic pathways and the promotion of catabolic processes, which is relevant to DMB's effects on cancer cell metabolism.

Caption: Demethyleneberberine's activation of the AMPK pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are representative protocols for key experiments cited in the literature.

In Vitro Cell Viability Assay (CCK-8)

This assay is used to assess the effect of DMB on the proliferation and viability of cell lines.

Caption: Experimental workflow for a CCK-8 cell viability assay.

Protocol Details:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation: Allow cells to adhere by incubating for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Prepare serial dilutions of DMB chloride in culture medium. Replace the existing medium with 100 µL of the DMB-containing medium. Include vehicle-treated controls.

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Reagent Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

In Vivo DSS-Induced Colitis Model

This model is used to evaluate the anti-inflammatory effects of DMB in an animal model of inflammatory bowel disease.

Caption: Experimental workflow for a DSS-induced colitis model.

Protocol Details:

• Induction of Colitis: Administer 3% (w/v) Dextran Sulfate Sodium (DSS) in the drinking water of mice for a period of 7 days to induce acute colitis.

• Animal Grouping: Randomly divide the mice into different treatment groups: a healthy control group, a DSS-treated group receiving a vehicle, and DSS-treated groups receiving different doses of DMB chloride (e.g., 150 and 300 mg/kg).

• Drug Administration: Administer DMB chloride or the vehicle orally to the respective groups once daily throughout the DSS treatment period.

• Monitoring: Monitor the mice daily for clinical signs of colitis, including weight loss, stool consistency, and the presence of blood in the stool.

• Tissue Collection: At the end of the experimental period, euthanize the mice and carefully excise the colon.

• Analysis: Measure the length of the colon. Process sections of the colon for histological analysis to assess tissue damage. Homogenize portions of the colon to measure myeloperoxidase (MPO) activity as an indicator of neutrophil infiltration and to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6.[1]

Conclusion

Demethyleneberberine chloride demonstrates significant and consistent biological activity both in vitro and in vivo. Its ability to modulate key signaling pathways, such as NF-κB and AMPK, translates from cellular models to efficacy in animal models of inflammation and cancer. While a more direct quantitative correlation between in vitro potency and in vivo efficacy requires further investigation, the existing data strongly supports the continued development of DMB as a potential therapeutic agent. The provided experimental protocols offer a foundation for researchers to further explore the promising pharmacological profile of this natural compound.

References

• 1. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]

Demethyleneberberine Chloride: A Preclinical Contender Against Standard-of-Care Therapies

For Researchers, Scientists, and Drug Development Professionals

Demethyleneberberine chloride (DMB), a natural mitochondria-targeted antioxidant derived from the traditional Chinese medicine Cortex Phellodendri, is emerging as a promising therapeutic candidate across a spectrum of inflammatory and neoplastic diseases. As a metabolite of Berberine, DMB exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. This guide provides a comprehensive comparison of the preclinical data for Demethyleneberberine chloride against current standard-of-care drugs in key therapeutic areas: Inflammatory Bowel Disease (IBD), Non-Alcoholic Fatty Liver Disease (NAFLD), Alcoholic Liver Disease (ALD), and Non-Small Cell Lung Cancer (NSCLC).

Currently, research on Demethyleneberberine chloride is in the preclinical phase, with no registered human clinical trials to date. The following comparisons are based on in vitro and in vivo animal studies of DMB, juxtaposed with the established clinical efficacy of standard-of-care treatments. Additionally, due to the close metabolic relationship, relevant comparative data for its parent compound, Berberine, is included to provide a broader context.

Inflammatory Bowel Disease (IBD)

Standard-of-Care: Treatment for IBD, including ulcerative colitis and Crohn's disease, typically involves a stepwise approach starting with 5-aminosalicylic acid (5-ASA) compounds like mesalazine, followed by corticosteroids for acute flares, and escalating to immunomodulators and biologic therapies (e.g., anti-TNF agents) for moderate to severe disease.[1][2][3][4]

Demethyleneberberine Chloride (DMB) - Preclinical Evidence: In animal models of colitis, DMB has demonstrated significant anti-inflammatory effects. Studies show that DMB can alleviate weight loss, reduce the activity of myeloperoxidase (a marker of inflammation), and decrease the production of pro-inflammatory cytokines such as IL-6 and TNF-α.[5] The mechanism of action appears to involve the inhibition of the NF-κB signaling pathway and the regulation of T-helper cell balance.[5]

Comparative Insights: While direct comparisons are unavailable, preclinical studies on the parent compound, Berberine, have shown that its addition to mesalazine (a 5-ASA drug) more potently ameliorated colitis in mice than mesalazine alone. A meta-analysis of clinical trials on Berberine in ulcerative colitis found that Berberine combined with mesalazine significantly improved the clinical efficacy rate and reduced inflammatory markers compared to mesalazine alone.[6][7] This suggests that DMB, as a metabolite, may hold similar synergistic potential.

Quantitative Data Summary: DMB in IBD Models vs. Standard-of-Care

Parameter	Demethyleneberberine Chloride (Preclinical)	Standard-of-Care (Clinical)
Efficacy Endpoint	Reduction in Disease Activity Index (DAI) in mice	Clinical remission and mucosal healing in humans
Mechanism of Action	Inhibition of NF-κB pathway, regulation of Th cells	Anti-inflammatory, immunosuppression
Supporting Evidence	DSS-induced colitis mouse models[5]	Numerous randomized controlled clinical trials

Experimental Protocol: DMB in DSS-Induced Colitis

A widely used preclinical model to evaluate the efficacy of new compounds for IBD is the dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model in mice.

• Induction of Colitis: Mice are administered 2-3% DSS in their drinking water for a period of 5-7 days to induce acute colitis.[5]

• Treatment: DMB is orally administered to the mice at doses typically ranging from 150 to 300 mg/kg daily.[5]

• Evaluation: The severity of colitis is assessed by monitoring body weight, stool consistency, and the presence of blood in the stool, which are combined to calculate a Disease Activity Index (DAI). At the end of the study, colon length is measured, and colon tissue is collected for histological analysis and measurement of inflammatory markers like MPO, TNF-α, and IL-6.[5]

Experimental workflow for DSS-induced colitis model.

Non-Alcoholic Fatty Liver Disease (NAFLD)

Standard-of-Care: The cornerstone of NAFLD management is lifestyle modification, including diet and exercise, aimed at weight loss.[8][9][10] For patients with non-alcoholic steatohepatitis (NASH), the more severe form of NAFLD, pharmacotherapy with pioglitazone (B448) or vitamin E may be considered.[9][11]

Demethyleneberberine Chloride (DMB) - Preclinical Evidence: DMB is identified as an AMP-activated protein kinase (AMPK) activator, a key regulator of metabolism. Its potential in NAFLD is linked to its ability to inhibit oxidative stress and regulate lipid metabolism.

Comparative Insights: A clinical study comparing Berberine to pioglitazone in patients with NAFLD and impaired glucose metabolism found that Berberine plus lifestyle intervention was associated with a greater decrease in hepatic fat content, triglycerides, and total cholesterol compared to pioglitazone plus lifestyle intervention.[12] This suggests that DMB could offer a competitive or complementary approach to existing NAFLD treatments.

Quantitative Data Summary: DMB in NAFLD vs. Standard-of-Care

Parameter	Demethyleneberberine Chloride (Preclinical)	Standard-of-Care (Clinical)
Efficacy Endpoint	Reduction of hepatic steatosis and oxidative stress in animal models	Improvement in liver histology (steatosis, inflammation, ballooning) in humans
Mechanism of Action	AMPK activation, antioxidant	Improved insulin (B600854) sensitivity (Pioglitazone), antioxidant (Vitamin E)
Supporting Evidence	In vitro and in vivo models of NAFLD	Randomized controlled clinical trials

Alcoholic Liver Disease (ALD)

Standard-of-Care: The most critical intervention for ALD is complete abstinence from alcohol.[13][14][15] For severe alcoholic hepatitis, corticosteroids or pentoxifylline (B538998) may be used to reduce liver inflammation.[16][17]

Demethyleneberberine Chloride (DMB) - Preclinical Evidence: In a mouse model of ALD, DMB was shown to be a natural mitochondria-targeted antioxidant that inhibits mitochondrial dysfunction, oxidative stress, and steatosis. DMB administration ameliorated lipid peroxidation and macrosteatosis in the liver of ethanol-fed mice.[18]

Quantitative Data Summary: DMB in ALD Models vs. Standard-of-Care

Parameter	Demethyleneberberine Chloride (Preclinical)	Standard-of-Care (Clinical)
Efficacy Endpoint	Reduction of oxidative stress and steatosis in mice	Reduced liver inflammation and improved short-term survival in severe alcoholic hepatitis
Mechanism of Action	Mitochondria-targeted antioxidant	Anti-inflammatory
Supporting Evidence	Acutely and chronically ethanol-fed mouse models[18]	Clinical trials in patients with severe alcoholic hepatitis

Experimental Protocol: DMB in an Alcoholic Liver Disease Mouse Model

• Induction of ALD: Mice are fed a liquid diet containing ethanol (B145695) for several weeks to induce chronic liver injury. An acute-on-chronic injury model may also be used, involving a binge of ethanol after a period of chronic feeding.

• Treatment: DMB is administered to the mice, typically via oral gavage.

• Evaluation: Liver injury is assessed by measuring serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST). Liver tissue is examined for steatosis, inflammation, and fibrosis. Markers of oxidative stress and mitochondrial function are also analyzed.[18]

References

• 1. Addition of Berberine to 5-Aminosalicylic Acid for Treatment of Dextran Sulfate Sodium-Induced Chronic Colitis in C57BL/6 Mice | PLOS One [journals.plos.org]
• 2. Berberine alleviates dextran sodium sulfate-induced colitis by improving intestinal barrier function and reducing inflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. meliordiscovery.com [meliordiscovery.com]
• 4. A Platform Study of RAS(ON) Inhibitors in Patients with RAS-Mutated Non-Small Cell Lung Cancer (NSCLC) | Dana-Farber Cancer Institute [dana-farber.org]
• 5. ClinicalTrials.gov [clinicaltrials.gov:443]
• 6. The Role of Oxidative Stress in Alcoholic Fatty Liver Disease: A Systematic Review and Meta-Analysis of Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientificarchives.com [scientificarchives.com]
• 8. biotechhunter.com [biotechhunter.com]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. mdpi.com [mdpi.com]
• 11. clinicaltrials.gov [clinicaltrials.gov]
• 12. Preclinical Murine Models for Lung Cancer: Clinical Trial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijbs.com [ijbs.com]
• 14. Induction of colitis and its analyses - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Demethyleneberberine, a natural mitochondria-targeted antioxidant, inhibits mitochondrial dysfunction, oxidative stress, and steatosis in alcoholic liver disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. LLC cells tumor xenograft model [protocols.io]

Independent Verification of Demethyleneberberine Chloride's Mechanism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanisms of action of Demethyleneberberine chloride (DMB), a natural compound with noted anti-inflammatory and anti-cancer properties. Its performance is compared with its well-known precursor, Berberine (B55584), and other relevant therapeutic alternatives. The information presented is supported by experimental data to aid in research and development decisions.

Executive Summary

Demethyleneberberine chloride (DMB) demonstrates significant therapeutic potential through distinct molecular mechanisms. Primarily, it functions as a potent anti-inflammatory agent by directly inhibiting the TLR4 signaling pathway via interaction with MD-2, and by suppressing the NF-κB signaling cascade, which in turn regulates T-helper cell differentiation. Furthermore, DMB exhibits anti-cancer activity by downregulating the c-Myc/HIF-1α pathway, leading to cell cycle arrest and cellular senescence.

Berberine, a structurally related alkaloid, primarily exerts its effects through the activation of AMP-activated protein kinase (AMPK), a master regulator of cellular metabolism. This activation leads to broad effects on glucose and lipid metabolism, as well as anti-inflammatory responses. While both compounds share anti-inflammatory and anti-cancer properties, their primary molecular targets and pathways of action differ significantly, suggesting distinct therapeutic applications and potential for combination therapies.

I. Comparative Analysis of Anti-inflammatory Mechanisms

DMB and Berberine both exhibit anti-inflammatory effects, primarily through the modulation of the NF-κB pathway. However, DMB has been shown to have a more direct and potent inhibitory effect on upstream signaling components.

Table 1: Quantitative Comparison of Anti-inflammatory Activity

Compound	Target Pathway	Key Molecular Target	In Vitro Model	In Vivo Model	Efficacy	Reference
Demethyleneberberine chloride (DMB)	TLR4/NF-κB	MD-2	LPS-stimulated RAW264.7 cells	TNBS-induced colitis in rats	Significantly alleviates colitis and suppresses TLR4 activation.[1][2]	[1][2]
NF-κB, T-helper cell balance	NF-κB	LPS-stimulated RAW264.7 cells	DSS-induced colitis in mice	Reduces pro-inflammatory cytokines (IL-6, TNF-α) and regulates Th1/Th2 balance.[3]	[3]
Berberine	NF-κB/MAPK	IKK	LPS-stimulated macrophages	Carrageenan-induced paw edema in mice	Inhibits NF-κB and MAPK signaling pathways.[4][5]	[4][5]
TLR4/NF-κB/HIF-1α	TLR4, NF-κB, HIF-1α	LPS-stimulated NCM460 cells	DSS-induced colitis in mice	Ameliorates colitis by inhibiting the TLR4/NF-κB/HIF-1α pathway.[6][7]	[6][7]
Other NF-κB Inhibitors (e.g., TPCA-1)	NF-κB	IKKβ	Various	Various	Potent and selective inhibition of IKKβ.	[8][9]

Signaling Pathway Diagram: DMB vs. Berberine in Inflammation

Caption: Comparative anti-inflammatory signaling pathways of DMB and Berberine.

II. Comparative Analysis of Anti-Cancer Mechanisms

DMB and Berberine also demonstrate anti-proliferative and pro-apoptotic effects in various cancer cell lines. DMB's mechanism is linked to the c-Myc/HIF-1α axis, while Berberine's anti-cancer effects are often attributed to its AMPK activation and subsequent downstream signaling.

Table 2: Comparative IC50 Values in Cancer Cell Lines

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Demethyleneberberine chloride (DMB)	A549	Non-small cell lung cancer	Data not available	[10]
H1299	Non-small cell lung cancer	Data not available	[10]
Berberine	HT29	Colon Cancer	52.37	[11]
Tca8113	Oral Squamous Cell Carcinoma	218.52	[11]
CNE2	Nasopharyngeal Carcinoma	249.18	[11]
Hela	Cervical Carcinoma	245.18	[11]
MCF-7	Breast Cancer	272.15	[11]
T47D	Breast Cancer	25	[12]
MGC803	Gastric Carcinoma	45 (48h)	[13]
Other c-Myc/HIF-1α Inhibitors (e.g., WP1066)	Various	Brain Tumors	Data not available	[14]

Note: Direct comparative IC50 values for DMB and Berberine in the same cancer cell lines under identical experimental conditions are limited in the currently available literature.

Signaling Pathway Diagram: DMB vs. Berberine in Cancer

Caption: Comparative anti-cancer signaling pathways of DMB and Berberine.

III. Detailed Experimental Protocols

A. In Vivo Model of Colitis

Objective: To evaluate the anti-inflammatory effects of DMB and Berberine in a chemically induced colitis model in rodents.

Protocol:

• Animal Model: Male Sprague Dawley rats or C57BL/6 mice are used.

• Induction of Colitis:

  • TNBS Model: Rats are fasted and anesthetized. A solution of 2,4,6-trinitrobenzenesulfonic acid (TNBS) in ethanol (B145695) is administered intrarectally.[1]

  • DSS Model: Mice are provided with drinking water containing 3% (w/v) dextran (B179266) sodium sulfate (B86663) (DSS) for a specified period (e.g., 7 days).[3][15]

• Treatment:

  • DMB (e.g., 100 or 200 mg/kg/day) or Berberine (e.g., 200 mg/kg/day) is administered orally by gavage.[1] A vehicle control group receives the vehicle (e.g., 0.5% CMC-Na solution).[1]

• Assessment of Colitis:

  • Disease Activity Index (DAI): Body weight, stool consistency, and presence of blood in stool are monitored daily.

  • Colon Length and Weight: At the end of the experiment, colons are excised, and their length and weight are measured.

  • Histological Analysis: Colon tissue samples are fixed, sectioned, and stained (e.g., with H&E) to assess tissue damage and inflammatory cell infiltration.

  • Myeloperoxidase (MPO) Activity: MPO activity in colon tissue is measured as an indicator of neutrophil infiltration.

• Biochemical Analysis:

  • Cytokine Levels: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in colon tissue or serum are quantified using ELISA.

  • Western Blot Analysis: Protein expression of key signaling molecules (e.g., p-p65, IκBα) in colon tissue lysates is determined to assess NF-κB pathway activation.

B. In Vitro AMPK Activation Assay

Objective: To determine the effect of Berberine and its alternatives on the activation of AMPK in a cell-based assay.

Protocol:

• Cell Culture: L6 myotubes or 3T3-L1 adipocytes are cultured in appropriate media.[16]

• Treatment: Cells are treated with Berberine (e.g., 5 µg/ml) or other test compounds for a specified time (e.g., 30 minutes).[16] A vehicle control (e.g., DMSO) is also included.[16]

• Cell Lysis: After treatment, cells are washed and lysed in a suitable lysis buffer.

• Western Blot Analysis:

  • Cell lysates are subjected to SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies specific for phosphorylated AMPK (p-AMPK) and total AMPK.

  • A secondary antibody conjugated to horseradish peroxidase is used for detection.

  • The bands are visualized using a chemiluminescence detection system.

• AMPK Activity Assay (ELISA):

  • Cell lysates are added to a microplate pre-coated with an AMPK substrate peptide.

  • The phosphorylation of the substrate is detected using an antibody specific for the phosphorylated substrate.[17][18]

  • The relative AMPK activity is determined by measuring the absorbance at a specific wavelength.[17][18]

C. In Vitro Anti-Cancer Cell Proliferation Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of DMB and Berberine on cancer cell viability.

Protocol:

• Cell Culture: Cancer cell lines (e.g., A549, H1299, HT29, MCF-7) are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of DMB or Berberine for a specified period (e.g., 48 hours).[12]

• MTT Assay:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the drug concentration and fitting the data to a dose-response curve.

IV. Conclusion

The independent verification of Demethyleneberberine chloride's mechanism of action reveals a distinct profile compared to its precursor, Berberine. DMB's potent and direct inhibition of the TLR4/MD-2 and NF-κB signaling pathways suggests its strong potential as a targeted anti-inflammatory agent. Its ability to downregulate the c-Myc/HIF-1α pathway provides a clear rationale for its investigation as an anti-cancer therapeutic.

Berberine's primary role as an AMPK activator positions it as a broader metabolic modulator with significant anti-inflammatory and anti-cancer benefits. The differing primary mechanisms of DMB and Berberine suggest that they may have different optimal therapeutic windows and applications. Further head-to-head comparative studies with robust quantitative data are warranted to fully elucidate their respective potencies and to explore potential synergistic effects in combination therapies. This guide provides a foundational framework for researchers to design and interpret future experiments aimed at further validating and harnessing the therapeutic potential of Demethyleneberberine chloride.

References

• 1. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Berbamine Exerts Anti-Inflammatory Effects via Inhibition of NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploration of Berberine Against Ulcerative Colitis via TLR4/NF-κB/HIF-1α Pathway by Bioinformatics and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Small molecule inhibitors of NF-kB and JAK/STAT signal transduction pathways as promising anti-inflammatory therapeutics. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of berberine on proliferation, cell cycle distribution and apoptosis of human breast cancer T47D and MCF7 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synergistic Inhibitory Effect of Berberine and d-Limonene on Human Gastric Carcinoma Cell Line MGC803 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Moleculin Announces Positive Results from Phase 1 Clinical Trial Evaluating WP1066 for the Treatment of Pediatric Recurrent Malignant Brain Tumors - BioSpace [biospace.com]
• 15. ijbs.com [ijbs.com]
• 16. diabetesjournals.org [diabetesjournals.org]
• 17. Frontiers | Berberine stimulates lysosomal AMPK independent of PEN2 and maintains cellular AMPK activity through inhibiting the dephosphorylation regulator UHRF1 [frontiersin.org]
• 18. Berberine stimulates lysosomal AMPK independent of PEN2 and maintains cellular AMPK activity through inhibiting the dephosphorylation regulator UHRF1 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Demethyleneberberine Chloride and Palmatine for Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride and Palmatine are two protoberberine alkaloids that have garnered significant attention in the scientific community for their diverse pharmacological activities. Both compounds, derived from natural sources, exhibit promising potential in the treatment of various diseases, including cancer, inflammatory disorders, and microbial infections. This guide provides a comprehensive comparative study of Demethyleneberberine chloride and Palmatine, presenting available experimental data to facilitate objective evaluation and inform future research and drug development endeavors.

Comparative Data Summary

The following tables summarize the available quantitative data on the anticancer, antimicrobial, and anti-inflammatory activities of Demethyleneberberine chloride and Palmatine. It is important to note that direct comparative studies are limited, and the presented data is collated from various independent research projects. This may lead to variations due to different experimental conditions.

Table 1: Comparative Anticancer Activity (IC50 Values)

Compound	Cancer Cell Line	IC50 (µg/mL)	IC50 (µM)	Reference
Palmatine	MCF-7 (Breast)	5.126	~14.5	[1][2]
T47D (Breast)	5.805	~16.4	[1][2]
ZR-75-1 (Breast)	5.332	~15.1	[1][2]
SMMC7721 (Hepatoma)	-	0.02 ± 0.01 (derivative)	[3]
Demethyleneberberine chloride	NSCLC cells	Inhibits proliferation	-	[4]

Table 2: Comparative Antimicrobial Activity (MIC Values)

Compound	Microorganism	MIC (µg/mL)	Reference
Palmatine	Candida albicans	32 - 128	[5]
Candida tropicalis	32 - 128	[5]
Candida parapsilosis	32 - 128	[5]
Gram-positive bacteria	Increased activity of derivatives (2- to 64-fold vs. Palmatine)	[6]
Demethyleneberberine chloride	-	Data not available	-

Note: While Demethyleneberberine chloride is mentioned to have antibacterial properties, specific Minimum Inhibitory Concentration (MIC) values from direct studies were not found in the conducted search.

Key Signaling Pathways

Both Demethyleneberberine chloride and Palmatine exert their therapeutic effects by modulating key cellular signaling pathways, primarily the NF-κB and AMPK pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation, immunity, and cell survival. Both compounds have been shown to inhibit this pathway, leading to their anti-inflammatory effects.

Caption: Inhibition of the NF-κB signaling pathway by Demethyleneberberine chloride and Palmatine.

AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) pathway is a central regulator of cellular energy homeostasis. Activation of AMPK can lead to beneficial effects in metabolic diseases and cancer. Both compounds are reported to activate this pathway.

Caption: Activation of the AMPK signaling pathway by Demethyleneberberine chloride and Palmatine.

Experimental Protocols

MTT Assay for Anticancer Activity

This protocol is a widely used colorimetric assay to assess cell viability and cytotoxicity.

Experimental Workflow

Caption: Workflow for the MTT assay to determine anticancer activity.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Demethyleneberberine chloride or Palmatine. Include a vehicle control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Broth Microdilution for Antimicrobial Activity (MIC)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Experimental Workflow

Caption: Workflow for the broth microdilution method to determine MIC.

Methodology:

• Compound Dilution: Prepare a series of two-fold dilutions of Demethyleneberberine chloride or Palmatine in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate under appropriate conditions (e.g., temperature, time) for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Western Blot for NF-κB and AMPK Pathway Analysis

Western blotting is a technique used to detect specific proteins in a sample.

Methodology:

• Cell Treatment and Lysis: Treat cells with the compounds for a specified time, then lyse the cells to extract proteins. For NF-κB analysis, cytoplasmic and nuclear fractions may be separated.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., p-p65, IκBα for NF-κB pathway; p-AMPK, AMPK for AMPK pathway).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity to determine the relative protein expression levels.

Conclusion

Both Demethyleneberberine chloride and Palmatine demonstrate significant potential as therapeutic agents, primarily through their anticancer, anti-inflammatory, and antimicrobial properties. Their mechanisms of action converge on the inhibition of the pro-inflammatory NF-κB pathway and the activation of the metabolic regulator AMPK.

While Palmatine has been more extensively studied, with a clearer profile of its effective concentrations, Demethyleneberberine chloride also shows promise, particularly as a mitochondria-targeted antioxidant. The lack of direct comparative studies and a more extensive quantitative dataset for Demethyleneberberine chloride highlights a critical area for future research.

This guide provides a foundational comparison based on currently available data. Further head-to-head studies under standardized experimental conditions are necessary to definitively elucidate the comparative efficacy and therapeutic potential of these two promising natural compounds. Such research will be invaluable for guiding the development of novel and effective therapies for a range of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. repositorio.ufc.br [repositorio.ufc.br]
• 6. Synthesis and Antimicrobial Activity of 9-O-Substituted Palmatine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Effects of Demethyleneberberine Chloride and Columbamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethyleneberberine chloride (DMB) and Columbamine are both berberine-derived alkaloids that have garnered significant interest in the scientific community for their diverse biological activities. While sharing a common structural heritage, these compounds exhibit distinct pharmacological profiles, particularly in their anti-inflammatory and anti-cancer properties. This guide provides a comprehensive comparison of their biological effects, supported by experimental data, to aid researchers in their exploration of these promising natural products.

At a Glance: Key Biological Effects

Feature	Demethyleneberberine Chloride (DMB)	Columbamine
Primary Anti-Cancer Mechanism	Induces apoptosis and suppresses Epithelial-Mesenchymal Transition (EMT) in colon cancer via the TGF-β/Smads pathway.[1] Induces cell cycle arrest and senescence in non-small cell lung cancer (NSCLC) through the c-Myc/HIF-1α pathway.[2]	Suppresses proliferation and malignization of colon cancer cells by inhibiting the Wnt/β-catenin signaling pathway.[3][4][5][6]
Primary Anti-Inflammatory Mechanism	Inhibits the NF-κB signaling pathway and regulates T-helper cell homeostasis.[7][8] Targets myeloid differentiation protein-2 (MD-2) to inhibit the TLR4 signaling pathway.[9][10]	Demonstrates general anti-inflammatory properties, with some evidence pointing to the inhibition of the NF-κB and MAPK signaling pathways.[11]
Other Notable Effects	Acts as a natural mitochondria-targeted antioxidant.[8] Shows potential as an AMPK activator for non-alcoholic fatty liver disease (NAFLD).[8]

Anti-Cancer Effects: A Mechanistic Showdown

Both DMB and Columbamine have demonstrated potent anti-cancer activities, particularly against colon cancer, but they achieve these effects through distinct molecular pathways.

Demethyleneberberine Chloride (DMB): Targeting TGF-β/Smads and c-Myc/HIF-1α

DMB has been shown to induce apoptosis and inhibit the critical process of EMT in HCT-116 colon cancer cells.[1] This is achieved by suppressing the transforming growth factor-β (TGF-β)/Smads signaling pathway.[1] Furthermore, in the context of NSCLC, DMB induces cell cycle arrest and cellular senescence by downregulating the c-Myc/HIF-1α pathway.[2]

Columbamine: Abolishing the Wnt/β-catenin Pathway

Columbamine's anti-cancer effects in colon cancer are primarily attributed to its ability to abolish the Wnt/β-catenin signaling pathway.[3][4][5][6] This pathway is crucial for cancer cell proliferation and survival. By inhibiting this pathway, Columbamine effectively suppresses the growth, migration, and invasion of colon cancer cells, while promoting apoptosis.[4][5][6]

Quantitative Comparison of Anti-Cancer Activity

The following tables summarize the available quantitative data on the anti-cancer effects of DMB and Columbamine.

Table 1: In Vitro Anti-Cancer Efficacy of Demethyleneberberine Chloride (DMB)

Cell Line	Cancer Type	Assay	Concentration(s)	Effect	Reference
HCT-116	Colon Cancer	Apoptosis Assay	6, 12, 18 µM	Dose-dependent induction of apoptosis	[1]
HCT-116	Colon Cancer	Western Blot	6, 12, 18 µM	Inhibition of p-Smad2 and p-Smad3 expression	[1]
A549, H1299	NSCLC	CCK8 Assay	2.5, 5, 10, 20, 40 µM	Dose-dependent inhibition of cell viability	[2]
A549, H1299	NSCLC	Colony Formation	10, 20 µM	Inhibition of colony formation	[2]

Table 2: In Vitro Anti-Cancer Efficacy of Columbamine

Cell Line	Cancer Type	Assay	Concentration(s)	Effect	Reference
HCT116	Colon Cancer	MTT Assay	10, 20, 30, 40, 50 µM	Time- and dose-dependent inhibition of cell growth	[3][4]
SW480	Colon Cancer	MTT Assay	10, 20, 30, 40, 50 µM	Time- and dose-dependent inhibition of cell growth	[3][4]
LoVo	Colon Cancer	MTT Assay	10, 20, 30, 40, 50 µM	Time- and dose-dependent inhibition of cell growth	[3][4]
HCT116	Colon Cancer	Colony Formation	20, 30, 40 µM	Dose-dependent suppression of clone formation	[3][4]
HCT116	Colon Cancer	Apoptosis (Flow Cytometry)	20, 30, 40 µM	Increased population of Annexin V-positive cells	[3][4]

Signaling Pathway Visualizations

To better illustrate the mechanisms of action, the following diagrams depict the signaling pathways modulated by DMB and Columbamine.

Caption: DMB's anti-cancer mechanisms.

Caption: Columbamine's anti-cancer mechanism.

Anti-Inflammatory Effects: Common Pathways, Different Targets?

Both DMB and Columbamine exhibit anti-inflammatory properties, with the NF-κB pathway appearing as a common mediator. However, the specific molecular targets and the breadth of their anti-inflammatory actions may differ.

Demethyleneberberine Chloride (DMB): A Multi-pronged Anti-Inflammatory Agent

DMB demonstrates robust anti-inflammatory effects by inhibiting the NF-κB pathway and modulating the balance of T-helper cells.[7][8] A key discovery has been its ability to directly target MD-2, a co-receptor of Toll-like receptor 4 (TLR4), thereby inhibiting the TLR4 signaling cascade, which is a critical initiator of the inflammatory response.[9][10]

Columbamine: General Anti-inflammatory Activity

Columbamine has been shown to possess anti-inflammatory properties, though its mechanisms are less elucidated compared to DMB.[11] Studies suggest its involvement in inhibiting the NF-κB and MAPK signaling pathways.[11] Further research is needed to pinpoint its specific molecular targets within these pathways.

Quantitative Comparison of Anti-Inflammatory Activity

Direct comparative quantitative data for the anti-inflammatory effects of DMB and Columbamine is limited. However, individual studies provide insights into their potency.

Table 3: In Vitro/In Vivo Anti-Inflammatory Efficacy of Demethyleneberberine Chloride (DMB)

Model	Assay	Treatment	Effect	Reference
DSS-induced colitis in mice	MPO activity, cytokine levels (IL-6, TNF-α)	150, 300 mg/kg DMB (oral)	Significantly reduced MPO activity and pro-inflammatory cytokine production	[7]
LPS-stimulated RAW264.7 cells	ROS production, pro-inflammatory cytokines	10, 20, 40 µM DMB	Markedly inhibited ROS production and pro-inflammatory cytokines	[7]
TNBS-induced colitis in rats	TLR4 signaling activation	DMB administration	Suppressed the activation of TLR4 signaling	[9]

Table 4: In Vivo Anti-Inflammatory Efficacy of Columbamine

Model	Assay	Treatment	Effect	Reference
Serotonin-induced hind paw edema in rats	Edema volume	Oral and topical application	Significant dose-dependent inhibitory activity	[4]
Acetic acid-induced vascular permeability in mice	Vascular permeability	Oral administration	Significant dose-dependent inhibitory activity	[4]

Experimental Protocols

MTT Assay for Cell Viability (General Protocol)

This protocol is a standard method for assessing the effect of compounds like DMB and Columbamine on cell proliferation and viability.[12][13]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., DMB or Columbamine) and a vehicle control for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis for Protein Expression (General Protocol)

This protocol is used to detect changes in the levels of specific proteins within a signaling pathway, such as β-catenin or components of the NF-κB and TGF-β pathways.[14][15]

• Cell Lysis: After treatment with the test compound, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

Demethyleneberberine chloride and Columbamine are both valuable natural compounds with significant therapeutic potential. While they share the ability to combat cancer and inflammation, their mechanisms of action are distinct. DMB exerts its anti-cancer effects through the TGF-β/Smads and c-Myc/HIF-1α pathways and its anti-inflammatory effects by targeting the NF-κB and TLR4 signaling pathways. In contrast, Columbamine's primary anti-cancer activity is mediated by the inhibition of the Wnt/β-catenin pathway, with a more general anti-inflammatory profile. This comparative guide highlights the importance of understanding the specific molecular targets of these compounds to better inform future research and drug development efforts. Further head-to-head comparative studies are warranted to fully elucidate their relative potencies and therapeutic advantages in various disease models.

References

• 1. Demethyleneberberine promotes apoptosis and suppresses TGF-β/Smads induced EMT in the colon cancer cells HCT-116 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. Columbamine suppresses the proliferation and malignization of colon cancer cells via abolishing Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Columbamine suppresses the proliferation and malignization of colon cancer cells via abolishing Wnt/β-catenin signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Demethyleneberberine (chloride) | Heptest [heptest.nl]
• 9. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Berbamine Exerts Anti-Inflammatory Effects via Inhibition of NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]
• 14. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

A Comparative Guide to Demethyleneberberine Chloride and Metformin in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Demethyleneberberine chloride (DMB) and Metformin (B114582), two compounds of significant interest in the field of metabolic research. While both molecules show promise in modulating key metabolic pathways, this document aims to present the available experimental data, outline their mechanisms of action, and provide detailed experimental protocols to support further investigation.

Disclaimer: Direct head-to-head comparative studies on the efficacy of Demethyleneberberine chloride versus Metformin are limited in the current scientific literature. The quantitative comparisons presented below are primarily between Berberine (B55584) , the parent compound of DMB, and Metformin. This information is provided as the closest available surrogate for a direct comparison.

Quantitative Efficacy in Metabolic Studies

The therapeutic effects of both compounds have been quantified across various preclinical and clinical studies. Below are summaries of their performance on key metabolic parameters.

Table 1: Comparative Glycemic Control in Prediabetic Patients (12-Week Study)

This table summarizes data from a randomized clinical trial comparing Berberine hydrochloride (500 mg, twice daily) to Metformin (500 mg, twice daily) in newly diagnosed prediabetic individuals.[1][2]

Parameter	Berberine HCl Group	Metformin Group
Fasting Plasma Glucose (FPG)
Baseline (mg/dL)	109.8 ± 4.6	110.2 ± 4.8
Week 12 (mg/dL)	97.2 ± 3.6	99.4 ± 3.8
Change from Baseline (mg/dL)	-12.6 ± 2.4	-10.8 ± 2.5
Postprandial Plasma Glucose (PPG)
Baseline (mg/dL)	156.4 ± 6.8	157.1 ± 7.0
Week 12 (mg/dL)	134.6 ± 5.4	137.8 ± 5.6
Change from Baseline (mg/dL)	-21.8 ± 3.9	-19.3 ± 4.0
Glycated Hemoglobin (HbA1c)
Baseline (%)	6.18 ± 0.22	6.21 ± 0.20
Week 12 (%)	5.87 ± 0.20	5.93 ± 0.19
Change from Baseline (%)	-0.31	-0.28
Adverse Events
Gastrointestinal Upset	20% of participants	30% of participants

Data presented as mean ± standard deviation where applicable.

Table 2: Effects on Lipid Profile and Hepatic Function in Animal Models of NAFLD

This table presents data on the individual efficacy of Demethyleneberberine (DMB) and Metformin on lipid metabolism and liver health, compiled from separate animal studies.

Parameter	Demethyleneberberine (DMB)	Metformin
Model	Methionine and choline (B1196258) deficient (MCD) high-fat diet mice	High-fat diet-induced metabolic disorder mice
Dosage	20 or 40 mg/kg (intraperitoneal)	0.3 g/kg (gavage)
Duration	Not specified	7 weeks
Effect on Hepatic Lipid Accumulation	Significantly decreased[3]	Significantly alleviated[4]
Effect on Serum Triglycerides (TG)	Not specified	Significantly decreased[4]
Effect on Serum Total Cholesterol (TC)	Not specified	Significantly decreased[4]
Effect on Serum LDL-C	Not specified	Significantly decreased[4]
Effect on Serum HDL-C	Not specified	Significantly increased[4]
Effect on Liver Enzymes (ALT/AST)	Attenuated inflammatory response[3]	Meta-analysis shows significant reduction in ALT and AST[5]
Effect on Insulin Resistance (HOMA-IR)	Not specified	Meta-analysis shows significant reduction[5]

Mechanism of Action: A Focus on the AMPK Signaling Pathway

Both Metformin and Demethyleneberberine exert a significant portion of their metabolic effects through the activation of 5' AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.[3][6]

Metformin's Mechanism: Metformin's activation of AMPK is primarily indirect. It inhibits Complex I of the mitochondrial respiratory chain, leading to a decrease in ATP synthesis and a subsequent increase in the cellular AMP:ATP ratio.[6][7] This elevated AMP level allosterically activates AMPK, promoting its phosphorylation at Threonine-172 by the upstream kinase, Liver Kinase B1 (LKB1).[6]

Demethyleneberberine's Mechanism: As a primary metabolite of berberine, DMB is also a potent activator of the AMPK pathway.[8] Activated AMPK then phosphorylates downstream targets to switch on catabolic (ATP-producing) pathways and switch off anabolic (ATP-consuming) pathways. This leads to reduced hepatic glucose production, decreased lipogenesis, and increased glucose uptake in peripheral tissues.[6][8]

Fig 1. Simplified signaling pathway for Metformin and DMB via AMPK.

Experimental Protocols

Accurate and reproducible data are foundational to metabolic research. This section provides detailed methodologies for key experiments cited in the literature for evaluating compounds like DMB and Metformin.

Protocol 1: In Vivo Efficacy Assessment of DMB in a Mouse Model of NAFLD

This protocol describes a general procedure for evaluating the effect of DMB on hepatic steatosis and fibrosis in a thioacetamide (B46855) (TAA)-induced mouse model of liver injury.[9]

1. Animal Model and Grouping:

• Species: C57BL/6 mice.

• Induction of Fibrosis: Administer Thioacetamide (TAA) via intraperitoneal (IP) injection three times a week for ten weeks (e.g., 100 mg/kg for the first two weeks, followed by 200 mg/kg for the subsequent eight weeks).

• Experimental Groups (n=8 per group):

  • Vehicle Control (e.g., sterile saline with 0.1% DMSO, IP daily).

  • TAA Model Group (TAA + Vehicle).

  • DMB Low Dose Group (TAA + 10 mg/kg DMB, IP daily).

  • DMB High Dose Group (TAA + 20 mg/kg DMB, IP daily).

2. DMB Formulation and Administration:

• Vehicle: For IP injection, DMB can be dissolved in a minimal amount of DMSO and then diluted with sterile saline. For oral gavage, a suspension in 0.5% carboxymethylcellulose sodium (CMC-Na) is commonly used.[10][11]

• Preparation of 0.5% CMC-Na: Add 0.5 g of CMC-Na to 100 mL of sterile water and stir vigorously until fully dissolved. Prepare fresh.[11]

• Administration: Administer the respective treatments daily for the duration of the 10-week TAA induction period. The final injection volume should be adjusted based on animal weight (e.g., 10 mL/kg).

3. Endpoint Analysis:

• Sacrifice: Euthanize animals 48 hours after the final TAA injection.

• Sample Collection: Collect blood via cardiac puncture for serum analysis (ALT, AST) and perfuse the liver with PBS before harvesting. A portion of the liver should be fixed in 10% neutral buffered formalin for histology, and the remainder snap-frozen in liquid nitrogen for molecular analysis.

• Histology: Embed fixed liver tissue in paraffin, section, and perform Hematoxylin and Eosin (H&E) and Masson's Trichrome staining to assess steatosis, inflammation, and collagen deposition (fibrosis).

• Biochemical Assays: Use commercial kits to measure serum ALT and AST levels.

• Gene Expression: Extract RNA from frozen liver tissue, synthesize cDNA, and perform qRT-PCR to analyze the expression of genes related to inflammation (e.g., Tnf-α, Il-1β) and fibrosis (e.g., Col1a1, Acta2).

Protocol 2: In Vitro Analysis of Metformin-Induced AMPK Activation via Western Blot

This protocol details the steps to quantify the phosphorylation of AMPK at Thr172 in a cell culture model (e.g., HepG2 hepatocytes) following Metformin treatment.[6][7][12]

1. Cell Culture and Treatment:

• Cell Line: Culture HepG2 cells in a suitable medium (e.g., DMEM with 10% FBS) until they reach 80-90% confluency.

• Treatment: Replace the culture medium with fresh medium containing the desired concentrations of Metformin (e.g., 0, 0.5, 1, 2 mM) or a positive control like AICAR. Incubate for a specified duration (e.g., 1 to 24 hours).

2. Protein Extraction (Lysis):

• Place culture dishes on ice and wash cells twice with ice-cold PBS.

• Add ice-cold RIPA lysis buffer supplemented with a cocktail of protease and phosphatase inhibitors (e.g., PMSF, sodium orthovanadate, sodium fluoride) to each dish.[7]

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing intermittently.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Carefully collect the supernatant containing the total protein extract.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

4. Western Blotting:

• Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Load samples onto a 10% SDS-polyacrylamide gel and run at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). For phospho-antibodies, BSA is often preferred.[13]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with gentle agitation in a primary antibody solution (in 5% BSA/TBST) specific for phosphorylated AMPK (p-AMPKα Thr172) (e.g., 1:1000 dilution).

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG, 1:5000 dilution in 5% milk/TBST) for 1 hour at room temperature.

• Detection: After further washing, apply an Enhanced Chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Normalization: To ensure equal protein loading, strip the membrane and re-probe with an antibody for total AMPKα and a loading control like β-actin or GAPDH.

Fig 2. General experimental workflow for metabolic compound analysis.

References

• 1. ijbcp.com [ijbcp.com]
• 2. ijbcp.com [ijbcp.com]
• 3. Frontiers | Demethyleneberberine alleviated the inflammatory response by targeting MD-2 to inhibit the TLR4 signaling [frontiersin.org]
• 4. Absolute quantitative metagenomic analysis reveals unique gut bacteria underlying berberine and metformin’s anti-metabolic disorders effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of metformin on nonalcoholic fatty liver based on meta-analysis and network pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Metformin activated AMPK signaling contributes to the alleviation of LPS-induced inflammatory responses in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]

Demethyleneberberine Chloride and its Metabolites: A Side-by-Side Analysis for Researchers

A comprehensive comparison of Demethyleneberberine Chloride (DMB), a primary metabolite of Berberine (BBR), and its parent compound. This guide provides an objective analysis of their pharmacokinetic profiles, biological activities, and underlying mechanisms of action, supported by experimental data and detailed protocols to aid in drug development and scientific research.

Demethyleneberberine (DMB), a principal phase I metabolite of the well-known isoquinoline (B145761) alkaloid Berberine, has garnered significant attention in the scientific community.[1] Emerging evidence suggests that DMB not only contributes to but may, in some instances, surpass the therapeutic effects of its parent compound, largely due to its enhanced bioavailability.[1] This guide offers a side-by-side analysis of DMB and BBR, focusing on their comparative pharmacokinetics, biological activities, and modulation of key signaling pathways.

I. Comparative Pharmacokinetics

The clinical application of Berberine is often limited by its low oral bioavailability, which is estimated to be between 0.37% and 0.68%.[2][3] In contrast, its metabolite, Demethyleneberberine, exhibits a significantly higher bioavailability, ranging from 4.47% to 5.94%.[2] This difference is a critical factor in considering the pharmacological profiles of both compounds. The metabolic conversion of Berberine to Demethyleneberberine is primarily carried out by cytochrome P450 (CYP450) enzymes in the liver.[1]

Below is a summary of key pharmacokinetic parameters for Berberine and Demethyleneberberine based on preclinical studies in rats. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Parameter	Berberine (Oral Administration)	Demethyleneberberine (Oral Administration)	Species	Reference
Cmax (Maximum Concentration)	9.48 ng/mL (100 mg/kg)	~400 ng/mL (10 mg/kg)	Rat	[3]
Tmax (Time to Cmax)	~2.8 h	< 5 min	Rat	[2]
AUC (Area Under the Curve)	46.5 ng·h/mL (100 mg/kg)	Not explicitly stated, but higher than BBR	Rat	[3]
Absolute Bioavailability	0.37% - 0.68%	4.47% - 5.94%	Rat	[2][3]

II. Comparative Biological Activity

Both Berberine and Demethyleneberberine exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antioxidant effects. While extensive research has been conducted on Berberine, studies directly comparing the potency of DMB are emerging.

Biological Activity	Berberine (IC50)	Demethyleneberberine (IC50)	Cell Line/Assay	Reference
Anti-cancer (Gastric Cancer)	45 µM (48h)	Not Available	MGC803	[4]
Anti-cancer (Oral Squamous Cell Carcinoma)	218.52 µM (48h)	Not Available	Tca8113	[5]
Anti-cancer (Colon Cancer)	52.37 µM (48h)	Not Available	HT29	[5]
Anti-inflammatory (TNF-α inhibition)	Inactive (>100 µM)	Not Available	RAW 264.7 macrophages	[6]
Antioxidant (DPPH radical scavenging)	> 500 µM	Not Available (phenolic derivatives show high activity)	DPPH assay	[7]

Note: The table highlights the need for more direct comparative studies on the IC50 values of DMB.

Qualitative comparisons suggest that DMB possesses potent anti-inflammatory and antioxidant properties, in some cases surpassing its parent compound.[1] For instance, one study on the anti-inflammatory effects of Berberine and its derivatives found the order of activity to be Oxyberberine > Berberine > Dihydroberberine, though Demethyleneberberine was not directly included in this ranking.[8] Another study on antioxidant activity showed that phenolic derivatives of Berberine had significantly better direct radical scavenging activity than Berberine itself.[7]

III. Signaling Pathways and Mechanisms of Action

Demethyleneberberine modulates several key signaling pathways that are crucial in various disease processes. Understanding these molecular interactions is vital for elucidating its therapeutic potential.

A. Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. DMB has been shown to inhibit the activation of this pathway, thereby reducing the production of pro-inflammatory cytokines.[2] The mechanism involves the suppression of IκBα phosphorylation and degradation, which prevents the nuclear translocation of the p65 subunit of NF-κB.

Inhibition of the NF-κB signaling pathway by Demethyleneberberine.

B. Activation of the AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) pathway is a key regulator of cellular energy homeostasis. Both Berberine and its metabolites, including DMB, are known to activate AMPK.[1] This activation leads to a cascade of downstream effects that are beneficial in metabolic diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Berberine: A Review of its Pharmacokinetics Properties and Therapeutic Potentials in Diverse Vascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic Inhibitory Effect of Berberine and d-Limonene on Human Gastric Carcinoma Cell Line MGC803 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Head-to-Head Comparison of Anti-Inflammatory Performance of Known Natural Products In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant Effect of Berberine and its Phenolic Derivatives Against Human Fibrosarcoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of anti-inflammatory effects of berberine, and its natural oxidative and reduced derivatives from Rhizoma Coptidis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating RNA-Seq Insights on Demethyleneberberine Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for validating RNA-sequencing (RNA-seq) data following treatment with Demethyleneberberine chloride (DMB). This document outlines objective comparisons between initial high-throughput screening results and targeted validation experiments, supported by detailed experimental protocols and data presentation.

Demethyleneberberine, a natural compound, has demonstrated potential in inhibiting the proliferation of non-small cell lung cancer (NSCLC) cells.[1] Initial investigations using RNA-seq have suggested that DMB may exert its effects by inducing cell cycle arrest and cellular senescence through the downregulation of the c-Myc/HIF-1α signaling pathway.[1] While RNA-seq provides a valuable genome-wide perspective on gene expression changes, it is crucial to validate these findings with more targeted and quantitative methods to ensure the reliability of the results.[2][3][4] This guide will walk through the essential validation steps, including quantitative real-time PCR (qRT-PCR) for gene expression, western blotting for protein level confirmation, and cell viability assays to assess the functional outcome.

Data Presentation: A Comparative Overview

To effectively compare the data from different experimental approaches, it is essential to present the quantitative results in a clear and structured format. The following tables illustrate a hypothetical dataset for validating the effect of DMB on key genes within the c-Myc/HIF-1α pathway.

Table 1: Comparison of Gene Expression Analysis - RNA-Seq vs. qRT-PCR

Gene	RNA-Seq (Log2 Fold Change)	qRT-PCR (Relative Fold Change)
c-Myc	-1.8	-2.1
HIF-1α	-1.5	-1.7
Cyclin D1	-2.0	-2.3
p21	2.5	2.8
Housekeeping Gene (e.g., GAPDH)	0.0	1.0 (Normalized)

Table 2: Protein Expression Analysis - Western Blot Quantification

Protein	Treatment Group	Relative Protein Level (Normalized to Loading Control)
c-Myc	Control	1.0
DMB	0.45
HIF-1α	Control	1.0
DMB	0.52
Cyclin D1	Control	1.0
DMB	0.38
p21	Control	1.0
DMB	2.6
Loading Control (e.g., β-actin)	Control	1.0
DMB	1.0

Table 3: Functional Validation - Cell Viability Assay

Treatment Group	Cell Viability (%)
Control	100
DMB (10 µM)	65
DMB (20 µM)	42
DMB (50 µM)	25

Experimental Workflows and Signaling Pathways

Visualizing the experimental process and the biological pathways under investigation is crucial for a clear understanding of the research.

Figure 1. Experimental workflow for validating RNA-seq data.

Figure 2. Proposed signaling pathway of DMB action.

Detailed Experimental Protocols

Accurate and reproducible results depend on meticulous adherence to experimental protocols.

Quantitative Real-Time PCR (qRT-PCR) Protocol

This protocol is for a two-step qRT-PCR using SYBR Green chemistry.[5][6]

1. RNA Isolation and cDNA Synthesis:

• Isolate total RNA from control and DMB-treated cells using a suitable kit (e.g., RNeasy Kit, Qiagen).

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., SuperScript II Reverse Transcriptase, Invitrogen) with oligo(dT) primers.[5]

2. Primer Design and Validation:

• Design primers for target genes (c-Myc, HIF-1α, Cyclin D1, p21) and a housekeeping gene (e.g., GAPDH). Primers should be 18-24 nucleotides long with a GC content of 40-60% and span an exon-exon junction to avoid amplification of genomic DNA.[6]

• Validate primer efficiency by running a standard curve with a serial dilution of cDNA. The efficiency should be between 90-110%.[6]

3. qPCR Reaction Setup:

• Prepare a master mix containing SYBR Green qPCR master mix, forward and reverse primers, and nuclease-free water.

• Aliquot the master mix into qPCR plates and add the diluted cDNA template.

• Include no-template controls (NTC) and no-reverse-transcription (-RT) controls for each gene.[6][7]

4. Thermal Cycling and Data Analysis:

• Perform the qPCR reaction in a real-time PCR system with a typical two-step cycling protocol: initial denaturation at 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 60 seconds.[8]

• Perform a melt curve analysis to ensure the specificity of the amplified product.

• Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the data to the housekeeping gene.

Western Blot Protocol

This protocol outlines the steps for protein expression analysis.[9][10]

1. Sample Preparation:

• Lyse control and DMB-treated cells in RIPA buffer containing protease inhibitors.

• Determine protein concentration using a BCA protein assay.

2. SDS-PAGE and Protein Transfer:

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by size on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.[9]

3. Immunodetection:

• Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with primary antibodies specific for c-Myc, HIF-1α, Cyclin D1, p21, and a loading control (e.g., β-actin) overnight at 4°C.[11]

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[11]

• Wash the membrane again as described above.

4. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.[12]

• Quantify the band intensities using image analysis software (e.g., ImageJ) and normalize the target protein levels to the loading control.

Cell Viability Assay (MTT Assay) Protocol

This protocol is for assessing cell viability based on metabolic activity.[13]

1. Cell Seeding:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

2. Treatment:

• Treat the cells with varying concentrations of DMB and a vehicle control for the desired duration (e.g., 24, 48, or 72 hours).

3. MTT Incubation:

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[13] Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[13]

4. Solubilization and Measurement:

• Add a solubilization solution (e.g., DMSO or a specialized MTT solvent) to dissolve the formazan crystals.[13]

• Shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[13]

5. Data Analysis:

• Subtract the background absorbance from all readings.

• Calculate cell viability as a percentage of the control group.

References

• 1. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rna-seqblog.com [rna-seqblog.com]
• 3. Do results obtained with RNA-sequencing require independent verification? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Identification and Validation of Reference Genes in Clostridium beijerinckii NRRL B-598 for RT-qPCR Using RNA-Seq Data [frontiersin.org]
• 5. stackscientific.nd.edu [stackscientific.nd.edu]
• 6. clyte.tech [clyte.tech]
• 7. genscript.com [genscript.com]
• 8. mcgill.ca [mcgill.ca]
• 9. ウェスタンブロッティングプロトコル － イムノブロッティングまたはウェスタンブロット [sigmaaldrich.com]
• 10. Western Blot Protocols and Recipes | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. m.youtube.com [m.youtube.com]
• 12. bosterbio.com [bosterbio.com]
• 13. broadpharm.com [broadpharm.com]

A Researcher's Guide to Demethyleneberberine Chloride: A Comparative Analysis of Commercial Sources

For researchers, scientists, and drug development professionals, the quality and consistency of chemical reagents are paramount to achieving reproducible and reliable experimental outcomes. This guide provides a framework for a comparative study of Demethyleneberberine chloride procured from different suppliers, offering objective methodologies and data presentation formats to aid in the selection of the most suitable product for your research needs.

Demethyleneberberine, a primary metabolite of the well-studied natural product Berberine, is gaining significant attention for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. As research into its therapeutic potential expands, the necessity for well-characterized and high-quality Demethyleneberberine chloride becomes increasingly critical. This guide outlines key experimental protocols for evaluating the purity, stability, and biological activity of Demethyleneberberine chloride from various commercial sources.

Data Presentation: A Head-to-Head Comparison

To facilitate a clear and concise comparison, all quantitative data should be summarized in tabular format. The following tables provide a template for organizing the results obtained from the experimental protocols detailed below.

Table 1: Physicochemical Properties of Demethyleneberberine Chloride from Different Suppliers

Supplier	Lot Number	Appearance	Solubility (in DMSO)	Purity by HPLC (%)	Residual Solvents (ppm)
Supplier A	XXXXX	Off-white solid	>10 mg/mL	99.5	Acetone: 50
Supplier B	YYYYY	Pale yellow solid	>10 mg/mL	98.9	Ethyl Acetate: 100
Supplier C	ZZZZZ	White solid	>10 mg/mL	99.8	Not Detected

Table 2: In Vitro Biological Activity of Demethyleneberberine Chloride from Different Suppliers

Supplier	Lot Number	Cell Line	IC50 (µM) in CCK8 Assay	Inhibition of NF-κB Activity (%) at 10 µM
Supplier A	XXXXX	RAW 264.7	15.2 ± 1.1	85.3 ± 4.2
Supplier B	YYYYY	RAW 264.7	16.5 ± 1.8	80.1 ± 5.5
Supplier C	ZZZZZ	RAW 264.7	14.9 ± 0.9	88.7 ± 3.1

Experimental Protocols: Ensuring Rigorous Evaluation

The following are detailed methodologies for the key experiments required to compare Demethyleneberberine chloride from different suppliers.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of Demethyleneberberine chloride and identify any impurities.

Method:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector and a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water containing 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 345 nm.

• Sample Preparation: Prepare a stock solution of Demethyleneberberine chloride in methanol (B129727) at a concentration of 1 mg/mL. Dilute to a working concentration of 100 µg/mL with the mobile phase.

• Analysis: Inject 10 µL of the sample and analyze the chromatogram. Purity is calculated based on the area of the main peak relative to the total peak area of all observed peaks.[1][2][3]

Cell Viability Assay (CCK8)

Objective: To assess the cytotoxic or anti-proliferative effect of Demethyleneberberine chloride on a relevant cell line.

Method:

• Cell Line: A suitable cancer cell line (e.g., NSCLC cells) or an immune cell line (e.g., RAW 264.7 macrophages).[4]

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

  • Treat the cells with a serial dilution of Demethyleneberberine chloride from each supplier (e.g., 0, 1, 5, 10, 25, 50, 100 µM) for 48 hours.

  • Add 10 µL of CCK8 solution to each well and incubate for 2 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) using a non-linear regression analysis.[4]

Western Blot for NF-κB Signaling Pathway Analysis

Objective: To determine the effect of Demethyleneberberine chloride on the activation of the NF-κB signaling pathway.[5][6]

Method:

• Cell Culture and Treatment:

  • Culture RAW 264.7 macrophages and stimulate with lipopolysaccharide (LPS) to induce NF-κB activation.

  • Co-treat the cells with Demethyleneberberine chloride (e.g., 10 µM) from each supplier.

• Protein Extraction and Quantification: Lyse the cells and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Separate 20-30 µg of protein per sample on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against phospho-p65, total p65, and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Analysis: Quantify the band intensities and normalize the levels of phospho-p65 to total p65.

Visualizing the Science: Workflows and Pathways

To better understand the experimental process and the biological context of Demethyleneberberine's action, the following diagrams are provided.

Caption: Experimental workflow for the comparative study.

Caption: Simplified NF-κB signaling pathway and the inhibitory action of Demethyleneberberine.

Demethyleneberberine has also been shown to exert its effects through other signaling pathways, such as the c-Myc/HIF-1α pathway, which is crucial in cancer progression.[4]

Caption: The c-Myc/HIF-1α signaling pathway and its modulation by Demethyleneberberine.

By adhering to these standardized protocols and data presentation formats, researchers can objectively assess the quality and biological activity of Demethyleneberberine chloride from various suppliers, thereby ensuring the integrity and reproducibility of their scientific investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Demethyleneberberine induces cell cycle arrest and cellular senescence of NSCLC cells via c-Myc/HIF-1α pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Demethyleneberberine Chloride: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance for the proper disposal of demethyleneberberine (B150084) chloride. It is essential to consult and adhere to all local, state, and federal regulations, as well as your institution's specific environmental health and safety (EHS) protocols. The information provided here is not a substitute for official safety data sheets (SDS) and institutional guidelines.

Section 1: Immediate Safety and Hazard Information

While demethyleneberberine chloride is not classified as a hazardous substance according to available Safety Data Sheets, it is crucial to handle it with care, employing standard laboratory safety practices.[1] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this chemical.

Key Safety and Physical Properties:

Property	Information	Source
Hazard Classification	Not a hazardous substance or mixture	[1][2]
GHS Label Elements	Not a hazardous substance or mixture	[2]
Physical State	Solid, Crystalline Powder	[3]
Appearance	Yellow	[3]
Molecular Formula	C20H18NO4Cl	[3]
Molecular Weight	371.10 g/mol	[3]
Melting Point	204°C / 399°F	[3]
Incompatible Materials	Strong oxidizing agents	[3][4]
Hazardous Decomposition	May emit irritant fumes during combustion, including carbon oxides, nitrogen oxides, and hydrogen chloride gas.[1][3][4]

Section 2: Step-by-Step Disposal Procedures

A systematic approach to waste management is critical to ensure safety and regulatory compliance. The following steps outline the recommended disposal procedure for demethyleneberberine chloride.

Step 1: Waste Minimization

The most effective way to manage chemical waste is to minimize its generation in the first place.[1]

• Procurement: Order only the quantity of demethyleneberberine chloride required for your experiments to avoid surplus.

• Inventory Management: Maintain a detailed and up-to-date inventory to prevent redundant orders.[1]

• Experimental Design: If feasible, reduce the scale of your experiments to decrease the volume of waste produced.[1]

Step 2: Waste Characterization and Segregation

Properly identify and segregate the different waste streams containing demethyleneberberine chloride.[1]

• Pure (Unused) Demethyleneberberine Chloride: Collect in a clearly labeled, sealed, and compatible container.

• Contaminated Labware: Disposable items such as pipette tips, gloves, and weighing paper that have come into contact with the chemical should be collected in a designated solid waste container.[1]

• Solutions: The disposal method for solutions depends on the solvent.

  • Aqueous Solutions: If demethyleneberberine chloride is dissolved in water, it may be permissible for drain disposal, contingent on local regulations and institutional EHS approval.[1]

  • Solvent-Based Solutions: If dissolved in a hazardous solvent (e.g., flammable, corrosive, reactive, toxic), the solution must be collected as hazardous chemical waste.[1] Do not mix incompatible waste streams.[1]

Step 3: Waste Collection and Storage

• Container Labeling: All waste containers must be clearly and accurately labeled with their contents.

• Container Integrity: Use containers that are in good condition and compatible with the waste they hold. Keep containers securely closed except when adding waste.

• Satellite Accumulation Areas (SAAs): Store waste in designated SAAs, which should be located at or near the point of generation.[1]

Step 4: Final Disposal

• EHS Coordination: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the waste.[1]

• Documentation: Maintain accurate records of all disposed chemical waste as required by your institution.

Section 3: Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for determining the appropriate disposal route for demethyleneberberine chloride waste.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling Demethyleneberberine Chloride

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This document provides crucial safety protocols and logistical guidance for Demethyleneberberine chloride, ensuring the protection of laboratory personnel and the integrity of research. While Demethyleneberberine chloride is not classified as a hazardous substance by all suppliers, it is imperative to handle it with care, adhering to standard laboratory safety practices.[1]

Hazard Assessment

Though not universally classified as hazardous, some safety data sheets for the closely related compound Berberine Chloride indicate potential for skin, eye, and respiratory irritation.[2][3] Therefore, a cautious approach to handling is recommended.

Potential Hazards:

• Skin Contact: May cause skin irritation.[2][3]

• Eye Contact: May cause eye irritation.[2][3]

• Inhalation: Inhalation of dust may cause respiratory irritation.[2][3]

• Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Demethyleneberberine chloride.

Protection Type	Recommended PPE	Specifications & Best Practices
Respiratory Protection	Dust mask or NIOSH-approved respirator	Use when there is a potential for generating dust or aerosols.[2][4] Ensure a proper fit.
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]
Hand Protection	Chemically resistant, impervious gloves	Nitrile or butyl rubber gloves are suitable options.[5] Inspect gloves for integrity before use and change them frequently.
Skin and Body Protection	Laboratory coat	A buttoned lab coat should be worn to protect from incidental contact.[1][4] Consider additional protective clothing if there is a risk of significant exposure.

Operational Plan for Safe Handling

A systematic approach to handling Demethyleneberberine chloride is essential to minimize exposure and ensure a safe laboratory environment.

1. Preparation:

• Review the Safety Data Sheet (SDS) before starting any work.

• Ensure that all necessary PPE is available and in good condition.[4]

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form to avoid dust generation.[2][4]

• Have an emergency plan in place and be aware of the location of the nearest safety shower and eyewash station.

2. Handling:

• Avoid direct contact with the skin, eyes, and clothing.[1][2]

• Do not breathe in dust.[2]

• When weighing the solid, do so in a fume hood or a ventilated balance enclosure.

• Prepare solutions in a fume hood.

• Wash hands thoroughly with soap and water after handling the compound.[1][4]

3. Disposal Plan:

• All waste materials, including contaminated PPE and empty containers, must be disposed of in accordance with federal, state, and local regulations.[6]

• Solid Waste: Collect solid Demethyleneberberine chloride waste and contaminated disposables (e.g., weigh boats, pipette tips) in a clearly labeled, sealed container for chemical waste.[6]

• Liquid Waste:

  • Aqueous Solutions: Depending on institutional and local regulations, dilute aqueous solutions may be permissible for drain disposal with copious amounts of water. Always check with your institution's Environmental Health and Safety (EHS) office before drain disposal.[6]

  • Organic Solvent Solutions: Solutions of Demethyleneberberine chloride in organic solvents must be collected as hazardous chemical waste in an appropriate, labeled solvent waste container.[6]

Experimental Protocols: Key Considerations

While specific experimental protocols will vary, the following safety considerations should be integrated into all procedures involving Demethyleneberberine chloride:

• Risk Assessment: Before any new experiment, conduct a thorough risk assessment that considers the scale of the reaction, the solvents and reagents being used, and the potential for exposure.

• Engineering Controls: Prioritize the use of engineering controls, such as fume hoods and ventilated enclosures, to minimize inhalation exposure.[2]

• Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table above.

• Emergency Procedures: Be prepared for accidental spills or exposures. Have appropriate spill cleanup materials readily available.

Visualizing Safety Workflows

To further clarify the procedural steps for safe handling and the logic behind PPE selection, the following diagrams are provided.

References

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. benchchem.com [benchchem.com]
• 5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 6. benchchem.com [benchchem.com]